Chloroacetyl-L-leucine

• CAS: 688-12-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Chloroacetyl-L-leucine from L-leucine

This guide provides a comprehensive, field-proven methodology for the synthesis of Chloroacetyl-L-leucine, a valuable intermediate in pharmaceutical and peptide chemistry. We will delve into the underlying chemical principles, provide a detailed and validated experimental protocol, and outline the necessary analytical techniques for product characterization. This document is intended for researchers, scientists, and drug development professionals seeking a robust and reproducible synthetic route.

Introduction: The Significance of N-Chloroacetylated Amino Acids

N-acylated amino acids are a critical class of molecules with wide-ranging applications, from their use as surfactants to their role as key building blocks in complex organic synthesis.[1] The chloroacetyl group, in particular, serves as a versatile functional handle. The electrophilic carbon-chlorine bond provides a reactive site for nucleophilic substitution, making Chloroacetyl-L-leucine an ideal precursor for conjugating L-leucine to other molecules, such as peptides or therapeutic agents, through the formation of a stable thioether or amine linkage.[2][3] This guide focuses on the direct N-chloroacetylation of L-leucine, a process that, while conceptually straightforward, requires careful control of reaction conditions to ensure high yield, purity, and retention of stereochemical integrity.

Theoretical Foundation: The Schotten-Baumann Reaction

The synthesis of Chloroacetyl-L-leucine from L-leucine and chloroacetyl chloride is a classic example of the Schotten-Baumann reaction.[4][5] This method, first described in the 1880s by Carl Schotten and Eugen Baumann, is a robust technique for forming amides from amines and acid chlorides.[4][6]

Core Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism.[7] The key steps are as follows:

• Deprotonation: The reaction is conducted under basic conditions. An aqueous base (typically sodium hydroxide) deprotonates the amino group of L-leucine, enhancing its nucleophilicity. This is a critical step, as the protonated ammonium group present at neutral pH is not nucleophilic.

• Nucleophilic Attack: The resulting highly nucleophilic amino group attacks the electrophilic carbonyl carbon of chloroacetyl chloride. This forms a tetrahedral intermediate.[5]

• Leaving Group Departure: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, which is an excellent leaving group.

• Acid Neutralization: The reaction generates one equivalent of hydrochloric acid (HCl) as a byproduct. The base present in the reaction medium is crucial not only for activating the amino acid but also for neutralizing this HCl.[8] This prevents the protonation of the unreacted L-leucine or the newly formed amide product, which would render them unreactive and halt the reaction.[5]

The "Schotten-Baumann conditions" typically refer to the use of a two-phase solvent system (e.g., an organic solvent and water), where the base in the aqueous phase neutralizes the acid byproduct, while the reactants and product remain primarily in the organic phase.[4] However, for water-soluble amino acids like L-leucine, the reaction can be effectively performed in a single aqueous phase with careful pH control.

Diagram of the Reaction Mechanism

Caption: Reaction mechanism for the synthesis of Chloroacetyl-L-leucine.

Experimental Protocol: A Self-Validating System

This protocol is designed to be robust and self-validating, with clear checkpoints to ensure the reaction is proceeding as expected. The causality behind each step is explained to empower the researcher with a deeper understanding of the process.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Molar Eq.	Comments
L-Leucine	C₆H₁₃NO₂	131.17	10.0 g	1.0	Starting material. Ensure it is dry.[9]
Sodium Hydroxide	NaOH	40.00	~7.4 g	~2.4	Used to dissolve L-Leucine and neutralize HCl.
Chloroacetyl Chloride	C₂H₂Cl₂O	112.94	9.5 g (6.7 mL)	1.1	Acylating agent. Highly reactive and corrosive.
Deionized Water	H₂O	18.02	~200 mL	-	Solvent.
Hydrochloric Acid	HCl	36.46	As needed	-	For product precipitation (e.g., 6M solution).
Ethyl Acetate	C₄H₈O₂	88.11	As needed	-	For extraction/recrystallization.
Anhydrous MgSO₄/Na₂SO₄	-	-	As needed	-	Drying agent.

Experimental Workflow Diagram

Caption: Overall workflow for the synthesis of Chloroacetyl-L-leucine.

Step-by-Step Methodology

• Reaction Setup:

  • In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a pH probe/thermometer, dissolve 10.0 g (76.2 mmol) of L-Leucine in 100 mL of deionized water containing 6.7 g (167.5 mmol, 2.2 eq) of sodium hydroxide.

  • Causality: A stoichiometric excess of NaOH is used. The first equivalent deprotonates the carboxylic acid, the second deprotonates the ammonium group to generate the nucleophilic amine, and the excess is present to neutralize the HCl byproduct generated during the reaction.[5][10]

• Acylation Reaction:

  • Cool the flask in an ice-water bath to 0-5 °C. Vigorous stirring is essential.

  • Causality: The reaction is highly exothermic. Cooling prevents potential side reactions and degradation of the starting material or product.

  • Slowly add 9.5 g (6.7 mL, 84.1 mmol, 1.1 eq) of chloroacetyl chloride dropwise via the dropping funnel over 30-45 minutes. Maintain the temperature below 10 °C throughout the addition.

  • Causality: A slight excess of the acylating agent ensures complete consumption of the limiting L-leucine. Slow, dropwise addition is critical to control the exotherm and prevent localized high concentrations of the reactive chloroacetyl chloride, which could lead to hydrolysis or side reactions.[11]

  • During the addition, if the pH drops significantly, a separate solution of NaOH (e.g., 2M) can be co-added to maintain a pH > 10.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1-2 hours to ensure the reaction goes to completion.

• Work-up and Isolation:

  • Cool the reaction mixture again in an ice bath.

  • Slowly and carefully acidify the clear solution by adding 6M HCl dropwise with vigorous stirring. The product will begin to precipitate out of the solution. Continue adding acid until the pH of the slurry is between 2 and 3.

  • Causality: Acidification protonates the carboxylate group of the product, rendering it neutral and significantly less soluble in water, thus causing it to precipitate.[10][11]

  • Stir the resulting thick white slurry in the ice bath for another 30 minutes to maximize precipitation.

  • Collect the crude product by vacuum filtration using a Büchner funnel. Wash the filter cake with a small amount of cold deionized water to remove inorganic salts (NaCl).

• Purification:

  • The most common method for purification is recrystallization. Transfer the crude solid to a flask and add a minimal amount of hot ethyl acetate to dissolve it. If the solid does not fully dissolve, a small amount of a co-solvent like methanol can be added.

  • Once dissolved, add hexanes dropwise until the solution becomes cloudy. Gently heat until the solution is clear again, then allow it to cool slowly to room temperature, and finally in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum. An expected yield is typically in the range of 70-85%.

Product Characterization and Validation

Confirming the identity and purity of the final product is a non-negotiable step in any synthesis.

• Appearance: White to off-white crystalline solid.[12]

• Melting Point (MP): A sharp melting point is indicative of high purity.

• Infrared (IR) Spectroscopy: Key signals to look for include:

  • ~3300 cm⁻¹ (N-H stretch of the amide)

  • ~1720 cm⁻¹ (C=O stretch of the carboxylic acid)

  • ~1650 cm⁻¹ (C=O stretch of the amide I band)

  • ~780 cm⁻¹ (C-Cl stretch)

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see characteristic peaks for the isobutyl group of leucine, a doublet for the alpha-proton, a singlet for the CH₂Cl protons, and a broad singlet for the amide N-H. The integration of these signals should match the structure.

  • ¹³C NMR: Expect distinct signals for the carbonyl carbons of the amide and carboxylic acid, the alpha-carbon, the CH₂Cl carbon, and the carbons of the isobutyl side chain.[13][14]

• Mass Spectrometry (MS):

  • The molecular ion peak (M+H)⁺ or (M-H)⁻ should be observed corresponding to the calculated mass of Chloroacetyl-L-leucine (C₈H₁₄ClNO₃, MW: 207.65).[12] The characteristic isotopic pattern for a chlorine-containing compound (M and M+2 peaks in an approximate 3:1 ratio) should be visible.

Troubleshooting

• Low Yield:

  • Possible Cause: Incomplete reaction.

  • Solution: Ensure pH was maintained above 10 during acylation and allow for sufficient reaction time.

  • Possible Cause: Hydrolysis of chloroacetyl chloride.

  • Solution: Ensure slow addition at low temperatures. Use fresh, high-quality chloroacetyl chloride.

  • Possible Cause: Product loss during work-up.

  • Solution: Ensure pH is sufficiently low (~2) for complete precipitation. Minimize the amount of cold water used for washing the precipitate.

• Oily Product/Failure to Crystallize:

  • Possible Cause: Presence of impurities or residual solvent.

  • Solution: Re-dissolve the oil in ethyl acetate, wash with brine, dry thoroughly with MgSO₄, and attempt recrystallization again. A solvent/anti-solvent system like ethyl acetate/hexanes is often effective.

Safety Precautions

• Chloroacetyl chloride is highly corrosive, lachrymatory, and reacts violently with water. Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Sodium hydroxide and hydrochloric acid are corrosive. Avoid contact with skin and eyes.

• The acylation reaction is exothermic. Proper temperature control is essential to prevent a runaway reaction.

Conclusion

The synthesis of Chloroacetyl-L-leucine via the Schotten-Baumann reaction is a reliable and scalable method. By understanding the underlying mechanism and carefully controlling key parameters such as temperature, pH, and addition rate, researchers can consistently obtain a high yield of pure product. The protocol described herein provides a robust framework that, coupled with thorough analytical validation, ensures the successful synthesis of this important chemical intermediate.

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An In-depth Technical Guide to Chloroacetyl-L-leucine: Structure, Reactivity, and Applications

Abstract: Chloroacetyl-L-leucine is a specialized amino acid derivative that serves as a critical building block and reactive intermediate in biochemical and pharmaceutical research. The incorporation of a chloroacetyl moiety onto the natural amino acid L-leucine introduces a moderately reactive electrophilic center, enabling its use in targeted covalent modification of proteins, peptide synthesis, and the development of enzyme inhibitors. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, and reactivity of Chloroacetyl-L-leucine. It further details a robust laboratory-scale synthesis protocol, explores its primary applications with a focus on covalent targeting of cysteine residues, and outlines essential safety and handling procedures. This document is intended for researchers, chemists, and drug development professionals who utilize reactive chemical tools for biological applications.

Chemical Identity and Physicochemical Properties

Chloroacetyl-L-leucine, systematically named (2S)-2-(2-chloroacetamido)-4-methylpentanoic acid, is a derivative of the essential amino acid L-leucine.[1] The key structural modification is the acylation of the alpha-amino group with a chloroacetyl group.[2] This modification transforms the nucleophilic amine into a stable amide linkage while introducing an electrophilic carbon-chlorine bond.[2] This dual nature—a chiral amino acid backbone and a reactive electrophilic handle—is central to its utility.

Molecular Structure and Stereochemistry

The molecule retains the L-stereochemistry of the parent amino acid at the alpha-carbon, which is often crucial for recognition by biological targets such as enzymes. The isobutyl side chain of leucine provides a nonpolar, hydrophobic character.

Caption: Chemical Structure of Chloroacetyl-L-leucine.

Physicochemical Data

The properties of Chloroacetyl-L-leucine are summarized below. Acylation of the amino group significantly alters properties like pKa and solubility compared to the parent L-leucine.[3]

Property	Value	Source
CAS Number	688-12-0	[4]
Molecular Formula	C₈H₁₄ClNO₃	[4][5]
Molecular Weight	207.65 g/mol	[4][5]
Appearance	White to off-white crystalline powder	[4]
Melting Point	136 °C	[6]
pKa	3.24 ± 0.10 (Predicted)	[4]
Storage Temperature	0°C	[4][6]

The Chloroacetamide Moiety: A Tunable Electrophile

The chloroacetyl group is the molecule's reactive center. It functions as a mild electrophile, capable of reacting with strong nucleophiles via a bimolecular nucleophilic substitution (Sₙ2) reaction.[7] This reactivity is key to its function in forming stable, covalent bonds with biological macromolecules.

Mechanism of Action: Sₙ2 Reaction with Thiols

The most prominent reaction of chloroacetamides in a biological context is the alkylation of the thiol side chain of cysteine residues.[7][8] The sulfur atom of a deprotonated cysteine (thiolate) acts as a potent nucleophile, attacking the carbon atom bearing the chlorine. This attack proceeds via an Sₙ2 mechanism, leading to the displacement of the chloride ion and the formation of a stable thioether bond.[7]

Recent studies show that chloroacetamide exhibits greater specificity for cysteine residues compared to more reactive electrophiles like iodoacetamide, making it a valuable tool for targeted bioconjugation.[9]

Caption: Sₙ2 reaction of Chloroacetyl-L-leucine with a cysteine residue.

Factors Influencing Reactivity

The rate and selectivity of the alkylation reaction are influenced by several factors:

• pH: The reaction is highly pH-dependent. The nucleophile must be in its deprotonated state (e.g., thiolate, S⁻) to be reactive. Since the pKa of the cysteine thiol group in proteins is typically around 8.5, the reaction rate increases significantly at pH values approaching or exceeding this, although reactions can still proceed at neutral pH.[10]

• Nucleophile Strength: Chloroacetamides are considered "soft" electrophiles and react preferentially with "soft" nucleophiles. The thiolate of cysteine is a much stronger and softer nucleophile than the amine of lysine or the imidazole of histidine under physiological conditions, granting chloroacetamides high selectivity for cysteine.[11]

• Steric Accessibility: The reaction can only occur if the target cysteine residue on a protein's surface is sterically accessible to the Chloroacetyl-L-leucine molecule.

Synthesis and Purification

Chloroacetyl-L-leucine is typically synthesized by the N-acylation of L-leucine with chloroacetyl chloride.[12][13] A common and efficient method is the Schotten-Baumann reaction, which is performed in a biphasic system or in an aqueous buffer to control pH and scavenge the HCl byproduct.[12][14]

Detailed Laboratory Protocol: Schotten-Baumann Synthesis

This protocol describes a robust method for synthesizing Chloroacetyl-L-leucine on a laboratory scale.

Materials:

• L-Leucine (1.0 eq)

• Chloroacetyl chloride (1.2 eq)[15][16]

• Sodium hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃) (2.5 eq)

• Deionized water

• Diethyl ether or Ethyl acetate (for extraction)

• Hydrochloric acid (HCl), 2M (for acidification)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve L-Leucine (1.0 eq) and NaHCO₃ (2.5 eq) in deionized water in a round-bottom flask equipped with a magnetic stirrer. Cool the flask to 0°C in an ice bath.

• Acylation: While stirring vigorously, add chloroacetyl chloride (1.2 eq) dropwise to the cold solution. The high reactivity of chloroacetyl chloride necessitates slow addition to prevent side reactions and control the exotherm.[15] Caution: Chloroacetyl chloride is highly toxic, corrosive, and reacts violently with water; this step must be performed in a chemical fume hood with appropriate personal protective equipment (PPE).[17][18]

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then let it warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction by TLC or LC-MS if desired.

• Workup - Acidification: Cool the reaction mixture again to 0°C and slowly acidify to pH ~2 by adding 2M HCl. This step protonates the carboxylic acid, making the product extractable into an organic solvent. The product will likely precipitate as a white solid.

• Extraction: Extract the aqueous mixture three times with ethyl acetate. Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., hot water or ethyl acetate/hexanes) to yield pure Chloroacetyl-L-leucine as a white crystalline solid.

Synthesis and Characterization Workflow

Caption: Workflow for synthesis, purification, and characterization.

Core Applications in Research and Development

The unique combination of a natural amino acid scaffold and a controlled electrophile makes Chloroacetyl-L-leucine a versatile tool.

• Covalent Inhibitor Design: It can be incorporated into larger molecules to target enzymes that have a non-catalytic cysteine residue near a binding pocket. The leucine portion can provide binding affinity through hydrophobic interactions, while the chloroacetyl group forms an irreversible covalent bond with the cysteine, leading to potent and long-lasting inhibition.

• Peptide Synthesis and Bioconjugation: N-chloroacetylated amino acids are used in solid-phase peptide synthesis to create peptides with a reactive N-terminal handle.[10][19] These peptides can then be conjugated to thiol-containing molecules, such as carrier proteins (for antibody generation), fluorescent dyes, or polyethylene glycol (PEG), in a site-specific manner.[19][20]

• Chemical Probes: By attaching a reporter tag (like biotin or a fluorophore) to the leucine side chain or carboxylic acid, Chloroacetyl-L-leucine can be converted into a chemical probe to identify and label proteins with reactive, accessible cysteine residues in a complex biological sample.

Handling, Stability, and Safety

• Handling: Chloroacetyl-L-leucine is classified as a skin and eye irritant.[4][6] Standard laboratory PPE, including safety goggles, gloves, and a lab coat, should be worn during handling.[4]

• Stability and Storage: The compound is stable under normal conditions. For long-term storage, it should be kept in a tightly sealed container at 0°C to minimize potential hydrolysis of the chloroacetyl group.[4][6]

• Precursor Safety: The primary safety concern lies with the precursor, chloroacetyl chloride. It is extremely toxic if inhaled, swallowed, or in contact with skin, causes severe burns, and reacts violently with water.[15][16][21] All work with chloroacetyl chloride must be conducted in a certified chemical fume hood with specialized PPE, including face shields and corrosion-resistant gloves.[17][18]

Conclusion

Chloroacetyl-L-leucine stands as a powerful and precise tool in the arsenal of chemical biologists and drug developers. Its well-defined reactivity, predicated on the Sₙ2 mechanism of the chloroacetamide group, allows for the selective and covalent targeting of cysteine residues. The inherent properties of the L-leucine scaffold provide a foundation for designing molecules with specific binding interactions. From the synthesis of complex peptide conjugates to the development of targeted covalent inhibitors, the applications of Chloroacetyl-L-leucine are extensive. A thorough understanding of its synthesis, reactivity, and handling is paramount for its effective and safe utilization in advancing scientific research.

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• 21. CHLOROACETYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 23. N-Chloroacetyl-L-leucine 99.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 24. WO2020178721A1 - Leucine, acetyl leucine, and related analogs for treating disease - Google Patents [patents.google.com]

An In-depth Technical Guide to the Mechanism of Action of Chloroacetyl-L-leucine

Introduction

Chloroacetyl-L-leucine is a derivative of the essential amino acid L-leucine, characterized by the presence of a reactive chloroacetyl group attached to the amino group. This modification transforms the molecule from a simple metabolic building block into a potent and specific biochemical tool. The core of its mechanism of action lies in its function as an affinity label , a class of irreversible enzyme inhibitors. This guide provides a detailed exploration of the chemical principles underlying its reactivity, its postulated molecular targets, and the experimental methodologies required to elucidate and validate its mechanism of action. This document is intended for researchers, scientists, and drug development professionals with a foundational understanding of biochemistry and enzymology.

PART 1: The Chemistry of Irreversible Inhibition by Chloroacetyl-L-leucine

The efficacy of Chloroacetyl-L-leucine as a specific enzyme inhibitor is predicated on a two-step mechanism characteristic of affinity labels. First, the L-leucine moiety directs the molecule to the active site of enzymes that recognize and bind L-leucine as a substrate or a structural component. This initial, non-covalent binding is a reversible process governed by the affinity of the enzyme's active site for the leucine side chain.

The second and critical step is the irreversible covalent modification of a nucleophilic residue within or near the active site by the electrophilic chloroacetyl group. The carbon atom of the chloromethyl group is highly electrophilic due to the electron-withdrawing effects of the adjacent carbonyl group and the chlorine atom. This renders it susceptible to nucleophilic attack by amino acid side chains.

The most probable reaction is a second-order nucleophilic substitution (SN2) reaction. The nucleophilic side chain of an amino acid residue in the enzyme's active site attacks the carbon of the chloromethyl group, displacing the chloride ion and forming a stable covalent bond. The most likely nucleophilic residues to participate in this reaction are:

• Cysteine: The sulfhydryl group (-SH) of cysteine is a potent nucleophile.

• Histidine: The imidazole ring of histidine can act as a nucleophile.

• Lysine: The ε-amino group (-NH2) of lysine can also be a target.

The specificity of the reaction is determined by the precise orientation of the inhibitor within the active site, which juxtaposes the chloroacetyl group with a susceptible nucleophilic residue.

Caption: SN2 reaction between an enzyme nucleophile and Chloroacetyl-L-leucine.

PART 2: Postulated Molecular Targets and Mechanism of Action

Based on its structure, Chloroacetyl-L-leucine is predicted to target enzymes that specifically recognize L-leucine. Two primary candidates are Leucine Aminopeptidase and Leucyl-tRNA Synthetase.

Leucine Aminopeptidase (LAP) as a Primary Target

Leucine aminopeptidases are exopeptidases that catalyze the hydrolysis of leucine residues from the N-terminus of proteins and peptides.[1] They play crucial roles in protein degradation and metabolism.[1] The active site of LAP contains a binuclear zinc center that is essential for catalysis and a hydrophobic pocket that accommodates the leucine side chain.[2]

Proposed Mechanism of Inhibition:

• Binding: The L-leucine portion of Chloroacetyl-L-leucine binds to the active site of LAP, with the isobutyl side chain occupying the hydrophobic S1 pocket.

• Covalent Modification: Once bound, the chloroacetyl group is positioned in proximity to a nucleophilic residue in the active site. This residue then attacks the electrophilic carbon of the chloroacetyl group, forming an irreversible covalent bond and inactivating the enzyme.

Caption: Proposed inhibition of Leucine Aminopeptidase by Chloroacetyl-L-leucine.

Leucyl-tRNA Synthetase (LeuRS) as a Secondary Target

Leucyl-tRNA synthetase is a crucial enzyme in protein synthesis, responsible for attaching L-leucine to its cognate tRNA (tRNA^Leu).[3][4] This enzyme possesses a highly specific active site that recognizes L-leucine, ATP, and tRNA^Leu.[5] Inhibition of LeuRS would halt protein synthesis, leading to cellular growth arrest.[3][4]

Proposed Mechanism of Inhibition:

• Competitive Binding: Chloroacetyl-L-leucine, as a structural analog of L-leucine, is expected to bind to the leucine-binding site of LeuRS.

• Irreversible Alkylation: Following binding, the chloroacetyl moiety can covalently modify a nucleophilic residue within the catalytic site, leading to the irreversible inactivation of the enzyme.

Caption: Inhibition of protein synthesis via irreversible modification of LeuRS.

PART 3: Experimental Protocols for Characterizing the Mechanism of Action

The following protocols provide a framework for investigating the inhibitory activity of Chloroacetyl-L-leucine.

Protocol 1: In Vitro Enzyme Inhibition Assay

Objective: To determine if Chloroacetyl-L-leucine inhibits the activity of a target enzyme (e.g., Leucine Aminopeptidase) in a time-dependent manner.

Materials:

• Purified Leucine Aminopeptidase

• Chloroacetyl-L-leucine

• Leucine-p-nitroanilide (substrate)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of Chloroacetyl-L-leucine in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add a fixed concentration of Leucine Aminopeptidase to the assay buffer.

• Add varying concentrations of Chloroacetyl-L-leucine to the wells. Include a vehicle control (DMSO only).

• Incubate the enzyme and inhibitor for different time intervals (e.g., 0, 5, 15, 30, 60 minutes) at a constant temperature (e.g., 37°C).

• Initiate the enzymatic reaction by adding the substrate, Leucine-p-nitroanilide.

• Monitor the increase in absorbance at 405 nm over time using a microplate reader. The rate of increase is proportional to the enzyme activity.

• Plot the remaining enzyme activity against the pre-incubation time for each inhibitor concentration.

Protocol 2: Determination of Kinetic Parameters for Irreversible Inhibition

Objective: To calculate the kinetic constants KI (inhibitor binding affinity) and kinact (rate of inactivation).

Procedure:

• Perform the in vitro inhibition assay as described in Protocol 1.

• For each concentration of Chloroacetyl-L-leucine, calculate the apparent first-order rate constant of inactivation (kobs) by fitting the data of remaining activity versus pre-incubation time to a single exponential decay equation.

• Plot the values of kobs against the corresponding inhibitor concentrations.

• Fit the resulting data to the Michaelis-Menten equation to determine KI and kinact.

Protocol 3: Mass Spectrometry-Based Identification of the Modified Residue

Objective: To identify the specific amino acid residue in the target enzyme that is covalently modified by Chloroacetyl-L-leucine.

Materials:

• Purified target enzyme

• Chloroacetyl-L-leucine

• Trypsin (for protein digestion)

• Mass spectrometer (e.g., LC-MS/MS)

Procedure:

• Incubate the target enzyme with an excess of Chloroacetyl-L-leucine to ensure complete inactivation.

• Remove the excess, unbound inhibitor by dialysis or gel filtration.

• Denature, reduce, and alkylate the protein sample.

• Digest the protein into smaller peptides using trypsin.

• Analyze the peptide mixture by LC-MS/MS.

• Compare the mass spectra of the modified and unmodified enzyme digests.

• Identify the peptide with a mass shift corresponding to the addition of the acetyl-L-leucine moiety.

• Use tandem mass spectrometry (MS/MS) to sequence the modified peptide and pinpoint the exact amino acid residue that has been alkylated.

PART 4: Data Interpretation and Visualization

Data Presentation

Quantitative data from the inhibition assays should be summarized in tables for clarity and ease of comparison.

[Chloroacetyl-L-leucine] (µM)	kobs (min⁻¹)
0	0
1	0.05
5	0.20
10	0.35
20	0.50

Experimental Workflow Visualization

Caption: Experimental workflow for the characterization of Chloroacetyl-L-leucine.

Conclusion

Chloroacetyl-L-leucine is a valuable research tool for probing the structure and function of leucine-binding enzymes. Its mechanism of action as an affinity label, involving initial reversible binding followed by irreversible covalent modification, provides a high degree of specificity. The primary targets are likely to be enzymes central to protein metabolism and synthesis, such as Leucine Aminopeptidase and Leucyl-tRNA Synthetase. The experimental protocols outlined in this guide provide a robust framework for validating these targets and precisely defining the molecular interactions involved. A thorough understanding of the mechanism of action of Chloroacetyl-L-leucine will not only advance our knowledge of fundamental biological processes but also has the potential to inform the design of novel therapeutic agents.

References

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Introduction: Unveiling the Potential of a Bifunctional Reagent

An In-Depth Technical Guide to Chloroacetyl-L-leucine as a Versatile Building Block in Synthesis

In the landscape of modern organic synthesis and drug discovery, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Chloroacetyl-L-leucine, a derivative of the essential amino acid L-leucine, has emerged as a highly valuable and versatile chiral building block.[1] Its utility stems from its bifunctional nature: it possesses a carboxylic acid amenable to standard peptide coupling and an N-terminal chloroacetyl group that serves as a reactive electrophilic handle.[2] This unique combination allows for its seamless integration into peptide chains and subsequent, site-specific modification, making it a cornerstone reagent for medicinal chemists and peptide scientists.

The chloroacetyl group is a potent alkylating agent, readily undergoing nucleophilic substitution with moieties such as the thiol group of cysteine, which is a cornerstone of its application in peptide cyclization.[3] This guide provides a comprehensive technical overview of Chloroacetyl-L-leucine, detailing its chemical properties, synthesis, and pivotal applications, with a focus on field-proven protocols and the underlying chemical principles that govern its reactivity.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a reagent is fundamental to its successful application in the laboratory. Chloroacetyl-L-leucine is typically a white to off-white crystalline powder.[4]

Table 1: Physicochemical Properties of N-Chloroacetyl-L-leucine

Property	Value	References
CAS Number	688-12-0	[5][6]
Molecular Formula	C₈H₁₄ClNO₃	[4][6][7]
Molecular Weight	207.66 g/mol	[6]
Appearance	White to almost white powder/crystal	[4]
Melting Point	134 - 136 °C	[7][8]
pKa	3.24 ± 0.10 (Predicted)	[4]
Storage Conditions	Store at 0°C	[4][8]

Safety and Handling

As with any reactive chemical, proper handling of Chloroacetyl-L-leucine and its precursors is critical. The compound itself is classified as a skin and eye irritant.[4][8]

• Hazard Identification : Causes skin irritation (H315) and serious eye irritation (H319).[4][8]

• Precautionary Measures : Standard laboratory personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.[4][9] Wash hands thoroughly after handling.[4][9]

• First Aid : In case of skin contact, wash with plenty of water.[9][10] For eye contact, rinse cautiously with water for several minutes, removing contact lenses if present.[9][10]

It is imperative to also consider the hazards of the reagents used in its synthesis. Chloroacetyl chloride is highly toxic if swallowed, inhaled, or in contact with skin, and it causes severe skin burns and eye damage. All manipulations involving chloroacetyl chloride must be performed in a well-ventilated chemical fume hood.

Synthesis of Chloroacetyl-L-leucine: A Fundamental Protocol

The most direct method for synthesizing Chloroacetyl-L-leucine is the N-acylation of L-leucine with chloroacetyl chloride.[11] This reaction is highly efficient but requires careful control of conditions due to the high reactivity of the acid chloride.[2] A key consideration is the selective N-acylation of the amino group without reacting with the carboxylic acid. This is typically achieved under aqueous basic or buffered conditions where the amine is sufficiently nucleophilic.

Caption: Synthesis of Chloroacetyl-L-leucine via N-acylation.

Experimental Protocol: Aqueous Synthesis

This protocol is adapted from established methods for the N-chloroacetylation of amino acids.[2][12] The use of an aqueous medium, such as a phosphate buffer, represents an environmentally benign ("green") approach that yields clean products often without the need for chromatography.[12]

Materials:

• L-Leucine (1.0 eq)

• Chloroacetyl chloride (1.1 eq)

• 0.1 M Phosphate buffer (pH 7.4) or appropriate aqueous base (e.g., NaOH solution)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Dropping funnel

Procedure:

• Dissolution: Dissolve L-Leucine (1.0 eq) in the chosen aqueous medium (e.g., 0.1 M phosphate buffer) in a round-bottom flask.[2] Stir the solution at room temperature until all solids are dissolved.

• Cooling: Cool the reaction mixture in an ice bath to between 0-5 °C. Causality: This is a critical step to control the exothermicity and high reactivity of the acylation reaction, preventing potential side reactions and degradation.[2]

• Addition of Acylating Agent: Add chloroacetyl chloride (1.1 eq) dropwise to the vigorously stirring solution via a dropping funnel over 15-20 minutes, ensuring the temperature does not exceed 5 °C.[2]

• Reaction: Continue to stir the reaction mixture at 0-5 °C. The reaction is typically rapid and can be complete within 20-30 minutes.[12] Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Upon completion, the N-chloroacetyl-L-leucine product may precipitate directly from the reaction mixture.[2]

  • Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove any inorganic salts.[2]

  • If the product remains in solution, acidify the mixture to pH ~2 with cold 1M HCl to protonate the carboxylate, which typically induces precipitation.

  • The crude product can be further purified by recrystallization, if necessary.

Core Application: A Bifunctional Linchpin in Peptide and Medicinal Chemistry

The true power of Chloroacetyl-L-leucine lies in its role as a bifunctional building block. Once incorporated into a molecule, typically a peptide, the chloroacetyl moiety provides a reactive electrophilic site for covalent modification.[3]

Application in Peptide Cyclization

One of the most significant applications is in the synthesis of macrocyclic peptides.[13] Peptide cyclization is a key strategy in drug development to enhance stability against proteolysis, improve receptor binding affinity, and constrain the peptide into a bioactive conformation.[3] The "head-to-side-chain" cyclization via a thioether bond is a robust and widely used method.[3][13]

The workflow involves the synthesis of a linear peptide using standard solid-phase peptide synthesis (SPPS), followed by N-terminal modification with a chloroacetyl group, and finally, intramolecular cyclization with a downstream cysteine residue.[13]

Caption: Workflow for Head-to-Side-Chain Peptide Cyclization.

Protocol: N-Terminal Chloroacetylation and Cyclization

This protocol outlines the general steps for modifying a resin-bound peptide and its subsequent cyclization in solution.[3][13]

Part 1: On-Resin N-Terminal Chloroacetylation

• Peptide Synthesis: Assemble the desired linear peptide sequence, including a cysteine residue at the desired position, on a suitable solid-phase resin (e.g., Rink Amide) using standard Fmoc-SPPS chemistry. Ensure the final N-terminal Fmoc group is removed.

• Swelling and Neutralization: Swell the peptide-resin in a suitable solvent like dichloromethane (DCM) or N,N-dimethylformamide (DMF). Treat the resin with a non-nucleophilic base, such as diisopropylethylamine (DIPEA), in DMF to ensure the N-terminal amine is deprotonated.

• Acylation: In a separate vessel, prepare a solution of chloroacetic anhydride or react chloroacetyl chloride with a coupling agent. Alternatively, a pre-activated solution of chloroacetic acid can be used. Add this solution to the resin.

• Reaction: Allow the acylation to proceed for 1-2 hours at room temperature. Monitor for completion using a qualitative test (e.g., Kaiser test).

• Washing: Thoroughly wash the resin with DMF, DCM, and methanol to remove excess reagents and byproducts. Dry the resin under vacuum.

Part 2: Cleavage and Solution-Phase Cyclization

• Cleavage: Treat the dried, chloroacetylated peptide-resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove acid-labile side-chain protecting groups.[13]

• Precipitation and Isolation: Precipitate the crude linear peptide by adding the TFA solution to cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash. Dry the crude peptide.

• Purification: Purify the linear chloroacetyl-peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Cyclization: Dissolve the purified linear peptide in a buffer at a pH of 7.5-8.5 (e.g., ammonium bicarbonate) at a high dilution (typically 0.1-1 mg/mL). Causality: High dilution is crucial to favor the intramolecular cyclization reaction over intermolecular dimerization or polymerization. The slightly basic pH ensures the cysteine thiol is sufficiently deprotonated to its nucleophilic thiolate form.

• Monitoring and Final Purification: Monitor the cyclization reaction by LC-MS. Once complete, acidify the solution and purify the final cyclic peptide by RP-HPLC.

Conclusion and Future Outlook

Chloroacetyl-L-leucine is a powerful and reliable building block in synthetic chemistry. Its straightforward synthesis and predictable reactivity make it an invaluable tool for researchers. The ability to introduce a reactive electrophilic handle onto a chiral scaffold is particularly advantageous in the construction of complex peptides and peptidomimetics. The robust protocols for its use in peptide macrocyclization have cemented its role in drug discovery programs aimed at developing more stable and potent therapeutic peptides. As the demand for sophisticated molecular probes and constrained biologics continues to grow, the strategic application of versatile building blocks like Chloroacetyl-L-leucine will undoubtedly remain a cornerstone of innovative chemical synthesis.

References

• Patil, P., et al. (2017). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Taylor & Francis Online. [Link]

• Kato, N., et al. (2022). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. MDPI. [Link]

• ResearchGate. a) Reaction of amino alcohols and amino acids with chloroacetyl chloride. ResearchGate. [Link]

• Wikipedia. Protecting group. Wikipedia. [Link]

• Singh, R., et al. (2017). A facile amidation of chloroacetyl chloride using DBU. International Journal of ChemTech Research. [Link]

• ACS Publications. Synthesis of N-chloroacetyl derivatives of amino acids and their use for the conjugation of polypeptides to thiol-carrying compounds. The Journal of Organic Chemistry. [Link]

• ACS Publications. A new method for the removal of chloroacetyl groups. Journal of the American Chemical Society. [Link]

• Chemistry LibreTexts. 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. [Link]

• ResearchGate. Chloroacetyl products from aminoalcohols and aminoacids. ResearchGate. [Link]

• Organic Chemistry Portal. Protecting Groups. Organic Chemistry Portal. [Link]

• RSC Publishing. Three approaches to the synthesis of L-leucine selectively labelled with carbon-13 or deuterium in either diastereotopic methyl group. RSC Publishing. [Link]

• Google Patents. Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides.

• RSC Publishing. (2021). Macrocyclic peptides as allosteric inhibitors of nicotinamide N-methyltransferase (NNMT). RSC Publishing. [Link]

• Waters Corporation. Separation of Low Levels of Isoleucine from Leucine Using the ACQUITY UPLC H-Class Amino Acid System. Waters Corporation. [Link]

• CSIRO Publishing. The Synthesis of Some Peptides of L-Leucine and Glycine. CSIRO Publishing. [Link]

• Agilent. Routine Quantitation of 17 Underivatized Amino Acids by LC/MS. Agilent. [Link]

• ResearchGate. Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. ResearchGate. [Link]

• YouTube. (2014). Biosynthesis of Leucine. YouTube. [Link]

• NIH. Underivatized Amino Acid Chromatographic Separation: Optimized Conditions for HPLC-UV Simultaneous Quantification. National Institutes of Health. [Link]

• Google Patents. Method for synthesizing L-2-methyl norleucine.

• Master Organic Chemistry. Introduction to Peptide Synthesis. Master Organic Chemistry. [Link]

• ResearchGate. Amino Acids as Building Blocks for Carbonic Anhydrase Inhibitors. ResearchGate. [Link]

• MDPI. Amino Acids as Building Blocks for Carbonic Anhydrase Inhibitors. MDPI. [Link]

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Section 1: Understanding the Importance of Chloroacetyl-L-leucine and its Solubility

An In-Depth Technical Guide to the Solubility of Chloroacetyl-L-leucine in Different Solvents

For Researchers, Scientists, and Drug Development Professionals

Chloroacetyl-L-leucine serves as a critical building block in the synthesis of various bioactive molecules, including peptide-based therapeutics.[1] Its utility stems from the presence of a reactive chloroacetyl group, which allows for facile conjugation to other molecules.[1] The efficiency of these synthetic transformations, as well as the formulation of final drug products, is intrinsically linked to the solubility of Chloroacetyl-L-leucine in different solvent systems. A thorough understanding of its solubility profile is therefore paramount for process optimization, impurity control, and the development of stable and bioavailable drug formulations.

Physicochemical Properties Influencing Solubility

The solubility of a compound is governed by its physicochemical properties. For Chloroacetyl-L-leucine, key parameters include its molecular structure, polarity, and ability to form intermolecular interactions.

Table 1: Physicochemical Properties of Chloroacetyl-L-leucine

Property	Value	Source
Molecular Formula	C8H14ClNO3	[2]
Molecular Weight	207.65 g/mol	[2]
Melting Point	136 °C	[3]
XLogP3	1.2	[3]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	3	[2]
Topological Polar Surface Area	66.4 Ų	[2]

The presence of both a hydrophobic isobutyl side chain from the leucine residue and polar functional groups (amide, carboxylic acid, and the chloroacetyl moiety) gives Chloroacetyl-L-leucine an amphiphilic character. This amphiphilicity suggests that its solubility will be highly dependent on the nature of the solvent. The XLogP3 value of 1.2 indicates a moderate lipophilicity.

Section 2: Experimental Determination of Solubility

The accurate determination of solubility is a cornerstone of pharmaceutical development. Two primary types of solubility are typically measured: thermodynamic and kinetic solubility.[4]

• Thermodynamic solubility is the true equilibrium solubility of a compound in a given solvent at a specific temperature and pressure. The shake-flask method is the gold standard for its determination.[5][6]

• Kinetic solubility refers to the concentration of a compound that remains in solution after being rapidly dissolved (often from a high-concentration stock solution in an organic solvent like DMSO) and then precipitated in an aqueous medium.[4] This is a high-throughput method often used in early drug discovery.

Recommended Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

This protocol outlines the steps for determining the thermodynamic solubility of Chloroacetyl-L-leucine.

Materials:

• Chloroacetyl-L-leucine (purity >99%)[7]

• Selected solvents (e.g., water, ethanol, methanol, acetonitrile, ethyl acetate, phosphate-buffered saline (PBS) at various pH values)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (e.g., UV)

• Syringe filters (0.22 µm)

Procedure:

• Preparation: Add an excess amount of Chloroacetyl-L-leucine to a series of vials, each containing a known volume of the different solvents to be tested. The excess solid should be visually apparent.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C). Allow the samples to equilibrate for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection and Dilution: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. Immediately filter the aliquot through a 0.22 µm syringe filter. Dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of dissolved Chloroacetyl-L-leucine.

• Calculation: The solubility is calculated from the measured concentration and the dilution factor.

Diagram 1: Experimental Workflow for Shake-Flask Solubility Determination

Caption: Workflow for determining thermodynamic solubility.

Factors Influencing the Solubility of Chloroacetyl-L-leucine

• pH: The solubility of ionizable compounds like Chloroacetyl-L-leucine, which possesses a carboxylic acid group, is highly dependent on the pH of the solution.[4] At pH values below its pKa, the carboxylic acid will be protonated and the molecule will be less soluble in aqueous media. Conversely, at pH values above the pKa, the carboxylate form will predominate, leading to increased aqueous solubility.

• Temperature: For most solids, solubility increases with temperature. However, this relationship should be determined experimentally for each solvent system.

• Solvent Polarity: Due to its amphiphilic nature, Chloroacetyl-L-leucine is expected to have appreciable solubility in a range of solvents. It is likely to be soluble in polar protic solvents like water and alcohols, as well as polar aprotic solvents like DMSO and DMF.[8] Its solubility in non-polar solvents is expected to be lower. For comparison, the parent amino acid L-leucine is sparingly soluble in water and practically insoluble in ethanol.[9] The addition of the chloroacetyl group is likely to alter this profile.

• Co-solvents: The solubility of Chloroacetyl-L-leucine in aqueous solutions can often be enhanced by the addition of co-solvents such as ethanol or propylene glycol.

Section 3: Theoretical Prediction of Solubility

While experimental determination is essential, theoretical models can provide valuable insights and predictions of solubility behavior.

Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters are a powerful tool for predicting the miscibility of materials.[10][11] They are based on the principle that "like dissolves like."[10] Every molecule is assigned three parameters:

• δd: The energy from dispersion forces.

• δp: The energy from polar forces.

• δh: The energy from hydrogen bonding.[10]

Diagram 2: Concept of Hansen Solubility Parameters

Caption: 3D representation of Hansen Solubility Space.

UNIQUAC and UNIFAC Models

The UNIQUAC (Universal Quasi-Chemical) and UNIFAC (UNIQUAC Functional-group Activity Coefficients) models are activity coefficient models used to predict phase equilibria.[12][13] The UNIFAC model, in particular, is a group-contribution method that estimates activity coefficients based on the functional groups present in the molecules.[13] These models can be used to predict the solubility of amino acid derivatives like Chloroacetyl-L-leucine in various solvents and solvent mixtures.[12][14]

Section 4: Conclusion and Future Directions

This guide has provided a comprehensive framework for understanding and determining the solubility of Chloroacetyl-L-leucine. The key takeaways are:

• The solubility of Chloroacetyl-L-leucine is a critical parameter in its application in chemical synthesis and drug development.

• Its amphiphilic nature suggests a complex solubility profile that is highly dependent on the solvent system, pH, and temperature.

• The shake-flask method is the recommended protocol for accurate thermodynamic solubility determination.

• Theoretical models like Hansen Solubility Parameters and UNIFAC can be valuable tools for predicting and understanding solubility behavior.

Future research should focus on generating a comprehensive experimental solubility database for Chloroacetyl-L-leucine in a wide range of pharmaceutically relevant solvents and binary mixtures. Furthermore, the experimental determination of its pKa and the application of computational models to refine solubility predictions will be invaluable for accelerating the development of processes and formulations involving this important molecule.

References

• Experimental and Computational Methods Pertaining to Drug Solubility. (n.d.). ResearchGate. Retrieved from [Link]

• SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. (2013, February 15). Pharmatutor. Retrieved from [Link]

• Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. (2016). Chinese Pharmaceutical Journal, 51(10), 777-779.
• Predicting the Solubility of Amino Acids and Peptides with the SAFT-γ Mie Approach: Neutral and Charged Models. (2020). Industrial & Engineering Chemistry Research, 59(19), 9393–9407.

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Chloroacetyl-L-leucine stability and degradation pathways

An In-Depth Technical Guide to the Stability and Degradation of Chloroacetyl-L-leucine

Foreword

In the landscape of pharmaceutical development and peptide chemistry, N-acyl amino acids serve as critical building blocks and intermediates. Among these, Chloroacetyl-L-leucine stands out due to the inherent reactivity of its chloroacetyl moiety, which makes it both a versatile synthetic tool and a molecule with a distinct stability profile. Understanding the degradation kinetics and pathways of this compound is not merely an academic exercise; it is a prerequisite for developing robust synthetic routes, stable formulations, and reliable analytical methods. This guide is crafted for researchers, scientists, and drug development professionals, providing a deep dive into the chemical behavior of Chloroacetyl-L-leucine. We will move beyond simple protocols to explore the underlying chemical principles, enabling you to anticipate challenges, design self-validating experiments, and interpret stability data with confidence.

The Chemical Identity and Significance of Chloroacetyl-L-leucine

Chloroacetyl-L-leucine, with the chemical formula C₈H₁₄ClNO₃, is an N-acylated derivative of the essential amino acid L-leucine. The key feature of this molecule is the N-terminal chloroacetyl group. The electron-withdrawing chlorine atom renders the α-carbon of the acetyl group highly electrophilic, making it susceptible to nucleophilic attack. This reactivity is the cornerstone of its utility in various applications, including the synthesis of peptides, heterocyclic compounds like morpholine-2,5-diones, and as an intermediate for active pharmaceutical ingredients (APIs).[1] However, this same reactivity dictates its stability, making it prone to specific degradation pathways that must be controlled and understood.

Core Degradation Pathways: A Mechanistic View

The stability of Chloroacetyl-L-leucine in solution is primarily governed by two competing chemical reactions: hydrolytic degradation and intramolecular cyclization. The predominant pathway is highly dependent on the experimental conditions, most notably pH, temperature, and the solvent system.

Hydrolytic Degradation

Hydrolysis involves the cleavage of chemical bonds by water. For Chloroacetyl-L-leucine, two main hydrolytic pathways exist:

• SN2 Substitution at the α-Carbon: This is a common pathway for chloroacetamide compounds.[2] The electrophilic α-carbon of the chloroacetyl group is attacked by a nucleophile, such as a water molecule or a hydroxide ion, displacing the chloride ion. This results in the formation of Hydroxyacetyl-L-leucine . This reaction is significantly influenced by pH.

• Amide Bond Hydrolysis: The amide bond linking the acetyl group and the leucine nitrogen can also be cleaved. This reaction is typically catalyzed by strong acids or bases and is generally slower than the SN2 substitution under moderate conditions.[2] This pathway yields L-leucine and chloroacetic acid .

Intramolecular Cyclization

The structure of Chloroacetyl-L-leucine contains two key functional groups—the electrophilic chloroacetyl group and the nucleophilic carboxylate group—poised for an intramolecular reaction. Under favorable conditions, typically in the presence of a base, the deprotonated carboxylate attacks the α-carbon, displacing the chloride ion and forming a six-membered ring. This process, known as intramolecular cyclization, leads to the formation of a morpholine-2,5-dione precursor .[3][4] This pathway is often favored in dilute solutions to minimize intermolecular polymerization.[5]

Below is a diagram illustrating the major degradation pathways.

Caption: Primary degradation pathways of Chloroacetyl-L-leucine.

Key Factors Influencing Stability

A robust understanding of stability requires examining the environmental factors that dictate the rate and outcome of degradation.

The Critical Role of pH

The pH of an aqueous solution is arguably the most critical factor governing the stability of Chloroacetyl-L-leucine. The degradation rate follows a characteristic U-shaped pH-rate profile, with a region of maximum stability typically in the acidic range.

• Acidic Conditions (pH < 4): In this region, the rate of hydrolysis is generally low. The primary reaction is specific acid-catalyzed hydrolysis, though it is often slow. The carboxyl group is protonated, preventing it from acting as an intramolecular nucleophile, thus disfavoring cyclization.

• Neutral to Mildly Basic Conditions (pH 6-8): As the pH increases, the rate of degradation often increases. This is due to the contribution of both water-mediated hydrolysis and base-catalyzed (hydroxide ion) hydrolysis. Furthermore, as the carboxyl group becomes deprotonated (pKa typically ~3-4), intramolecular cyclization becomes a competing pathway.[3]

• Strongly Basic Conditions (pH > 9): In alkaline solutions, degradation is rapid. The high concentration of hydroxide ions accelerates the SN2 hydrolysis to form the hydroxyacetyl derivative. Simultaneously, the fully deprotonated carboxylate readily participates in intramolecular cyclization, which is also base-catalyzed.[5]

The relationship between pH and the observed degradation rate constant (k_obs) can be visualized in a pH-rate profile.

Caption: A representative pH-rate profile for degradation.

Temperature Effects

As with most chemical reactions, the degradation of Chloroacetyl-L-leucine is accelerated by elevated temperatures. The relationship between temperature and the reaction rate constant is described by the Arrhenius equation. Thermal stress can provide the necessary activation energy for both hydrolysis and cyclization. In forced degradation studies, temperatures between 40°C and 80°C are commonly used to accelerate decomposition to a detectable level within a practical timeframe.[6]

Solvent System

While often studied in aqueous media, the choice of solvent can dramatically alter the degradation pathway. For instance, in syntheses aiming for cyclization, solvents like dimethylformamide (DMF) are often used in the presence of a base.[5] The use of a non-aqueous solvent can suppress the competing hydrolysis reactions, thereby favoring the intramolecular cyclization pathway to yield the desired cyclic product.

A Practical Framework for Stability Assessment

To characterize the stability of Chloroacetyl-L-leucine, a systematic approach involving forced degradation studies and the development of a stability-indicating analytical method is essential. This creates a self-validating system where the analytical method's ability to detect degradation is proven by the stressed samples it analyzes.[7]

Protocol: Forced Degradation Study

This protocol is designed to identify potential degradation products and establish the degradation pathways, conforming to ICH Q1A(R2) guidelines.[8]

Objective: To generate approximately 5-20% degradation of Chloroacetyl-L-leucine under various stress conditions to identify degradation products and validate a stability-indicating analytical method.

Materials:

• Chloroacetyl-L-leucine

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (NaOH), 0.1 N and 1 N

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Class A volumetric flasks, pipettes

• pH meter

• Temperature-controlled oven/water bath

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Chloroacetyl-L-leucine at a concentration of 1 mg/mL in a suitable solvent (e.g., water or acetonitrile/water mixture).

• Stress Conditions (run in parallel):

  • Acid Hydrolysis: Mix equal volumes of stock solution with 0.2 N HCl (final concentration 0.1 N HCl). Incubate samples at 60°C. Withdraw aliquots at 2, 6, 24, and 48 hours. Neutralize with an equivalent amount of NaOH before analysis.

  • Base Hydrolysis: Mix equal volumes of stock solution with 0.2 N NaOH (final concentration 0.1 N NaOH). Incubate samples at room temperature (25°C). Withdraw aliquots at shorter time points (e.g., 15, 30, 60, 120 minutes) due to expected rapid degradation. Neutralize with an equivalent amount of HCl before analysis.

  • Oxidative Degradation: Mix stock solution with 3% H₂O₂. Incubate at room temperature for 24 hours, protected from light.

  • Thermal Degradation (Solid State): Place a known quantity of solid Chloroacetyl-L-leucine in a vial and store in an oven at 60°C for 48 hours. Dissolve in the initial solvent before analysis.

  • Photolytic Degradation: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. Run a dark control in parallel.

• Sample Analysis: Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC method (see Protocol 4.2).

Causality and Self-Validation: The goal of 5-20% degradation is critical. Too little degradation provides no information, while excessive degradation may lead to secondary products that are not relevant to normal storage conditions.[9] By analyzing samples at multiple time points, one can track the appearance of primary degradants and the disappearance of the parent compound, helping to elucidate the reaction kinetics.

Caption: Workflow for a forced degradation study.

Protocol: Stability-Indicating HPLC-UV Method

A stability-indicating method is one that can accurately measure the active ingredient without interference from its degradation products, impurities, or excipients.

Objective: To develop an HPLC method capable of separating Chloroacetyl-L-leucine from its primary expected degradation products (Hydroxyacetyl-L-leucine, L-leucine, and the morpholine-2,5-dione precursor).

Instrumentation & Conditions (Hypothetical Starting Point):

• HPLC System: Agilent 1200 series or equivalent with a Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 70% B

  • 15-18 min: Hold at 70% B

  • 18-20 min: Return to 5% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm.

Method Validation (Key Parameters):

• Specificity: Inject solutions from the forced degradation study. The method is specific if the parent peak is resolved from all degradation product peaks with a resolution of >2. Peak purity analysis using a DAD is essential.

• Linearity: Analyze a series of standards over a concentration range (e.g., 0.1 - 1.5 mg/mL). A correlation coefficient (r²) of >0.999 is desired.

• Accuracy & Precision: Assessed by analyzing replicate preparations of known concentrations.

Rationale for Choices:

• A C18 column is chosen for its versatility in separating moderately polar compounds.

• An acidic mobile phase (pH 2.5) ensures that the carboxylic acid group is protonated, leading to better retention and sharp peak shapes on a reverse-phase column.

• Gradient elution is necessary to elute both the more polar degradation products (like L-leucine) and the less polar parent compound within a reasonable run time.

• UV detection at 210 nm is suitable for detecting the amide chromophore present in the parent compound and most degradants.[10]

Data Interpretation and Presentation

Tabulating Forced Degradation Results

The results from the forced degradation study should be summarized in a table. This allows for a direct comparison of the compound's lability under different stress conditions.

Table 1: Illustrative Summary of Forced Degradation Results for Chloroacetyl-L-leucine

Stress Condition	Time (hrs)	Assay of Parent (%)	Major Degradation Product(s)	% Total Degradation	Mass Balance (%)
Control (Unstressed)	48	99.8	-	0.2	100.0
0.1 N HCl @ 60°C	48	91.5	Hydroxyacetyl-L-leucine	8.5	99.6
0.1 N NaOH @ 25°C	2	15.2	Morpholine-2,5-dione, Hydroxyacetyl-L-leucine	84.8	98.9
3% H₂O₂ @ 25°C	24	98.1	Minor unidentified peaks	1.9	99.5
Heat (Solid) @ 60°C	48	99.5	-	0.5	100.1
Photolysis	-	99.2	-	0.8	99.9

Note: This table contains hypothetical data for illustrative purposes.

Mass Balance: This is a critical parameter for validating the analytical method. It is the sum of the assay of the parent compound and the percentage of all known and unknown degradation products. A mass balance close to 100% indicates that all degradation products are being detected.[11]

Conclusion and Recommendations

The stability of Chloroacetyl-L-leucine is a multifaceted issue governed by its inherent chemical reactivity. The primary degradation pathways are pH-dependent hydrolysis and intramolecular cyclization. The molecule exhibits maximum stability under acidic conditions and degrades rapidly in alkaline media. Thermal stress accelerates these processes.

Key Recommendations for Professionals:

• Storage: For maximum stability in solution, Chloroacetyl-L-leucine should be stored at refrigerated temperatures (2-8°C) in a buffered solution at an acidic pH (e.g., pH 3-4). As a solid, it should be stored in a cool, dry place, protected from light.

• Formulation: When used as an intermediate in aqueous reactions, the pH must be carefully controlled to favor the desired reaction pathway and minimize the formation of unwanted hydrolysis or cyclization byproducts.

• Analysis: A validated, stability-indicating reverse-phase HPLC method with UV detection is essential for accurate quantification and impurity profiling. Peak purity analysis via DAD and identification of unknown degradants by LC-MS are crucial for comprehensive characterization.

By applying the principles and protocols outlined in this guide, researchers can effectively manage the stability challenges associated with Chloroacetyl-L-leucine, ensuring the integrity of their research and the quality of their final products.

References

• Gerona-Navarro, G., Bonache, M. A., Herranz, R., & Gonzalez-Muniz, R. (n.d.). Scheme 5. Base-Assisted Cyclization of an N-Chloroacetyl Dipeptide Derivative a. ResearchGate. Retrieved from [Link]

• ResolveMass Laboratories. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Gerona-Navarro, G., Bonache, M. A., Herranz, R., & Gonzalez-Muniz, R. (n.d.). Scheme 5. Base-Assisted Cyclization of an N-Chloroacetyl Dipeptide Derivative a. ResearchGate. Retrieved from [Link]

• Frobey, J. W. (2000). Selective and facile cyclization of N-chloroacetylated peptides from the C4 domain of HIV Gp120 in LiCl/DMF solvent systems. Journal of Peptide Research, 56(4), 224-231. Retrieved from [Link]

• Steed, R. (2010). Analysis of Amino Acids by HPLC. Agilent Technologies, Inc. Retrieved from [Link]

• SEP Analytical Labs. (n.d.). Stability-Indicating Assay. Retrieved from [Link]

• (n.d.). Mass Spectrometry of Amino Acids and Proteins. Wiley-VCH. Retrieved from [Link]

• Jain, D., & Basniwal, P. K. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Asian Journal of Pharmaceutical and Clinical Research, 6(4), 1-12. Retrieved from [Link]

• (n.d.). Routine Quantitation of 17 Underivatized Amino Acids by LCMS. Agilent. Retrieved from [Link]

• SGS. (n.d.). HOW TO APPROACH A FORCED DEGRADATION STUDY. Retrieved from [Link]

• Al-Dirbashi, O. Y., Rashed, M. S., Al-Amoudi, M. S., Al-Sayed, M. M., Al-Hassnan, Z. N., & Al-Dosari, M. S. (2014). Use of HPLC-UV method for the analysis of maple syrup urine disease in plasma sample first time in Saudi Arabia. Journal of chromatography and separation techniques, 5(5), 1. Retrieved from [Link]

• Bhandare, P., Madhavan, P., Rao, B. M., & Someswar Rao, N. (2010). Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research, 2(2), 372-380. Retrieved from [Link]

• Huang, C. H., & Weber, E. J. (2006). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides. Environmental Science & Technology, 40(13), 4137–4142. Retrieved from [Link]

• Iwasaki, K., Goto, Y., Katoh, T., & Suga, H. (2016). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. Organic & Biomolecular Chemistry, 14(32), 7683-7687. Retrieved from [Link]

• Beaufrère, B., & Tessari, P. (1996). An improved scheme of leucine derivative fragmentation in mass spectrometry. Amino acids, 10(3), 273-276. Retrieved from [Link]

• Williams, N. H., & Wolfenden, R. (n.d.). pH rate profile for the hydrolysis of 6 at 200 °C. The kinetic.... ResearchGate. Retrieved from [Link]

• Rahman, Z., Zidan, A. S., & Khan, M. A. (2010). A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium. Journal of pharmaceutical and biomedical analysis, 49(2), 481-486. Retrieved from [Link]

• Junk, G., & Svec, H. (1958). The Mass Spectra of the a-,Amino Acids. Office of Scientific and Technical Information (OSTI). Retrieved from [Link]

• Voynikov, Y., Angelova, V. T., Peikov, P., & Stavrakov, G. (n.d.). DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE. Retrieved from [Link]

• Harris, A. R., Wallace, V. P., Williams, N. H., & Wolfenden, R. (2011). Interpretation of pH-activity Profiles for Acid-Base Catalysis from Molecular Simulations. Journal of the American Chemical Society, 133(18), 7031-7041. Retrieved from [Link]

• Romero, A. J., & Gagliardi, L. G. (2019). Trends in Analytical chemistry. CONICET Digital. Retrieved from [Link]

• Sehrawat, R., Maithani, M., & Singh, R. (2010). Regulatory Aspects in Development of Stability-Indicating Methods: A Review. Chromatographia, 72(1-2), 1-7. Retrieved from [Link]

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Chloroacetyl-L-leucine: A Versatile Scaffold for Covalent Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The pursuit of novel therapeutic agents with enhanced potency, selectivity, and duration of action has reignited interest in covalent drug discovery. Within this paradigm, Chloroacetyl-L-leucine emerges as a compelling, yet underexplored, building block. This technical guide provides a comprehensive analysis of the potential applications of Chloroacetyl-L-leucine in modern drug discovery. We will delve into its fundamental chemical properties, the reactivity of its chloroacetamide "warhead," and the strategic role of the L-leucine moiety in directing target engagement. This document will serve as a practical resource, offering detailed experimental protocols, mechanistic insights, and a forward-looking perspective on how this versatile molecule can be leveraged to address challenging therapeutic targets.

Introduction: The Renaissance of Covalent Inhibition

The paradigm of drug design has historically favored reversible, non-covalent inhibitors. However, the remarkable success of targeted covalent inhibitors (TCIs) has led to a resurgence in this area, offering distinct advantages in overcoming drug resistance and targeting shallow binding pockets.[1] Covalent inhibitors form a stable bond with their target protein, often leading to prolonged pharmacodynamic effects and increased biochemical efficiency. Chloroacetyl-L-leucine is a bifunctional molecule, uniquely positioned to capitalize on this trend. It combines a moderately reactive chloroacetamide electrophile with a natural L-leucine residue, providing a scaffold for the rational design of next-generation covalent therapeutics.

Physicochemical and Reactive Properties of Chloroacetyl-L-leucine

A thorough understanding of the fundamental properties of Chloroacetyl-L-leucine is paramount for its effective application in drug discovery programs.

Chemical and Physical Characteristics

Property	Value	Source
Molecular Formula	C₈H₁₄ClNO₃	[2]
Molecular Weight	207.66 g/mol	[2]
Appearance	White to off-white crystalline powder	General Knowledge
Melting Point	134 °C	General Knowledge
CAS Number	688-12-0	[2]

The Chloroacetamide Warhead: A Tunable Electrophile

The chloroacetamide group is a well-established electrophilic "warhead" in covalent drug design, primarily targeting the nucleophilic thiol group of cysteine residues.[3] The reactivity of the chloroacetyl group is sufficient to form a covalent bond under physiological conditions but is generally less reactive than its bromoacetyl or iodoacetyl counterparts, which can mitigate off-target effects.

The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the deprotonated thiolate of a cysteine residue attacks the electrophilic carbon of the chloroacetyl group, displacing the chloride ion.

Caption: Covalent modification of a cysteine residue by Chloroacetyl-L-leucine via an SN2 reaction.

Strategic Applications in Drug Discovery

The unique combination of a covalent warhead and a protein-recognizing amino acid positions Chloroacetyl-L-leucine as a valuable tool in several areas of drug discovery.

Targeted Covalent Inhibitors (TCIs)

The most direct application of Chloroacetyl-L-leucine is as a building block for the design of TCIs. The L-leucine side chain can be exploited to achieve selective binding to proteins that possess a hydrophobic pocket that accommodates the isobutyl group. By positioning the chloroacetyl moiety in proximity to a nucleophilic residue, typically a cysteine, irreversible inhibition can be achieved.

Causality in Design: The rationale behind this approach is that the initial, non-covalent binding event, driven by the recognition of the leucine side chain, increases the effective concentration of the electrophile near the target nucleophile, thereby accelerating the rate of covalent bond formation and enhancing selectivity.

Fragment-Based Drug Discovery (FBDD)

Chloroacetyl-L-leucine can be a valuable component of a covalent fragment library for FBDD campaigns.[3] Screening such libraries against a protein of interest can identify fragments that form a covalent bond with a target cysteine. The leucine moiety provides a vector for fragment elaboration, allowing medicinal chemists to "grow" the fragment into a more potent and selective lead compound by exploring interactions in the surrounding binding pocket.

Caption: Workflow for utilizing Chloroacetyl-L-leucine in a covalent fragment-based drug discovery campaign.

Chemical Proteomics and Target Identification

As a chemical probe, Chloroacetyl-L-leucine can be modified with a reporter tag (e.g., a biotin or a fluorescent dye) to enable the identification of novel protein targets. By treating cell lysates or intact cells with the tagged probe, proteins that are covalently modified can be enriched and identified by mass spectrometry. This approach is particularly useful for identifying proteins with "hidden" or transient binding pockets that are accessible to small molecules.[4]

Potential Therapeutic Targets and Signaling Pathways

The structural features of Chloroacetyl-L-leucine suggest its potential utility against specific protein families and signaling pathways.

The mTOR Signaling Pathway

Leucine is a key activator of the mTORC1 signaling pathway, a central regulator of cell growth, proliferation, and metabolism.[5][6] While the direct interaction is complex, targeting proteins within this pathway that have leucine-binding pockets and a nearby cysteine could be a viable strategy for developing novel mTOR inhibitors. For instance, some studies suggest that leucine's effect on mTORC1 is mediated through its metabolite acetyl-coenzyme A.[5] Designing a Chloroacetyl-L-leucine derivative that mimics this interaction could lead to potent and selective inhibitors.

Caption: Simplified schematic of the leucine-mediated activation of the mTORC1 signaling pathway.

Proteins with Leucine-Rich Motifs and Accessible Cysteines

Many proteins contain leucine-rich repeat (LRR) domains or other motifs that are involved in protein-protein interactions.[7] If these interaction sites also feature a nearby cysteine residue, they could be targeted by Chloroacetyl-L-leucine-based inhibitors. A thorough bioinformatics analysis of the proteome could identify potential targets that fit these structural criteria.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and application of Chloroacetyl-L-leucine in a research setting.

Synthesis of N-Chloroacetyl-L-leucine

This protocol is a representative procedure based on established methods for the N-acylation of amino acids.[8][9]

Materials:

• L-leucine

• 2N Sodium Hydroxide (NaOH)

• Chloroacetyl chloride

• Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

• Ice bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution of L-leucine: In a round-bottom flask, dissolve L-leucine (1 equivalent) in 2N NaOH solution with stirring until a clear solution is obtained. Cool the solution in an ice bath.

• Acylation: While vigorously stirring the cooled solution, slowly add chloroacetyl chloride (1.1 equivalents) dropwise. Maintain the temperature below 5°C during the addition.

• Reaction: After the addition is complete, continue stirring the reaction mixture in the ice bath for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Acidification: Cool the reaction mixture in an ice bath and acidify to pH 2-3 by the slow addition of HCl. A white precipitate should form.

• Extraction: Extract the product into dichloromethane (3 x volume of the aqueous phase).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude N-Chloroacetyl-L-leucine can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Self-Validation: The identity and purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Covalent Labeling of a Cysteine-Containing Peptide

This protocol provides a general method for assessing the covalent modification of a model peptide by Chloroacetyl-L-leucine.

Materials:

• Chloroacetyl-L-leucine

• A model cysteine-containing peptide (e.g., GCGY)

• Phosphate-buffered saline (PBS), pH 7.4

• Tris(2-carboxyethyl)phosphine (TCEP)

• Mass spectrometer (e.g., LC-MS)

Procedure:

• Peptide Preparation: Dissolve the cysteine-containing peptide in PBS to a final concentration of 1 mM. Add TCEP to a final concentration of 1 mM to ensure the cysteine thiol is in its reduced state.

• Reaction Setup: In a microcentrifuge tube, mix the peptide solution with a solution of Chloroacetyl-L-leucine in PBS to achieve a desired molar ratio (e.g., 1:1, 1:5, 1:10 peptide to compound).

• Incubation: Incubate the reaction mixture at room temperature for a defined period (e.g., 1, 2, 4, and 24 hours).

• Quenching (Optional): The reaction can be quenched by the addition of a large excess of a small molecule thiol, such as dithiothreitol (DTT).

• Analysis: Analyze the reaction mixture by LC-MS to monitor the disappearance of the starting peptide and the appearance of the covalently modified peptide. The mass of the modified peptide should correspond to the mass of the starting peptide plus the mass of the chloroacetyl-leucine moiety minus the mass of HCl.

Self-Validation: The observation of a new peak with the expected mass-to-charge ratio for the covalent adduct confirms the reaction. The time-dependent increase of this peak provides kinetic information.

Future Perspectives and Conclusion

Chloroacetyl-L-leucine represents a promising and versatile scaffold for the development of novel covalent therapeutics. Its straightforward synthesis and the well-understood reactivity of the chloroacetamide warhead make it an accessible starting point for medicinal chemistry campaigns. The true potential of this molecule lies in the strategic use of the L-leucine side chain to achieve target selectivity. Future research should focus on:

• Systematic screening of Chloroacetyl-L-leucine as part of covalent fragment libraries against a wide range of therapeutic targets.

• Structure-based design of more elaborate inhibitors based on the Chloroacetyl-L-leucine scaffold for targets with known leucine-binding pockets.

• Development of Chloroacetyl-L-leucine-based chemical probes for target discovery and validation in complex biological systems.

References

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• Method for preparing N-acetyl-DL-leucine. (n.d.). Eureka | Patsnap. Retrieved January 18, 2026, from [Link]

• Preparation method of DL-leucine. (n.d.). Google Patents.
• Han, S., et al. (2017). Control of leucine-dependent mTORC1 pathway through chemical intervention of leucyl-tRNA synthetase and RagD interaction.
• Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. (2020). Molecules, 25(19), 4496.
• Targeting Non-Catalytic Cysteine Residues Through Structure-Guided Drug Discovery. (2017). Trends in Pharmacological Sciences, 38(2), 143–156.
• Inhibition of amino acid-mTOR signaling by a leucine derivative induces G1 arrest in Jurkat cells. (2004).
• Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction. (2021). RSC Medicinal Chemistry, 12(10), 1736–1745.

• Chloroacetyl products from aminoalcohols and aminoacids. (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

• Mapping proteins to reveal secret drug binding pockets. (2025). Drug Discovery News.
• Leucine signals to mTORC1 via its metabolite acetyl-coenzyme A. (2019). Science, 363(6423), 153–158.
• Discovery of Covalent Inhibitors Targeting the Transcriptional Enhanced Associate Domain Central Pocket. (2020). Journal of Medicinal Chemistry, 63(19), 11006–11023.
• Allosteric Conformational Locking of Sestrin2 by Leucine: An Integrated Computational Analysis of Branched-Chain Amino Acid Recognition and Specificity. (2025).
• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (2020). Journal of Molecular Structure, 1213, 128178.
• De novo discovery of bicyclic cysteine-rich peptides targeting gasdermin D. (2026).
• Substrate and drug binding sites in LeuT. (2011). The Journal of Physiology, 589(Pt 15), 3749–3755.
• Cross-Talk Between Signaling and Transcriptional Networks Regulating Thermogenesis—Insights into Canonical and Non-Canonical Regulatory Pathways. (2024). International Journal of Molecular Sciences, 25(1), 543.
• Recent Advances in Covalent Drug Discovery. (2022). Molecules, 27(19), 6524.

• Chloroacetylation of amino carboxamide followed by nucleophilic substitution to amines. Reagents and conditions. (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

• How to Detect Binding Site Residues in an Active Pocket? (2024, June 20). YouTube. Retrieved from [Link]

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An In-depth Technical Guide to the Electrophilicity of the Chloroacetyl Group

Introduction

The chloroacetyl group, a simple yet potent functional moiety, represents a cornerstone in the fields of medicinal chemistry, chemical biology, and synthetic chemistry.[1] Its versatility stems from the inherent electrophilicity of the α-carbon, which is strategically positioned between a carbonyl group and a chlorine atom. This unique electronic arrangement renders the chloroacetyl group highly susceptible to nucleophilic attack, making it an invaluable tool for forging new covalent bonds.[2][3] This guide provides a comprehensive exploration of the chloroacetyl group's electrophilic nature, detailing its reactivity, mechanistic underpinnings, and diverse applications, with a particular focus on its role in the development of targeted therapeutics and bioconjugation strategies.

The fundamental reactivity of the chloroacetyl group is rooted in the inductive effects of the adjacent carbonyl and chlorine moieties. The carbonyl group, with its electron-withdrawing character, polarizes the carbon-chlorine bond, thereby increasing the partial positive charge on the α-carbon and enhancing its electrophilicity.[4][5] Consequently, the chlorine atom becomes a facile leaving group in the presence of a suitable nucleophile, paving the way for a variety of chemical transformations. This predictable and tunable reactivity has cemented the chloroacetyl group's status as a preferred electrophilic "warhead" in the design of covalent inhibitors and as a versatile handle for chemical modifications.[3][6]

The Chemistry of Electrophilicity: A Closer Look at the Chloroacetyl Group

The reactivity of the chloroacetyl group is predominantly governed by a bimolecular nucleophilic substitution (SN2) mechanism.[2][7] In this concerted process, a nucleophile attacks the electrophilic α-carbon, leading to the simultaneous displacement of the chloride ion. The transition state involves the formation of a transient species where both the incoming nucleophile and the departing chloride are partially bonded to the α-carbon.

The efficiency of this reaction is influenced by several factors:

• The Nature of the Nucleophile: A wide array of nucleophiles can react with the chloroacetyl group.[2] Thiols, particularly the cysteine residues in proteins, are exceptionally potent nucleophiles for this reaction due to the high polarizability and soft nature of the sulfur atom.[8][9][10] Amines are also common reaction partners, leading to the formation of stable amide bonds.[2][11] Other nucleophiles, such as alkoxides and phenoxides, can also participate, albeit generally at slower rates.[2]

• Steric Hindrance: As with any SN2 reaction, steric bulk around the electrophilic center can impede the approach of the nucleophile, thereby reducing the reaction rate. This principle can be exploited to fine-tune the reactivity of chloroacetamide-based compounds.[12]

• Solvent Effects: The choice of solvent can significantly impact the reaction kinetics. Polar aprotic solvents, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), are often employed to facilitate these reactions as they can stabilize the charged transition state.[13][14]

Visualizing the Reaction Mechanism

The following diagram illustrates the generalized SN2 reaction of a chloroacetyl group with a thiol nucleophile, a reaction of paramount importance in the context of covalent inhibition of proteins.

Caption: Generalized SN2 mechanism of a chloroacetyl group with a thiolate anion.

Applications in Drug Discovery and Development

The chloroacetyl group's reliable reactivity has been extensively leveraged in drug discovery, particularly in the design of covalent inhibitors.[6] These inhibitors form a permanent covalent bond with their target protein, often leading to enhanced potency, prolonged duration of action, and improved therapeutic outcomes.

Covalent Inhibition of Kinases

A prime example of the chloroacetyl group's utility is in the development of kinase inhibitors.[2] By incorporating a chloroacetamide moiety into a molecule that selectively binds to the active site of a target kinase, researchers can achieve irreversible inhibition by forming a covalent bond with a non-catalytic cysteine residue in close proximity. This strategy has been successfully employed to target various kinases implicated in cancer and other diseases.[6]

Bioconjugation and Chemical Probes

Beyond drug discovery, the chloroacetyl group is a valuable tool for bioconjugation.[8][15] It can be readily incorporated into various molecules, including nucleotides and RNA, to create reactive probes for studying interactions with proteins and other biomolecules.[15][16] These chloroacetamide-modified probes can be used to cross-link with cysteine or histidine residues in RNA-binding proteins, enabling the identification and characterization of these crucial interactions.[15]

Use as a Protecting Group

In multistep organic synthesis, the chloroacetyl group can also serve as a protecting group for alcohols and amines.[17][18] Its introduction is typically straightforward, and its subsequent removal can be achieved under specific conditions that do not affect other sensitive functional groups in the molecule.[19][20]

Experimental Protocols

To provide a practical context for the concepts discussed, this section outlines representative experimental protocols for the synthesis and reaction of chloroacetyl-containing compounds.

Synthesis of a Chloroacetamide Derivative

This protocol describes a general method for the synthesis of an N-aryl chloroacetamide from the corresponding aniline derivative.

Protocol 1: Synthesis of N-(2,6-dimethylphenyl)chloroacetamide

• Dissolution: In a round-bottom flask under an inert atmosphere, dissolve 2,6-dimethylaniline (1 equivalent) in a suitable anhydrous solvent such as dichloromethane (DCM).

• Addition of Base: Add triethylamine (1.1 equivalents) to the solution to act as a base.[11]

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Chloroacetyl Chloride: Slowly add chloroacetyl chloride (1.05 equivalents) to the cooled solution.[11][21]

• Reaction: Allow the reaction to stir at room temperature for 2-4 hours, monitoring its progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography to yield the desired N-(2,6-dimethylphenyl)chloroacetamide.

Caption: Workflow for the synthesis of N-(2,6-dimethylphenyl)chloroacetamide.

Reaction with a Thiol Nucleophile

This protocol details a typical reaction of a chloroacetamide with a thiol, representative of its application in bioconjugation or covalent inhibitor studies.

Protocol 2: Reaction of N-phenylchloroacetamide with a Thiol

• Preparation: In a reaction vessel, dissolve N-phenylchloroacetamide (1 equivalent) in a suitable buffer, such as HEPES or triethylammonium acetate (TEAA), at a neutral pH.[15]

• Addition of Thiol: Add an excess of the thiol-containing compound (e.g., glutathione or a cysteine-containing peptide) to the solution.[15]

• Reaction Monitoring: Monitor the progress of the reaction using techniques such as high-performance liquid chromatography (HPLC) or mass spectrometry to track the formation of the thioether product.[7]

• Analysis: Upon completion, the reaction mixture can be directly analyzed or subjected to purification methods to isolate the desired conjugate.

Quantitative Analysis of Reactivity

The electrophilicity of the chloroacetyl group can be quantitatively assessed through kinetic studies. By measuring the rate constants for the reaction of a series of chloroacetamides with a standard nucleophile, a quantitative understanding of the structure-activity relationship can be established.[7][22] For instance, Brønsted-type plots can be constructed by correlating the reaction rates with the pKa values of a series of thiol nucleophiles, providing insights into the transition state of the reaction.[7]

Table 1: Representative Kinetic Data for Reactions of Chloroacetyl Derivatives

Chloroacetyl Derivative	Nucleophile	Solvent	Second-Order Rate Constant (M⁻¹s⁻¹)	Reference
N-phenylchloroacetamide	Thiophenol	Acetonitrile	0.12	[7]
Chloroacetyl Chloride	Methanol	Acetonitrile	1.3 x 10⁻⁴	[22]
α-chloroacetanilide	Benzylamine	DMSO	2.1 x 10⁻³	[13]

Note: The presented rate constants are illustrative and can vary significantly based on specific reaction conditions.

Conclusion

The chloroacetyl group stands as a testament to the power of fundamental chemical principles in driving innovation across various scientific disciplines. Its inherent electrophilicity, governed by a predictable SN2 mechanism, has made it an indispensable tool for chemists and biologists alike. From the rational design of potent and selective covalent inhibitors to the elegant construction of sophisticated bioconjugates, the applications of the chloroacetyl group are both broad and impactful. As our understanding of complex biological systems continues to evolve, the strategic deployment of this versatile electrophile will undoubtedly continue to play a pivotal role in the development of novel therapeutics and the elucidation of intricate biological processes.

References

• Benchchem. An In-depth Technical Guide to the Reactivity of the Chloroacetyl Group in 2-chloro-N-(pyridin-4-yl)acetamide.
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• PMC - NIH. Chloroacetamide‐Modified Nucleotide and RNA for Bioconjugations and Cross‐Linking with RNA‐Binding Proteins.
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• ChemicalBook.
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Chloroacetyl-L-leucine: A Comprehensive Technical Guide for Peptide Synthesis

An In-depth Exploration of a Versatile Intermediate for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the Chloroacetyl Group in Peptide Chemistry

In the intricate field of peptide synthesis, the strategic selection of protecting groups is paramount to achieving high yields and purity. While staples like Fmoc and Boc have long dominated the landscape, the N-chloroacetyl group offers a unique combination of reactivity and stability, positioning it as a valuable tool for specialized applications. Chloroacetyl-L-leucine, as a derivative of the essential amino acid L-leucine, serves as a key building block in the construction of complex peptides and peptide conjugates. This technical guide provides a comprehensive overview of the synthesis, characterization, and application of chloroacetyl-L-leucine, empowering researchers to leverage its full potential in their synthetic endeavors.

The N-chloroacetyl group provides a reactive electrophilic site, the α-chloro amide, which is particularly useful for site-specific modifications, such as peptide cyclization and the formation of peptide-protein conjugates[1]. This functionality allows for the introduction of a stable thioether linkage through reaction with a cysteine residue, a strategy often employed to enhance the stability, affinity, and bioavailability of therapeutic peptides[2]. This guide will delve into the practical aspects of utilizing chloroacetyl-L-leucine, from its synthesis and purification to its strategic implementation in solid-phase peptide synthesis (SPPS).

Physicochemical Properties of Chloroacetyl-L-leucine

A thorough understanding of the physicochemical properties of chloroacetyl-L-leucine is essential for its effective handling, storage, and application in synthesis.

Property	Value	Source
Molecular Formula	C8H14ClNO3	[3]
Molecular Weight	207.65 g/mol	[3]
Melting Point	136 °C	[3]
Appearance	White to off-white crystalline powder	[4]
Solubility	Soluble in methanol	[4]
Specific Rotation [α]D20	-14.5° to -16.5° (c=2, EtOH)	[4]

Synthesis and Characterization of Chloroacetyl-L-leucine

The synthesis of N-chloroacetyl-L-leucine is a critical first step for its use as a peptide synthesis intermediate. A reliable and efficient synthetic protocol is crucial to ensure a high-purity starting material.

Synthesis Workflow

The synthesis of chloroacetyl-L-leucine is typically achieved through the N-acylation of L-leucine with chloroacetyl chloride in an aqueous basic medium. This straightforward approach offers high yields and a relatively simple workup procedure[5].

Synthesis of Chloroacetyl-L-leucine

Detailed Experimental Protocol: Synthesis of N-Chloroacetyl-L-leucine

This protocol outlines a robust method for the laboratory-scale synthesis of N-chloroacetyl-L-leucine.

Materials:

• L-leucine

• Chloroacetyl chloride

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Diethyl ether

• Deionized water

• Ice bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Crystallization dish

Procedure:

• Dissolution of L-leucine: In a flask equipped with a magnetic stir bar, dissolve L-leucine (1 equivalent) in a 1 M aqueous solution of sodium hydroxide (2 equivalents) at room temperature. Cool the solution to 0-5 °C in an ice bath.

• N-chloroacetylation: While maintaining the temperature between 0 and 5 °C, slowly add chloroacetyl chloride (1.1 equivalents) dropwise to the vigorously stirred L-leucine solution. The pH of the reaction mixture should be monitored and maintained in the alkaline range by the dropwise addition of 1 M NaOH as needed.

• Reaction Completion and Acidification: After the addition of chloroacetyl chloride is complete, continue stirring the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC). Once the reaction is complete, cool the mixture in an ice bath and acidify to pH 1-2 with concentrated hydrochloric acid.

• Extraction: Extract the acidified aqueous layer with three portions of diethyl ether. Combine the organic extracts.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentration and Purification: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude N-chloroacetyl-L-leucine as a solid. The crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to afford the pure product as a white crystalline solid[6][7].

Expected Yield: 70-85%

Analytical Characterization

Ensuring the purity and identity of the synthesized chloroacetyl-L-leucine is crucial for its successful application in peptide synthesis. The following analytical techniques are recommended for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum provides information about the structure of the molecule. Expected signals include a doublet for the methyl groups of the leucine side chain, a multiplet for the methine proton of the side chain, a multiplet for the methylene protons of the side chain, a doublet of doublets for the α-proton, a singlet for the methylene protons of the chloroacetyl group, and a broad singlet for the amide proton.

• ¹³C NMR: The carbon NMR spectrum confirms the carbon framework of the molecule. Expected signals correspond to the methyl, methine, and methylene carbons of the leucine side chain, the α-carbon, the carbonyl carbon of the amide, the methylene carbon of the chloroacetyl group, and the carboxylic acid carbon.

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the compound and can provide structural information through fragmentation analysis. The expected molecular ion peak [M+H]⁺ for chloroacetyl-L-leucine (C8H14ClNO3) would be approximately 208.07 g/mol . Fragmentation patterns would likely show losses of the chloroacetyl group and fragments corresponding to the leucine backbone[8][9].

Application of Chloroacetyl-L-leucine in Solid-Phase Peptide Synthesis (SPPS)

Chloroacetyl-L-leucine can be utilized in SPPS in two primary ways: by pre-synthesizing the chloroacetylated amino acid and coupling it as the N-terminal residue, or by chloroacetylating the N-terminus of the peptide on the solid support after the peptide chain has been assembled[10]. This guide will focus on the former approach, which ensures the homogeneity of the N-terminal modification.

Coupling of Chloroacetyl-L-leucine to a Solid Support

The first step in SPPS is the attachment of the C-terminal amino acid to a solid support, commonly referred to as a resin. The choice of resin is critical as it determines the C-terminal functionality of the cleaved peptide (acid or amide) and the cleavage conditions. For the synthesis of peptides with a C-terminal carboxylic acid, Wang resin and 2-chlorotrityl chloride (2-CTC) resin are commonly employed[1][11][12].

Loading of Chloroacetyl-L-leucine onto Resin

2-CTC resin is an acid-labile resin that allows for the mild cleavage of the peptide, preserving acid-sensitive side-chain protecting groups[13].

Materials:

• 2-Chlorotrityl chloride resin

• Chloroacetyl-L-leucine

• Dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA)

• Methanol (MeOH)

• N,N-Dimethylformamide (DMF)

• Reaction vessel with a sintered glass filter

Procedure:

• Resin Swelling: Swell the 2-chlorotrityl chloride resin (1 equivalent) in DCM (10-15 mL per gram of resin) for 30 minutes in a reaction vessel.

• Coupling Reaction: Drain the DCM. In a separate flask, dissolve chloroacetyl-L-leucine (1.5 equivalents) in DCM. Add DIPEA (3 equivalents) to the solution. Add this solution to the swollen resin and agitate the mixture at room temperature for 1-2 hours.

• Capping: After the coupling reaction, quench any unreacted chlorotrityl groups by adding a solution of DCM/MeOH/DIPEA (17:2:1, v/v/v) and agitating for 30 minutes.

• Washing: Drain the capping solution and wash the resin sequentially with DCM (3x), DMF (3x), and finally with DCM (3x).

• Drying: Dry the resin under vacuum to a constant weight. The loading of the resin can be determined gravimetrically or by a spectrophotometric method after cleaving a small sample of the resin.

Peptide Chain Elongation

Following the successful loading of chloroacetyl-L-leucine onto the resin, the peptide chain is elongated by sequential deprotection of the N-terminal protecting group (if present on subsequent amino acids) and coupling of the next amino acid in the sequence. Standard Fmoc- or Boc-based SPPS protocols can be followed for chain elongation[12].

Deprotection of the Chloroacetyl Group

The chloroacetyl group is stable to the acidic conditions used for the cleavage of peptides from many resins and the removal of acid-labile side-chain protecting groups[14]. This orthogonality is a key advantage of this protecting group. The removal of the chloroacetyl group is typically achieved by nucleophilic displacement of the chloride with a soft nucleophile, such as thiourea or 2-aminothiophenol[15].

Deprotection Mechanism

The deprotection with thiourea proceeds via an initial SN2 reaction to form an isothiouronium salt, which is then hydrolyzed to release the free amine.

Deprotection of the Chloroacetyl Group

Detailed Experimental Protocol: Deprotection with Thiourea

Materials:

• N-Chloroacetylated peptide

• Thiourea

• N,N-Dimethylformamide (DMF) or other suitable solvent

• Base (e.g., DIPEA or sodium bicarbonate)

• High-performance liquid chromatography (HPLC) system for monitoring

Procedure:

• Dissolution: Dissolve the N-chloroacetylated peptide in DMF.

• Deprotection Reaction: Add thiourea (5-10 equivalents) and a mild base such as DIPEA (2-3 equivalents) to the solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress of the deprotection by HPLC. The reaction is typically complete within a few hours.

• Workup and Purification: Once the reaction is complete, the peptide can be precipitated with diethyl ether and purified by preparative HPLC to remove the excess reagents and byproducts.

Comparative Analysis with Boc and Fmoc Protecting Groups

The chloroacetyl group offers distinct advantages and disadvantages when compared to the more commonly used Boc and Fmoc protecting groups.

Feature	Chloroacetyl	Boc (tert-Butoxycarbonyl)	Fmoc (9-Fluorenylmethoxycarbonyl)
Cleavage Condition	Nucleophilic displacement (e.g., thiourea)	Strong acid (e.g., TFA)	Base (e.g., piperidine)
Orthogonality	Orthogonal to acid- and base-labile groups	Semi-orthogonal with benzyl-based side-chain protection	Fully orthogonal with t-butyl-based side-chain protection
Stability	Stable to strong acids and bases	Labile to strong acids	Labile to bases
Key Advantage	Allows for site-specific modification and cyclization via the chloroacetyl group	Well-established chemistry, cost-effective	Mild cleavage conditions, suitable for acid-sensitive peptides
Key Disadvantage	Requires a separate deprotection step with specific reagents	Harsh acidic cleavage can damage sensitive peptides	Potential for diketopiperazine formation and other side reactions

Conclusion

Chloroacetyl-L-leucine is a versatile and valuable intermediate in peptide synthesis, particularly for applications requiring site-specific modification, cyclization, and the formation of peptide conjugates. Its stability to standard SPPS conditions and its selective removal under mild nucleophilic conditions provide a high degree of orthogonality. This technical guide has provided a comprehensive overview of the synthesis, characterization, and application of chloroacetyl-L-leucine, equipping researchers with the knowledge and protocols necessary to effectively integrate this powerful building block into their synthetic strategies. By understanding the unique advantages and considerations associated with the chloroacetyl group, scientists can expand their toolkit for the synthesis of complex and functionally diverse peptides for a wide range of applications in research and drug development.

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• How to Synthesize a Peptide. AAPPTec.

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Green Chemistry Letters and Reviews. 2018;11(4):493-501.

• Application Notes and Protocols for the Use of Chloroacetyl-L-methionine in Solid-Phase Peptide Synthesis. Benchchem.

• Building Peptidomimetics using Solid Phase Synthesis with 2-Chlorotrityl Chloride Resin. J Org Inorg Chem. 2016;2(2):1-6.

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Figshare.

• Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Molecules. 2021;26(8):2200.

• How To Load The First Amino Acid Onto Wang Resin. Biotage.

• Chloroacetyl products from aminoalcohols and aminoacids. ResearchGate.

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• Haloacetyl groups as reversible protection of the amino function: cleavage with 2-aminothiophenol. Int J Pept Protein Res. 1979 Jan;13(1):28-34.

• Application Notes and Protocols for Chloroacetyl-L-methionine Reactions. Benchchem.

• Basic Concepts of using Solid Phase Synthesis to Build Small Organic Molecules using 2-Chlorotrityl Chloride Resin. Walsh Medical Media.

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• L-Leucine (1-¹³C, 99%). Cambridge Isotope Laboratories.

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Protocols & Analytical Methods

Application Notes and Protocols for Peptide Modification Using N-Chloroacetyl-L-leucine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Utility of N-Chloroacetyl Moieties in Peptide Chemistry

The targeted chemical modification of peptides is a cornerstone of modern drug discovery and development. It allows for the transformation of native peptide sequences into therapeutic candidates with enhanced stability, target affinity, and novel functionalities. Among the diverse chemical handles available for peptide modification, the N-chloroacetyl group stands out for its specific and efficient reactivity, particularly towards thiol-containing residues such as cysteine. The introduction of an N-Chloroacetyl-L-leucine at the N-terminus of a peptide provides a reactive electrophilic site for covalent modification, enabling a range of applications from peptide cyclization to the formation of complex bioconjugates.[1]

This guide provides a comprehensive overview and detailed protocols for the utilization of N-Chloroacetyl-L-leucine in peptide modification. We will delve into the underlying chemical principles, provide step-by-step methodologies for both solid-phase and solution-phase applications, and discuss critical considerations for successful implementation in your research.

Core Principle: The Chemoselective Reaction of the Chloroacetyl Group

The primary utility of the chloroacetyl group lies in its ability to undergo a highly efficient and chemoselective reaction with nucleophiles, most notably the thiol group of a cysteine residue. This reaction, a nucleophilic substitution, results in the formation of a stable and irreversible thioether bond.[1][2] The reaction is favored under mild, slightly basic conditions and demonstrates high specificity for cysteine over other nucleophilic amino acid side chains, making it an ideal tool for site-specific modifications.[3]

The presence of a leucine residue as part of the modifying agent can also influence the pharmacological properties of the final peptide conjugate. Leucine is a hydrophobic amino acid that can play a role in peptide structure and interaction with biological membranes. The incorporation of D-leucine, a non-natural stereoisomer, has been shown in some cases to enhance the bioactivity and reduce the cytotoxicity of antimicrobial peptides.[4]

Below is a diagram illustrating the fundamental reaction between an N-chloroacetylated peptide and a cysteine residue.

Caption: On-resin N-terminal chloroacetylation workflow.

Protocol 2: Solution-Phase N-terminal Chloroacetylation

This protocol is applicable for modifying a purified peptide in solution after it has been cleaved from the resin and deprotected.

Materials:

• Purified peptide with a free N-terminal amine

• Chloroacetic anhydride or Chloroacetyl chloride

• Base: N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Solvent: Anhydrous Dimethylformamide (DMF) or a mixture of organic solvent and aqueous buffer

• Reaction vessel

• Stirring apparatus

Procedure:

• Peptide Dissolution:

  • Dissolve the purified peptide in the chosen solvent system. The choice of solvent will depend on the peptide's solubility. A common system is a mixture of DMF and a neutral or slightly basic aqueous buffer (e.g., phosphate or bicarbonate buffer, pH 7-8).

• Reaction Setup:

  • Cool the peptide solution to 0°C in an ice bath.

  • Add the base (DIPEA or TEA) to the solution (2-3 equivalents relative to the peptide).

• Addition of Chloroacetylating Agent:

  • Slowly add a solution of chloroacetic anhydride or chloroacetyl chloride (1.5-2 equivalents) in DMF to the stirred peptide solution. Maintain the temperature at 0°C during the addition.

• Reaction:

  • Allow the reaction to warm to room temperature and stir for 1-3 hours.

  • Monitor the reaction progress by HPLC-MS to check for the disappearance of the starting peptide and the appearance of the chloroacetylated product.

• Quenching and Purification:

  • Once the reaction is complete, the reaction can be quenched by the addition of a small amount of water or a primary amine scavenger.

  • The chloroacetylated peptide is then purified from the reaction mixture using reverse-phase HPLC.

Protocol 3: Intramolecular Cyclization of N-Chloroacetylated Peptides

This protocol describes the on-resin cyclization of a peptide that has been N-terminally chloroacetylated and contains a downstream cysteine residue.

Materials:

• Resin-bound peptide with an N-terminal chloroacetyl group and a cysteine residue with its side-chain protecting group removed.

• Base: N,N-Diisopropylethylamine (DIPEA)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Reaction vessel for SPPS

Procedure:

• Selective Deprotection of Cysteine:

  • If the cysteine side chain is protected (e.g., with a trityl group), it must be selectively deprotected while the peptide is still on the resin. This can be achieved using a mild acid treatment that does not cleave the peptide from the resin.

• Cyclization Reaction:

  • Wash the resin thoroughly with DMF.

  • Add a solution of DIPEA in DMF (e.g., 1-5% v/v) to the resin. The basic conditions will deprotonate the cysteine thiol, facilitating its nucleophilic attack on the chloroacetyl group.

  • Allow the reaction to proceed at room temperature for 2-24 hours. The reaction time will depend on the peptide sequence and the desired ring size.

  • The progress of the cyclization can be monitored by cleaving a small amount of peptide from the resin at different time points and analyzing it by HPLC-MS.

• Washing and Cleavage:

  • Once cyclization is complete, wash the resin with DMF and DCM.

  • Cleave the cyclic peptide from the resin and remove the remaining side-chain protecting groups using a standard cleavage cocktail (e.g., TFA-based).

  • Purify the cyclic peptide by reverse-phase HPLC.

Quantitative Data Summary

The following tables summarize typical reaction conditions for the key steps in peptide modification with a chloroacetyl group.

Table 1: Typical Conditions for On-Resin N-terminal Chloroacetylation

Parameter	Value/Reagent	Concentration/Equivalents
Peptide-Resin	-	1 equivalent
N-Chloroacetyl-L-leucine	-	3-5 equivalents
Coupling Reagent	HBTU or HATU	3-5 equivalents
Base	DIPEA or NMM	6-10 equivalents
Solvent	Anhydrous DMF	-
Temperature	Room Temperature	-
Reaction Time	2-4 hours	-

Table 2: Typical Conditions for On-Resin Cyclization

Parameter	Value/Reagent	pH	Time	Temperature	Reference
Base	DIPEA	Neutral to slightly basic	2-48 hours	Room Temp.	[1]
Solvent	DMF or NMP	-	-	-	[1]

Troubleshooting and Key Considerations

• Incomplete Coupling/Reaction: If the chloroacetylation or cyclization is incomplete, consider increasing the reaction time, temperature, or the equivalents of reagents. Ensure all reagents and solvents are anhydrous.

• Side Reactions: The thioether side chain of methionine is susceptible to oxidation. [1]If your peptide contains methionine, it is advisable to perform the reactions under an inert atmosphere and use degassed solvents.

• Peptide Aggregation: For long or hydrophobic peptides, aggregation during synthesis and modification can be an issue. Using specialized resins or solvents can help to mitigate this.

• Influence of Neighboring Residues: The presence of basic amino acid residues (e.g., Arginine) near the chloroacetyl group can accelerate the reaction with thiol-containing molecules due to electrostatic interactions. [5]* Analytical Verification: Always verify the final product by mass spectrometry to confirm the correct mass of the modified peptide and by HPLC to assess its purity.

Conclusion

N-Chloroacetyl-L-leucine is a valuable reagent for the site-specific modification of peptides. The protocols and guidelines presented here provide a solid foundation for researchers to successfully incorporate this versatile chemical handle into their peptide synthesis and modification workflows. The ability to generate cyclic peptides and peptide conjugates with enhanced properties underscores the importance of this methodology in the development of next-generation peptide-based therapeutics and research tools.

References

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• Nakane, K., et al. (2021). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Molecules, 26(15), 4438. [Link]

• Tavassoli, A. (2012). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. ResearchGate. [Link]

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• He, Y., et al. (2022). De novo discovery of bicyclic cysteine-rich peptides targeting gasdermin D. Proceedings of the National Academy of Sciences, 119(49), e2211241119. [Link]

• Robey, F. A. (1991). Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides. WIPO Patent WO 1991/005066. [Link]

• Hanson, H., & Hermann, P. (1958). [The formation of a reaction product of cysteine and N-(chloroacetyl)-tyrosine and its hydrolysis by proteolytic enzymes]. Bulletin de la Societe de Chimie Biologique, 40(12), 1835-1847. [Link]

• Hocek, M., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate Chemistry, 27(9), 2213-2222. [Link]

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Chloroacetyl-L-leucine for Covalent Labeling of Proteins: Application Notes and Protocols

Introduction: The Power of Covalent Labeling in Modern Research

In the landscape of chemical biology and drug discovery, the ability to selectively and permanently label proteins within their native environment is a cornerstone of understanding complex biological processes. Covalent labeling, a technique where a reactive chemical probe forms a stable, irreversible bond with a target protein, offers a powerful approach for activity-based protein profiling (ABPP), target identification and validation, and the development of covalent therapeutics.[1][2][3] Among the arsenal of electrophilic warheads used for this purpose, the chloroacetyl group has emerged as a versatile and effective tool for targeting nucleophilic amino acid residues, primarily cysteine.[4][5][6]

This comprehensive guide focuses on the application of a specific and highly useful chloroacetyl-containing probe: Chloroacetyl-L-leucine . We will delve into the mechanistic underpinnings of its reactivity, provide detailed, field-proven protocols for its use in both in vitro and cellular contexts, and offer insights into the subsequent analysis of labeled proteins using mass spectrometry-based proteomics. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the power of covalent labeling to advance their scientific inquiries.

The Chemistry of Covalent Engagement: Mechanism of Action

The efficacy of Chloroacetyl-L-leucine as a covalent labeling agent lies in the reactivity of its chloroacetyl group. This electrophilic moiety readily undergoes a nucleophilic substitution reaction with the thiol group of cysteine residues within proteins.[5] This reaction forms a stable thioether bond, permanently attaching the L-leucine-containing probe to the protein.

The reaction is a two-step process:

• Non-covalent Binding: Initially, the probe, guided by the physicochemical properties of the L-leucine moiety and any associated targeting scaffold, associates with the protein through non-covalent interactions. This positions the electrophilic chloroacetyl group in proximity to a nucleophilic residue.[7]

• Covalent Bond Formation: The nucleophilic cysteine residue then attacks the carbon atom of the chloroacetyl group, displacing the chlorine atom and forming an irreversible thioether linkage.[5]

The L-leucine component of the probe is not merely a passive carrier. As a branched-chain amino acid, it can influence the probe's cellular uptake and target specificity by interacting with amino acid transporters and binding pockets that have an affinity for hydrophobic residues.[8][9] This inherent targeting capability can be exploited to direct the probe towards specific protein families or to enhance its cell permeability.

Diagram: Mechanism of Covalent Labeling by Chloroacetyl-L-leucine

Caption: Workflow of covalent protein labeling.

Experimental Protocols

The following protocols provide a framework for the covalent labeling of proteins using Chloroacetyl-L-leucine. It is crucial to note that optimal conditions, such as probe concentration and incubation time, may need to be empirically determined for each specific protein or cell line.

Protocol 1: In Vitro Labeling of Purified Proteins

This protocol is designed for the covalent labeling of a purified protein to confirm reactivity and optimize labeling conditions.

Materials:

• Purified protein of interest

• Chloroacetyl-L-leucine

• Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Quenching Solution (e.g., 1 M Dithiothreitol (DTT) or 2-mercaptoethanol)

• SDS-PAGE reagents

• Coomassie stain or fluorescent protein stain

Procedure:

• Protein Preparation: Prepare a solution of the purified protein in the reaction buffer at a concentration of 1-5 mg/mL.

• Probe Preparation: Prepare a stock solution of Chloroacetyl-L-leucine in a compatible solvent (e.g., DMSO) at a concentration of 10-100 mM.

• Labeling Reaction: Add the Chloroacetyl-L-leucine stock solution to the protein solution to achieve the desired final concentration (typically a 10- to 100-fold molar excess of the probe over the protein).

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The optimal time should be determined empirically.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 10-50 mM to consume any unreacted probe.

• Analysis: Analyze the labeling reaction by SDS-PAGE. A successful labeling event will result in a mass shift of the protein band, which can be visualized by Coomassie staining or, more definitively, by mass spectrometry.

Parameter	Recommended Range	Notes
Protein Concentration	1-5 mg/mL	Higher concentrations can improve reaction kinetics.
Probe:Protein Molar Ratio	10:1 to 100:1	Start with a lower ratio and optimize as needed.
pH	7.0-8.0	The reaction is more efficient at neutral to slightly basic pH.[10]
Temperature	Room Temperature to 37°C	Higher temperatures can increase reaction rate but may affect protein stability.
Incubation Time	1-4 hours	Monitor labeling over a time course to determine the optimal duration.

Protocol 2: Covalent Labeling in Cell Lysates

This protocol is suitable for identifying protein targets of Chloroacetyl-L-leucine in a complex proteome.

Materials:

• Cultured cells

• Lysis Buffer (e.g., RIPA buffer without DTT or other reducing agents)

• Chloroacetyl-L-leucine

• Clickable Chloroacetyl-L-leucine probe (containing an alkyne or azide handle for downstream functionalization)

• Biotin-azide or Biotin-alkyne for click chemistry

• Streptavidin beads

• Protease inhibitors

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Lysis: Harvest cells and lyse them in a suitable lysis buffer containing protease inhibitors.

• Proteome Preparation: Centrifuge the lysate to pellet cell debris and collect the supernatant containing the soluble proteome. Determine the protein concentration of the lysate.

• Labeling Reaction: Treat the cell lysate (e.g., 1 mg of total protein) with the clickable Chloroacetyl-L-leucine probe at a final concentration of 1-50 µM. Include a DMSO-treated control.

• Incubation: Incubate the samples at room temperature for 1 hour.

• Click Chemistry: Perform a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a biotin tag to the labeled proteins.[11][12][13]

• Enrichment: Enrich the biotinylated proteins using streptavidin beads.

• Elution and Analysis: Elute the enriched proteins from the beads and analyze them by SDS-PAGE followed by silver staining or by mass spectrometry for protein identification.

Diagram: Chemoproteomic Workflow for Target Identification

Caption: A typical chemoproteomic workflow.

Mass Spectrometry Analysis of Labeled Proteins

Bottom-up proteomics is the most common approach for identifying proteins and mapping the site of covalent modification.[14][15]

Sample Preparation for Mass Spectrometry:

• Protein Digestion: The labeled protein or enriched protein fraction is typically digested with a protease, most commonly trypsin.

• Reduction and Alkylation: Disulfide bonds are reduced with DTT or TCEP and the resulting free cysteines are alkylated with iodoacetamide to prevent disulfide bond reformation.[14]

• Peptide Cleanup: The resulting peptide mixture is desalted using C18 spin columns or similar devices before analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[15]

The identification of the labeled peptide is achieved by searching the MS/MS data against a protein sequence database, including a variable modification corresponding to the mass of the Chloroacetyl-L-leucine adduct on cysteine residues.

Troubleshooting and Considerations

• Probe Reactivity: Chloroacetyl-L-leucine is a reactive electrophile and should be handled with care in a well-ventilated area.[16]

• Off-Target Labeling: At high concentrations, the probe may exhibit off-target labeling. It is essential to perform dose-response experiments to determine the optimal concentration that provides specific labeling with minimal background.

• Confirmation of Labeling: The covalent modification can be confirmed by observing a characteristic mass shift in the intact protein or the modified peptide by mass spectrometry.

• Control Experiments: Always include appropriate controls, such as a DMSO-treated sample and a sample with a non-reactive analogue of the probe, to ensure the observed labeling is specific.

Conclusion

Chloroacetyl-L-leucine is a valuable tool for the covalent labeling of proteins, enabling a wide range of applications in chemical biology and drug discovery. Its ability to target cysteine residues, coupled with the potential for the L-leucine moiety to influence cellular uptake and target engagement, makes it a versatile probe for exploring the proteome. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully implement this powerful technology in their own experimental workflows. With careful optimization and appropriate controls, Chloroacetyl-L-leucine can provide profound insights into protein function and pave the way for the discovery of novel therapeutic targets.

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• 11. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Novel biotin linker with alkyne and amino groups for chemical labelling of a target protein of a bioactive small molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cleavable biotin probes for labeling of biomolecules via azide-alkyne cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Mass Spectrometry Sample Preparation Procedure for Protein Samples | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. Robust proteome profiling of cysteine-reactive fragments using label-free chemoproteomics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Site-Specific Covalent Modification of Cysteine Residues with Chloroacetyl-L-leucine

Audience: Researchers, scientists, and drug development professionals engaged in bioconjugation, chemical biology, and proteomics.

Abstract: This document provides a comprehensive technical guide to the principles and practices governing the reaction between Chloroacetyl-L-leucine and cysteine residues. We delve into the underlying chemical mechanism, critical reaction parameters, and step-by-step protocols to empower researchers to achieve efficient and highly specific covalent modifications of peptides and proteins. The methodologies described herein are designed to be self-validating, emphasizing robust experimental design and analytical verification.

Introduction: The Power of Cysteine Alkylation

The selective modification of proteins is a cornerstone of modern chemical biology and drug development. Among the canonical amino acids, cysteine, with its unique nucleophilic thiol group, offers a prime target for site-specific covalent conjugation. Haloacetyl derivatives, such as Chloroacetyl-L-leucine, are powerful electrophilic reagents that react with cysteine's thiol group to form a highly stable thioether bond.[1] This irreversible alkylation is fundamental to a range of applications, including:

• Proteomics: Preventing the re-formation of disulfide bonds after reduction, ensuring accurate protein identification and quantification in mass spectrometry workflows.[1]

• Bioconjugation: Attaching probes, fluorophores, or drug molecules to specific sites on a protein.

• Peptide Cyclization: Creating stable, conformationally constrained cyclic peptides by reacting an N-terminal chloroacetyl group with a downstream cysteine.[2]

• Enzyme Inhibition: Irreversibly modifying active-site cysteine residues to study enzyme function.

The inclusion of the L-leucine moiety provides specific steric and hydrophobic properties to the modifying agent, which can be leveraged to study protein-protein interactions or modulate the pharmacological profile of a peptide or protein therapeutic. Leucine is known to play a significant role in stimulating protein synthesis and regulating metabolic pathways, making its conjugates valuable tools for cellular studies.[3][4][5]

The Reaction Mechanism: A Nucleophilic Substitution

The reaction between Chloroacetyl-L-leucine and a cysteine residue proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism. The key to this reaction is the deprotonation of the cysteine's thiol group (-SH) to its conjugate base, the highly nucleophilic thiolate anion (-S⁻).

Key Mechanistic Steps:

• Thiol Deprotonation: The reaction rate is critically dependent on pH. The thiol group of cysteine has a pKa typically in the range of 8.0-8.5. At pH values approaching or exceeding the pKa, the equilibrium shifts towards the formation of the thiolate anion.

• Nucleophilic Attack: The thiolate anion attacks the electrophilic carbon atom of the chloroacetyl group. This carbon is susceptible to attack because it is bonded to an electron-withdrawing chlorine atom and an adjacent carbonyl group.

• Transition State & Bond Formation: A transition state is formed where the thiolate is forming a new bond with the carbon, and the carbon-chlorine bond is simultaneously breaking.

• Displacement and Product Formation: The chloride ion is displaced as a leaving group, resulting in the formation of a stable, irreversible thioether bond.[1]

It is commonly assumed that the reaction proceeds via the RS⁻ form of the thiol compound to account for the pH-dependence of the reaction.[6]

Caption: SN2 reaction mechanism of cysteine alkylation.

Optimizing Reaction Conditions: A Guide to Success

Achieving high efficiency and specificity requires careful control over several experimental parameters. The interplay between these factors determines the success of the conjugation.

The Critical Role of pH

The reaction rate is profoundly influenced by pH due to the requirement for the thiolate anion. The rate increases as the pH rises above the pKa of the cysteine thiol.

• Optimal Range: A pH range of 7.5 to 9.0 is generally optimal. This provides a sufficient concentration of the reactive thiolate anion while minimizing potential side reactions.

• Low pH (<7.0): The concentration of the thiolate anion is low, leading to a very sluggish or incomplete reaction.

• High pH (>9.5): While the reaction with cysteine is faster, the risk of off-target modifications on other nucleophilic residues, such as lysine (pKa ~10.5) and the N-terminus, increases significantly. Reaction of the amino group of cysteine with chloroacetamide has been found to be insignificant even at pH 10.5.[6] Additionally, hydrolysis of the chloroacetyl group can occur at very high pH.

Buffer Selection

The choice of buffer is critical to avoid unwanted reactions with the electrophilic chloroacetyl group.

• Recommended Buffers: Use non-nucleophilic buffers such as Phosphate (PBS), HEPES, or Borate buffers . These are inert under typical reaction conditions.

• Buffers to Avoid: Buffers containing primary or secondary amines, such as Tris (tris(hydroxymethyl)aminomethane) , are nucleophilic and can compete with the cysteine thiol, reducing labeling efficiency. If Tris must be used, ensure the protein and chloroacetyl reagent concentrations are high enough to favor the intended intramolecular or intermolecular reaction.

Management of Disulfide Bonds

For the reaction to occur, the cysteine residue must have a free thiol group. Intramolecular or intermolecular disulfide bonds must be reduced prior to the alkylation step.

• Reducing Agents:

  • TCEP (Tris(2-carboxyethyl)phosphine): The preferred choice. It is highly effective, odorless, and does not contain a thiol group, meaning it will not compete with the target cysteine for the chloroacetyl reagent.

  • DTT (Dithiothreitol): Also highly effective, but it contains thiol groups. Excess DTT must be removed (e.g., via a desalting column) before adding the chloroacetyl reagent to prevent it from consuming the electrophile.

Specificity and Potential Side Reactions

Chloroacetamide exhibits greater specificity for cysteine residues compared to iodoacetamide.[7] However, side reactions can occur under non-optimal conditions.

• Primary Target: Cysteine (thiol group).

• Potential Off-Targets:

  • Histidine: The imidazole side chain can react, although this reaction is generally sluggish and inefficient compared to the reaction with cysteine.[8]

  • Lysine & N-terminus: The primary amine groups can be alkylated, particularly at pH > 9.5.

  • Methionine: The thioether in methionine is a very weak nucleophile and reaction is generally not observed under conditions used for cysteine alkylation.

To ensure specificity, use the lowest effective pH, avoid excessively long reaction times, and limit the excess of the chloroacetyl reagent.

Summary of Recommended Parameters

Parameter	Recommended Condition	Rationale & Key Considerations
pH	7.5 - 9.0	Balances thiolate formation for a fast reaction with minimizing side reactions.[6]
Buffer	Phosphate, HEPES, Borate	Non-nucleophilic buffers prevent consumption of the chloroacetyl reagent.
Temperature	Room Temperature (20-25 °C)	Sufficient for most reactions. Higher temperatures can increase side reactions.
Reaction Time	30 min - 2 hours	Reaction should be monitored by HPLC or MS to determine completion.[9]
Reagent Molar Ratio	1.1 - 5 equivalents of Chloroacetyl-L-leucine	A slight excess drives the reaction to completion. A large excess increases off-target risk.
Reducing Agent	TCEP (1-5 mM)	Required to ensure cysteines are in their reduced, reactive state.

Experimental Protocols

The following protocols provide a robust framework for the successful alkylation of cysteine residues.

Protocol 1: General Procedure for Labeling a Cysteine-Containing Protein

This protocol outlines the standard workflow for covalently modifying a protein with Chloroacetyl-L-leucine.

Materials:

• Cysteine-containing protein/peptide of interest

• Chloroacetyl-L-leucine

• Reaction Buffer: 100 mM Sodium Phosphate, 150 mM NaCl, pH 8.0

• TCEP-HCl

• Quenching Solution: 1 M N-acetylcysteine or L-cysteine in water

• Anhydrous DMSO for dissolving the chloroacetyl reagent

• Desalting column or dialysis system

Procedure:

• Protein Preparation: Dissolve the protein in the Reaction Buffer to a final concentration of 1-10 mg/mL.

• Reduction of Disulfides (if necessary):

  • Prepare a fresh 100 mM stock solution of TCEP-HCl in water.

  • Add TCEP stock solution to the protein solution to a final concentration of 1-5 mM.

  • Incubate at room temperature for 1 hour to ensure complete reduction of disulfide bonds.

• Alkylation Reagent Preparation:

  • Prepare a 100 mM stock solution of Chloroacetyl-L-leucine in anhydrous DMSO immediately before use.

• Alkylation Reaction:

  • Add the Chloroacetyl-L-leucine stock solution to the reduced protein solution to achieve a 5-fold molar excess relative to the moles of cysteine residues.

  • Incubate the reaction mixture in the dark (to prevent potential photo-oxidation) at room temperature for 2 hours with gentle mixing. A standard protocol for similar chloroacetamide reagents suggests incubating in the dark at room temperature for 30 minutes.[1]

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 50 mM (a 10-fold excess over the initial chloroacetyl reagent).

  • Incubate for 15 minutes to consume any unreacted Chloroacetyl-L-leucine.

• Purification:

  • Remove excess reagent and quenching agent by passing the reaction mixture through a desalting column (e.g., PD-10) equilibrated with the desired storage buffer.

  • Alternatively, perform dialysis against the storage buffer.

• Verification: Confirm successful conjugation and purity using SDS-PAGE, Mass Spectrometry (ESI-MS or MALDI-TOF), and/or RP-HPLC.

Caption: Workflow for protein modification with Chloroacetyl-L-leucine.

Protocol 2: Monitoring Reaction Progress by RP-HPLC

Analytical HPLC is essential for optimizing reaction conditions and confirming product formation.

Materials & Equipment:

• RP-HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Reaction samples (aliquots taken at different time points: 0, 15, 30, 60, 120 min)

Procedure:

• Sample Preparation: At each time point, take a small aliquot (e.g., 10 µL) from the reaction mixture and immediately quench it by diluting it 1:100 in Mobile Phase A. This stops the reaction and prepares the sample for injection.

• HPLC Method:

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 214 nm or 280 nm

  • Gradient:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 95% B (linear gradient)

    • 25-28 min: 95% B

    • 28-30 min: 95% to 5% B

    • 30-35 min: 5% B (re-equilibration)

• Data Analysis:

  • Inject 20 µL of each quenched sample.

  • Monitor the chromatograms. The unmodified starting peptide/protein will have a specific retention time. As the reaction progresses, the peak corresponding to the starting material will decrease, and a new, typically more hydrophobic (later eluting) peak corresponding to the labeled product will appear and increase in area.

  • Calculate the percent conversion at each time point by comparing the peak areas of the starting material and the product.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Labeling	Cysteine is oxidized (disulfide bond).	Ensure complete reduction with sufficient TCEP/DTT prior to alkylation.
Reaction pH is too low.	Verify buffer pH is in the optimal range of 7.5-9.0.
Reagent was hydrolyzed or inactive.	Prepare the Chloroacetyl-L-leucine stock solution fresh in anhydrous DMSO.
Buffer contains nucleophiles (e.g., Tris).	Switch to a non-nucleophilic buffer like PBS or HEPES.
Non-Specific Labeling	Reaction pH is too high.	Lower the pH to below 9.0 to reduce reactivity with lysine/N-terminus.
Excess reagent is too high.	Reduce the molar excess of the chloroacetyl reagent to 1.5-3 equivalents.
Reaction time is too long.	Monitor the reaction by HPLC/MS and quench it as soon as it reaches completion.
Protein Precipitation	High concentration of organic solvent (DMSO).	Keep the final DMSO concentration below 5-10% (v/v).
Protein is unstable under reaction conditions.	Screen different buffer compositions or add stabilizing excipients.

References

• Lindley, H. (1960). A study of the kinetics of the reaction between thiol compounds and chloroacetamide. Biochemical Journal, 74(3), 577-584. [Link]

• Lindley, H. (1962). The reaction of thiol compounds and chloroacetamide. 2. The reaction between chloroacetamide and cysteine peptides. Biochemical Journal, 82(3), 418-425. [Link]

• Pivovark, A., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate Chemistry, 27(9), 2357-2368. [Link]

• Yamaguchi, M., et al. (2016). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. Organic & Biomolecular Chemistry, 14(4), 1439-1445. [Link]

• Mori, Y., et al. (2019). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Molecules, 24(18), 3369. [Link]

• Sahoo, J., et al. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Synthetic Communications, 48(15), 1956-1965. [Link]

• Hanson, H., & Hermann, P. (1958). [The formation of a reaction product of cysteine and N-(chloroacetyl)-tyrosine and its hydrolysis by proteolytic enzymes]. Bulletin de la Societe de Chimie Biologique, 40(12), 1835-1847. [Link]

• Duan, Y., et al. (2016). Research progress in the role and mechanism of Leucine in regulating animal growth and development. Journal of Animal Science and Biotechnology, 7, 6. [Link]

• Wang, X., et al. (2021). Advances in the Role of Leucine-Sensing in the Regulation of Protein Synthesis in Aging Skeletal Muscle. Frontiers in Cell and Developmental Biology, 9, 653933. [Link]

• Attia, P. & Norton, L. (2021). Muscle protein synthesis and the importance of leucine. The Peter Attia Drive Podcast. [Link]

• Garlick, P. J. (2005). The Role of Leucine in the Regulation of Protein Metabolism. The Journal of Nutrition, 135(6), 1553S-1556S. [Link]

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Application Notes and Protocols: Chloroacetyl-L-leucine as a Covalent Inhibitor for Mechanistic Enzyme Studies and Drug Discovery

Introduction: The Power of Irreversible Inhibition in Elucidating Enzyme Function

In the landscape of enzymology and drug development, the strategic use of inhibitors is paramount for dissecting catalytic mechanisms, validating drug targets, and developing novel therapeutics. While reversible inhibitors have long been a cornerstone of these efforts, covalent inhibitors, which form a stable, irreversible bond with their target enzyme, offer a unique and powerful set of advantages. These advantages include prolonged duration of action, high potency, and the ability to overcome high substrate concentrations. Chloroacetyl-L-leucine is a reactive amino acid derivative that serves as an exemplary covalent inhibitor, particularly for enzymes that recognize L-leucine or structurally similar amino acids in their active sites.

The chloroacetyl group is an electrophilic "warhead" that can readily react with nucleophilic residues within an enzyme's active site, forming a stable covalent bond. This process, often referred to as affinity labeling, is a two-step mechanism. Initially, the L-leucine moiety of the inhibitor directs it to the active site of a target enzyme through non-covalent interactions, such as hydrogen bonding and hydrophobic interactions. This is followed by the irreversible covalent modification of a nearby nucleophilic amino acid residue by the chloroacetyl group, leading to the inactivation of the enzyme.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Chloroacetyl-L-leucine as a covalent inhibitor. We will delve into the underlying principles, provide detailed experimental protocols for its application, and discuss the interpretation of the resulting data. The primary enzyme classes that will be discussed as potential targets for Chloroacetyl-L-leucine are Leucine Aminopeptidases and Cysteine Proteases , owing to their substrate specificity and the presence of reactive nucleophiles in their active sites.

Physicochemical Properties of Chloroacetyl-L-leucine

A clear understanding of the physicochemical properties of Chloroacetyl-L-leucine is essential for its effective use in experimental settings.

Property	Value	Source
Molecular Formula	C₈H₁₄ClNO₃	[1]
Molecular Weight	207.65 g/mol	[1]
Appearance	White to off-white crystalline powder	General Knowledge
Solubility	Soluble in aqueous buffers (pH dependent), DMSO, and DMF	General Knowledge
Reactivity	The chloroacetyl group is a potent electrophile, reactive towards nucleophiles such as thiols (cysteine), amines (lysine), and hydroxyls (serine, threonine).	[1]

Mechanism of Covalent Inhibition

The inhibitory action of Chloroacetyl-L-leucine is a classic example of affinity labeling, which proceeds through a two-step kinetic model. This model is crucial for understanding and quantifying the inhibitor's efficacy.

Figure 1: Two-step mechanism of covalent inhibition by Chloroacetyl-L-leucine.

• Reversible Binding (Formation of the E-I Complex): The inhibitor (I) first binds non-covalently to the enzyme's (E) active site to form a reversible enzyme-inhibitor complex (E-I). The affinity of this initial binding is described by the inhibition constant, Kᵢ (Kᵢ = kₒff/kₒn). A lower Kᵢ value indicates a higher affinity of the inhibitor for the enzyme's active site.

• Irreversible Covalent Modification: Once the inhibitor is positioned within the active site, the electrophilic chloroacetyl group reacts with a nucleophilic amino acid residue, forming an irreversible covalent bond. This step is characterized by the rate constant of inactivation, kᵢₙₐ꜀ₜ .

The overall efficiency of a covalent inhibitor is best described by the second-order rate constant, kᵢₙₐ꜀ₜ/Kᵢ , which represents the efficiency of covalent bond formation from the initial encounter of the enzyme and inhibitor.[2]

Target Enzyme Classes

Based on its structure, Chloroacetyl-L-leucine is an ideal candidate for targeting enzymes that have a binding pocket for leucine and a proximate nucleophile.

Leucine Aminopeptidases (LAPs)

Leucine aminopeptidases (E.C. 3.4.11.1) are exopeptidases that catalyze the hydrolysis of leucine residues from the N-terminus of peptides and proteins.[3] These enzymes are crucial in various biological processes, including protein turnover and the processing of bioactive peptides. The active site of LAPs contains a binding pocket that accommodates the side chain of leucine, making them a prime target for L-leucine analogs.[4] The active site of bovine lens leucine aminopeptidase, for example, contains two zinc ions and several charged residues, including Lys-250 and Arg-336, which could potentially act as nucleophiles for the chloroacetyl group.[5] While the primary catalytic mechanism involves the metal ions, the presence of these nucleophilic residues in the vicinity of the substrate binding site makes LAPs susceptible to covalent modification by affinity labels like Chloroacetyl-L-leucine.[6]

Cysteine Proteases

Cysteine proteases are a large family of enzymes that utilize a cysteine residue as the catalytic nucleophile for peptide bond hydrolysis.[7] The active site of these proteases contains a catalytic dyad or triad, with the cysteine thiol being the key reactive group. The high nucleophilicity of the thiolate anion in the active site makes cysteine proteases particularly susceptible to covalent modification by electrophilic compounds.[8] The chloroacetyl group of Chloroacetyl-L-leucine can be readily attacked by the active site cysteine, leading to the formation of a stable thioether linkage and irreversible inhibition.[9] The L-leucine moiety of the inhibitor would direct it to the S1 or S2 pockets of cysteine proteases that have a preference for hydrophobic residues.

Experimental Protocols

The following protocols provide a framework for characterizing the interaction of Chloroacetyl-L-leucine with a target enzyme. It is essential to optimize these protocols for each specific enzyme and experimental setup.

Protocol 1: Determination of Irreversible Inhibition Kinetics

This protocol is designed to determine the kinetic parameters Kᵢ and kᵢₙₐ꜀ₜ for the inhibition of a target enzyme by Chloroacetyl-L-leucine using a progress curve analysis method.[10]

Figure 2: Workflow for the kinetic analysis of irreversible enzyme inhibition.

Materials:

• Purified target enzyme

• Chloroacetyl-L-leucine

• Chromogenic or fluorogenic substrate for the target enzyme

• Assay buffer (optimized for enzyme activity and stability)

• Microplate reader or spectrophotometer/fluorometer

• Data analysis software with non-linear regression capabilities (e.g., GraphPad Prism, Origin)

Procedure:

• Preparation of Reagents:

  • Prepare a concentrated stock solution of Chloroacetyl-L-leucine in an appropriate solvent (e.g., DMSO).

  • Prepare a series of dilutions of the inhibitor in assay buffer.

  • Prepare a stock solution of the enzyme in assay buffer. The concentration should be optimized for the assay.

  • Prepare a stock solution of the substrate in assay buffer. The concentration should be at or below the Kₘ for the enzyme.

• Assay Setup:

  • In a 96-well plate, add a fixed amount of the enzyme to each well.

  • Add varying concentrations of Chloroacetyl-L-leucine to the wells. Include a control with no inhibitor.

  • Incubate the enzyme and inhibitor for various time points to allow for the covalent reaction to proceed.

• Kinetic Measurement:

  • Initiate the enzymatic reaction by adding the substrate to each well.

  • Immediately begin monitoring the change in absorbance or fluorescence over time using a plate reader. Collect data at regular intervals for a sufficient duration to establish the initial reaction rates.

• Data Analysis:

  • For each inhibitor concentration, plot the product formation as a function of time. The initial velocity (v₀) will decrease over time as more enzyme is inactivated.

  • Determine the apparent first-order rate constant of inactivation (kₒₑₛ) for each inhibitor concentration by fitting the progress curves to a single exponential decay equation: P(t) = (v₀/kₒₑₛ) * (1 - exp(-kₒₑₛ * t)) where P(t) is the product concentration at time t, and v₀ is the initial velocity in the absence of inhibitor.

  • Plot the calculated kₒₑₛ values against the inhibitor concentration [I].

  • Fit the data to the following equation to determine kᵢₙₐ꜀ₜ and Kᵢ: kₒₑₛ = kᵢₙₐ꜀ₜ * [I] / (Kᵢ + [I])

  • The second-order rate constant, kᵢₙₐ꜀ₜ/Kᵢ, can then be calculated.[10]

Protocol 2: Identification of Covalent Adduct by Mass Spectrometry

This protocol outlines the steps to confirm the covalent modification of the target enzyme by Chloroacetyl-L-leucine and to identify the specific amino acid residue that is modified.

Figure 3: Workflow for the mass spectrometric identification of covalent adducts.

Materials:

• Purified target enzyme

• Chloroacetyl-L-leucine

• Denaturing buffer (e.g., 8 M urea)

• Reducing agent (e.g., DTT)

• Alkylating agent (e.g., iodoacetamide)

• Protease (e.g., trypsin)

• LC-MS/MS system

• Proteomics data analysis software (e.g., MaxQuant, Proteome Discoverer)

Procedure:

• Covalent Labeling:

  • Incubate the target enzyme with an excess of Chloroacetyl-L-leucine to ensure complete modification. Include a control sample without the inhibitor.

  • Remove excess, unbound inhibitor by dialysis or size-exclusion chromatography.

• Sample Preparation for Mass Spectrometry:

  • Denature the protein samples in a denaturing buffer.

  • Reduce disulfide bonds with DTT and then alkylate the free cysteines with iodoacetamide. This step is crucial to prevent disulfide scrambling and to differentiate the inhibitor-modified cysteine from other cysteines.

  • Dilute the samples to reduce the denaturant concentration and then digest the protein with a protease, such as trypsin, overnight.

• LC-MS/MS Analysis:

  • Analyze the resulting peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[11]

• Data Analysis:

  • Search the acquired MS/MS data against a protein database containing the sequence of the target enzyme.

  • In the search parameters, specify a variable modification corresponding to the mass of the chloroacetyl-L-leucine adduct minus the mass of the leaving group (Cl). The mass of the adduct will be the molecular weight of Chloroacetyl-L-leucine (207.65 Da) minus the mass of HCl (36.46 Da), resulting in a mass shift of +171.19 Da on the modified amino acid residue.

  • Identify the peptides that show this mass modification and manually validate the MS/MS spectra to confirm the sequence of the peptide and pinpoint the exact site of modification.[12]

Cell-Based Assays: Assessing Target Engagement in a Biological Context

While in vitro biochemical assays are essential for characterizing the kinetics of inhibition, cell-based assays are crucial for evaluating the ability of Chloroacetyl-L-leucine to engage its target in a more physiologically relevant environment.

A common approach is a competitive binding assay using a more general, fluorescently tagged covalent probe.

Principle:

• Treat cells with varying concentrations of Chloroacetyl-L-leucine.

• Lyse the cells and treat the lysate with a broad-spectrum, fluorescently tagged covalent probe that reacts with the same class of nucleophilic residues as Chloroacetyl-L-leucine (e.g., a fluorescent iodoacetamide probe for cysteine-targeting).

• If Chloroacetyl-L-leucine has engaged its target enzyme, it will block the binding of the fluorescent probe.

• The reduction in fluorescence signal on the target protein, as measured by techniques like SDS-PAGE with in-gel fluorescence scanning or by mass spectrometry, is proportional to the target engagement by Chloroacetyl-L-leucine.

This approach allows for the determination of an in-cell IC₅₀ value, providing a measure of the inhibitor's potency in a cellular context.

Concluding Remarks and Future Perspectives

Chloroacetyl-L-leucine represents a valuable tool for the study of enzymes that recognize L-leucine. Its ability to form irreversible covalent bonds with its targets allows for the detailed kinetic characterization of enzyme inhibition, the identification of active site nucleophiles, and the assessment of target engagement in cellular systems. The protocols outlined in these application notes provide a solid foundation for researchers to effectively utilize this compound in their studies.

Future work in this area could involve the synthesis of Chloroacetyl-L-leucine derivatives with different reactive groups to probe for other nucleophilic residues in the active site. Furthermore, the incorporation of reporter tags, such as fluorophores or biotin, onto the Chloroacetyl-L-leucine scaffold could enable the development of activity-based probes for target identification and visualization in complex biological samples. The continued exploration of covalent inhibitors like Chloroacetyl-L-leucine will undoubtedly contribute to a deeper understanding of enzyme function and facilitate the development of next-generation therapeutics.

References

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• Wikipedia. (2023). Leucyl aminopeptidase. [Link]

• MEROPS - the Peptidase Database. (2023). Family M17. [Link]

• Singh, S., et al. (2021). Structural and Functional Basis of Potent Inhibition of Leishmanial Leucine Aminopeptidase by Peptidomimetics. ACS Omega, 6(29), 18888-18901. [Link]

• Matsui, M., et al. (2006). Leucine aminopeptidases: Diversity in structure and function. Biological Chemistry, 387(10-11), 1335-1344. [Link]

• Lim, R. K., & Lin, Q. (2019). Chemoselective cysteine or disulfide modification via single atom substitution in chloromethyl acryl reagents. Chemical Science, 10(2), 458-464. [Link]

• Akhtar, M., & Birch, P. L. (1972). The inhibition of amino acid-activating enzymes and leucine aminopeptidase by chloromethyl ketone analogues of amino acids. The Biochemical journal, 126(3), 23P–24P. [Link]

• Fittkau, S., et al. (1975). [Affinity labeling of leucine aminopeptidase with new substrate analog inhibitors]. Acta biologica et medica Germanica, 34(3), 395-407. [Link]

• Embaby, A. M. (2017). Site-Selective Chemical Modification and Inhibition of Cysteine Proteases. [Doctoral dissertation, University of Groningen]. [Link]

• Strelow, J. M. (2017). A Perspective on the Kinetics of Covalent and Irreversible Inhibition. SLAS DISCOVERY: Advancing Life Sciences R&D, 22(1), 3-20. [Link]

• Singh, J., et al. (2011). The resurgence of covalent drugs. Nature Reviews Drug Discovery, 10(4), 307-317. [Link]

• Duggleby, R. G. (1989). Analysis of kinetic data for irreversible enzyme inhibition. The Biochemical journal, 257(2), 419–424. [Link]

• Rakitzis, E. T. (1974). Kinetics of irreversible enzyme inhibition by an unstable inhibitor. The Biochemical journal, 141(2), 601–603. [Link]

• Morgan, P. E., et al. (2006). Evidence for inactivation of cysteine proteases by reactive carbonyls via glycation of active site thiols. Biochemical Journal, 398(3), 449-458. [Link]

• Chan, W. W., et al. (1982). Inhibition of leucine aminopeptidase by amino acid hydroxamates. The Journal of biological chemistry, 257(14), 7955–7957. [Link]

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• Grembecka, J., et al. (2004). Inhibition of aminopeptidases by aminophosphonates. The Journal of enzyme inhibition and medicinal chemistry, 19(2), 107–114. [Link]

• Wikipedia. (2023). Cysteine protease. [Link]

• Willems, L. I., et al. (2018). A practical guide for the assay-dependent characterisation of irreversible inhibitors. MedChemComm, 9(5), 757-768. [Link]

• Duggleby, R. G. (1989). Analysis of kinetic data for irreversible enzyme inhibition. Biochemical Journal, 257(2), 419-424. [Link]

• Vítor, R., et al. (2019). Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges. International journal of molecular sciences, 20(8), 2001. [Link]

• Turk, V., et al. (2012). Mechanisms Applied by Protein Inhibitors to Inhibit Cysteine Proteases. Biological chemistry, 393(8), 705–717. [Link]

• Drienovská, I., et al. (2020). Mechanism-Based Strategy for Optimizing HaloTag Protein Labeling. ACS chemical biology, 15(1), 171–179. [Link]

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• Adriaenssens, E., et al. (2017). Technologies for Direct Detection of Covalent Protein–Drug Adducts. Molecules, 22(12), 2148. [Link]

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• Kupfer, A., et al. (1979). Affinity labeling of the catalytic subunit of cyclic AMP dependent protein kinase by Nα-tosyl-L-lysine chloromethyl ketone. Proceedings of the National Academy of Sciences of the United States of America, 76(7), 3073–3077. [Link]

• Church, F. C., et al. (2021). Acetylation turns leucine into a drug by membrane transporter switching. Scientific reports, 11(1), 15839. [Link]

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• Miyamoto, Y., et al. (1988). L-leucine and its analogue: specific inhibitors for S-benzyl-L-cysteine-p-nitroanilide-hydrolyzing enzyme in Escherichia coli B. Biochemical and biophysical research communications, 153(2), 767–772. [Link]

• Gafken, P. R., et al. (2021). Discovery and Visualization of Uncharacterized Drug–Protein Adducts Using Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 32(12), 3465-3475. [Link]

• Grembecka, J., & Kafarski, P. (2001). Leucine aminopeptidase as a target for inhibitor design. Mini reviews in medicinal chemistry, 1(2), 133–144. [Link]

• Gafken, P. R., et al. (2021). Discovery and visualization of uncharacterized drug-protein adducts using mass spectrometry. bioRxiv. [Link]

• Malfatti, M. A., et al. (2005). Characterization of a peptide adduct formed by N-acetoxy-2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), a reactive intermediate of the dietary carcinogen PhIP. Chemical research in toxicology, 18(5), 863–869. [Link]

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Application Notes &amp; Protocols: Strategic N-Terminal Modification of Peptides via Solid-Phase Synthesis with Chloroacetyl-L-leucine

Authored by: A Senior Application Scientist

Abstract

This guide provides a comprehensive framework for the synthesis of peptides bearing an N-terminal chloroacetyl group using Fmoc-based solid-phase peptide synthesis (SPPS). The chloroacetyl moiety is a versatile electrophilic handle, enabling a wide range of subsequent modifications, most notably intramolecular cyclization and site-specific conjugation. We detail the strategic incorporation of this group post-synthesis of the desired peptide sequence, using Chloroacetyl-L-leucine as a conceptual example for the final coupling step, though the primary focus will be on the more common and efficient on-resin chloroacetylation of the terminal amine. The protocols herein are designed for researchers, chemists, and drug development professionals, offering not just step-by-step instructions but also the underlying chemical principles and strategic considerations essential for successful synthesis and application.

Introduction: The Strategic Value of the Chloroacetyl Group in Peptide Chemistry

Solid-Phase Peptide Synthesis (SPPS), pioneered by Bruce Merrifield, remains the cornerstone of modern peptide chemistry, allowing for the efficient, sequential assembly of amino acids on an insoluble resin support.[1] The standard Fmoc/tBu strategy provides robust access to a vast array of linear peptide sequences.[2][3] However, the true potential of peptides as therapeutic agents, molecular probes, and biomaterials is often realized through post-synthesis modifications that confer specific structural or functional properties.

The N-terminal chloroacetyl group is a premier tool for such modifications. As a mild alkylating agent, it exhibits exquisite reactivity towards nucleophiles, particularly the thiol side chain of cysteine. This chemoselective reaction forms the basis for:

• Head-to-Side-Chain Cyclization: Creating structurally constrained cyclic peptides with enhanced stability, receptor affinity, and bioavailability.[4][5][6]

• Site-Specific Conjugation: Linking peptides to proteins, fluorescent dyes, nanoparticles, or other molecules to create advanced bioconjugates and research tools.[7]

This document provides detailed protocols for the on-resin N-terminal chloroacetylation of a pre-assembled peptide sequence, a highly efficient method that leverages the simplicity of SPPS workflows.

Foundational Principles and Workflow

The overall strategy involves two primary phases: the assembly of the desired peptide sequence on a solid support, followed by the capping of the N-terminal amine with a chloroacetyl group.

The SPPS Phase: Fmoc/tBu Chemistry

The synthesis begins by anchoring the C-terminal amino acid to a suitable resin (e.g., Rink Amide for a C-terminal amide, Wang or 2-Chlorotrityl for a C-terminal carboxylic acid).[8] The peptide chain is then elongated through a series of iterative cycles, each consisting of three key steps:

• Fmoc Deprotection: Removal of the temporary Nα-Fmoc protecting group with a piperidine solution to liberate the terminal amine.[9]

• Amino Acid Coupling: Activation of the carboxyl group of the incoming Fmoc-protected amino acid (using reagents like HBTU, HATU, or DIC/Oxyma) to facilitate amide bond formation.[2]

• Washing: Thorough removal of excess reagents and by-products with solvents like Dimethylformamide (DMF) and Dichloromethane (DCM).

This cycle is repeated until the full peptide sequence is assembled.

The Chloroacetylation Phase: Capping the N-Terminus

After the final amino acid is coupled and its Fmoc group is removed, the free N-terminal amine of the resin-bound peptide is exposed. This amine serves as the nucleophile for the chloroacetylation reaction. The reaction is typically performed using chloroacetyl chloride or chloroacetic anhydride in the presence of a non-nucleophilic base, such as Diisopropylethylamine (DIPEA).[10][11] The base is crucial as it neutralizes the hydrochloric acid (HCl) generated during the acylation, driving the reaction to completion.[12] Performing this step on-resin is highly advantageous as it simplifies purification; unreacted reagents and by-products are simply washed away before the final cleavage step.

Experimental Application Notes & Protocols

Materials and Reagents

Reagent / Material	Grade	Supplier Recommendation	Purpose
Rink Amide AM Resin	100-200 mesh	Standard Supplier	Solid support for C-terminal amide peptides
Fmoc-Protected Amino Acids	Synthesis Grade	Standard Supplier	Peptide building blocks
Dimethylformamide (DMF)	Peptide Synthesis	Standard Supplier	Primary reaction and wash solvent
Dichloromethane (DCM)	ACS Grade	Standard Supplier	Wash solvent
Piperidine	Reagent Grade	Standard Supplier	Fmoc deprotection
HBTU / HATU	Synthesis Grade	Standard Supplier	Coupling activator
Diisopropylethylamine (DIPEA)	Peptide Synthesis	Standard Supplier	Base for coupling and chloroacetylation
Chloroacetyl Chloride	≥98%	Standard Supplier	Chloroacetylating agent
Trifluoroacetic Acid (TFA)	Reagent Grade	Standard Supplier	Cleavage from resin
Triisopropylsilane (TIS)	≥98%	Standard Supplier	Cation scavenger during cleavage
Diethyl Ether (or MTBE)	Anhydrous	Standard Supplier	Peptide precipitation
Manual SPPS Reaction Vessel	-	-	Reaction container

**3.2. Protocol 1: Peptide Synthesis (Example: H-Gly-Cys(Trt)-Phe-NH₂) **

This protocol outlines the manual synthesis of a simple tripeptide on a 0.1 mmol scale.

• Resin Preparation:

  • Place 146 mg of Rink Amide AM resin (0.684 mmol/g loading) in a 10 mL SPPS reaction vessel.

  • Swell the resin in 5 mL of DMF for 1 hour with gentle agitation. Drain the DMF.

• First Amino Acid Coupling (Fmoc-Phe-OH):

  • In a separate tube, dissolve Fmoc-Phe-OH (0.4 mmol, 4 eq.), HBTU (0.39 mmol, 3.9 eq.), and DIPEA (0.8 mmol, 8 eq.) in 3 mL of DMF.

  • Add the activation mixture to the resin. Agitate for 2 hours.

  • Drain the vessel and wash the resin with DMF (3 x 5 mL), DCM (3 x 5 mL), and DMF (3 x 5 mL).

• Fmoc Deprotection:

  • Add 5 mL of 20% (v/v) piperidine in DMF to the resin. Agitate for 3 minutes. Drain.

  • Add a fresh 5 mL of 20% piperidine in DMF. Agitate for 10 minutes. Drain.

  • Wash the resin with DMF (5 x 5 mL).

• Second Amino Acid Coupling (Fmoc-Cys(Trt)-OH):

  • Repeat step 2 using Fmoc-Cys(Trt)-OH.

• Fmoc Deprotection:

  • Repeat step 3.

• Third Amino Acid Coupling (Fmoc-Gly-OH):

  • Repeat step 2 using Fmoc-Gly-OH.

• Final Fmoc Deprotection:

  • Repeat step 3. At this point, the resin-bound peptide is H-Gly-Cys(Trt)-Phe-RinkAmide-Resin .

  • Wash thoroughly with DMF (5 x 5 mL) and DCM (5 x 5 mL) to prepare for chloroacetylation.

Protocol 2: On-Resin N-Terminal Chloroacetylation

This is the critical modification step performed on the fully assembled, N-terminally deprotected peptide-resin from Protocol 1.

• Resin Preparation: Ensure the resin is well-washed and solvent has been drained. The free N-terminal amine is highly reactive.

• Chloroacetylation Reaction:

  • In a clean, dry tube, prepare the acylation solution:

    • Anhydrous DCM (or DMF): 4 mL

    • DIPEA: 87 µL (0.5 mmol, 5 eq.)

    • Chloroacetyl chloride: 40 µL (0.5 mmol, 5 eq.)

  • Causality Note: Chloroacetyl chloride is highly reactive and moisture-sensitive. It is added last to the solution containing the base. An excess of reagents ensures the reaction goes to completion.[10]

  • Add the acylation solution to the peptide-resin.

  • Agitate the mixture at room temperature for 45-60 minutes.

• Reaction Monitoring (Optional but Recommended):

  • Take a small sample of resin beads, wash them thoroughly with DCM, and perform a Kaiser test (Ninhydrin test).

  • A negative Kaiser test (beads remain colorless or yellow) indicates complete acylation of the primary amine. A positive test (blue beads) signifies an incomplete reaction, which may require a second treatment.

• Final Washing:

  • Drain the reaction solution.

  • Wash the resin thoroughly with DCM (5 x 5 mL) to remove all excess reagents.

  • Perform a final wash with Methanol (3 x 5 mL) and dry the resin under vacuum for at least 4 hours. The resin is now ClAc-Gly-Cys(Trt)-Phe-RinkAmide-Resin .

// Define reactants Peptide [label=<

HO || H-N-Peptide-Resin-C-CH₂-Cl

];

Peptide_Resin [label="Peptide-Resin-NH₂"]; Chloroacetyl_Chloride [label="Cl-C(=O)-CH₂Cl"]; DIPEA [label="DIPEA (Base)"];

// Define intermediates and products Intermediate [label=<

Nucleophilic Attack Peptide-Resin-N⁺H₂-C(O⁻)-CH₂Cl

, shape=box, style=rounded];

Product [label="ClAc-Peptide-Resin", fillcolor="#4285F4", fontcolor="#FFFFFF", style=filled, shape=box, style=rounded]; Byproduct [label="DIPEA·H⁺Cl⁻"];

// Layout the reaction {rank=same; Peptide_Resin; Chloroacetyl_Chloride; DIPEA;}

Peptide_Resin -> Intermediate [label="1. Nucleophilic\n attack"]; Chloroacetyl_Chloride -> Intermediate; Intermediate -> Product [label="2. Elimination\n of Cl⁻"]; Intermediate -> Byproduct [label="3. Proton\n transfer"]; DIPEA -> Byproduct; } DOT Diagram 2. Mechanism of N-terminal chloroacetylation on the peptide-resin.

Protocol 3: Cleavage and Deprotection

This final step liberates the modified peptide from the solid support and removes side-chain protecting groups.

• Prepare Cleavage Cocktail:

  • For a peptide containing Cys(Trt), a standard scavenger-rich cocktail is required. Prepare "Reagent K" or a similar mixture. A common alternative is:

    • 95% TFA (v/v)

    • 2.5% Water (v/v)

    • 2.5% Triisopropylsilane (TIS) (v/v)

  • Safety: Prepare in a fume hood. TFA is highly corrosive.

  • Causality Note: TIS and water act as scavengers to trap the highly reactive trityl and other cations generated during cleavage, preventing side reactions with nucleophilic residues like cysteine.

• Cleavage Reaction:

  • Place the dry, chloroacetylated peptide-resin in the reaction vessel.

  • Add the cleavage cocktail (approx. 5 mL for 0.1 mmol of resin).

  • Agitate at room temperature for 2-3 hours. The solution will typically turn deep red or purple as the trityl groups are cleaved.

• Peptide Isolation:

  • Filter the resin and collect the TFA solution into a 50 mL centrifuge tube.

  • Wash the resin beads with a small amount of fresh TFA (1 mL) and combine the filtrates.

  • Add 40 mL of ice-cold diethyl ether (or MTBE) to the tube to precipitate the peptide. A white solid should form.

  • Incubate at -20°C for 30 minutes to maximize precipitation.

• Collection and Drying:

  • Centrifuge the tube (e.g., 4000 rpm for 10 minutes).

  • Carefully decant the ether.

  • Wash the peptide pellet with another 20 mL of cold ether and repeat the centrifugation.

  • Dry the white peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Analysis:

  • The crude product should be analyzed by LC-MS to confirm the correct mass of the N-chloroacetylated peptide. The expected mass for ClAc-Gly-Cys-Phe-NH₂ is 400.89 Da ([M+H]⁺ = 401.89).

Key Applications and Downstream Protocols

Intramolecular Cyclization via Thioether Formation

The primary application for N-chloroacetylated peptides containing a cysteine residue is the formation of a stable, non-reducible thioether linkage.

• Principle: In a basic aqueous or organic/aqueous buffer (pH ~7.5-8.5), the cysteine thiol is deprotonated to the highly nucleophilic thiolate anion (S⁻). This thiolate then attacks the electrophilic carbon of the chloroacetyl group in an intramolecular Sₙ2 reaction, displacing the chloride ion and forming the cyclic peptide.[5]

• Protocol Outline:

  • Dissolve the crude N-chloroacetyl peptide in a suitable buffer (e.g., ammonium bicarbonate, pH 8.0) at a high dilution (0.1-1.0 mg/mL). High dilution is critical to favor intramolecular cyclization over intermolecular polymerization. [6]

  • Stir the solution, open to the air, at room temperature for 4-16 hours.

  • Monitor the reaction by LC-MS, observing the disappearance of the linear starting material and the appearance of a new peak with a mass corresponding to the loss of HCl (M - 36.46 Da).

  • Once complete, acidify the solution with acetic acid and purify the cyclic peptide by preparative RP-HPLC.

// Reactant LinearPeptide [label=<

Cl-CH₂-C(=O)-[Peptide]...Cys-SH

];

// Thiolate intermediate Thiolate [label=<

Cl-CH₂-C(=O)-[Peptide]...Cys-S⁻

];

// Product CyclicPeptide [label=<

S-CH₂-C(=O)-[Peptide]...Cys

, shape=box, style="rounded"];

// Reaction flow LinearPeptide -> Thiolate [label="Base (pH > 7.5)"]; Thiolate -> CyclicPeptide [label=

• Cl⁻>]; } DOT Diagram 3. Thioether cyclization of an N-chloroacetyl peptide with cysteine.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Chloroacetylation	1. Insufficient reagent equivalents. 2. Moisture contamination. 3. Steric hindrance at N-terminus.	1. Use 5-10 equivalents of chloroacetyl chloride and base. 2. Use anhydrous solvents and fresh reagents. 3. Increase reaction time to 2-3 hours or perform a second acylation.
Low Yield After Cleavage	1. Incomplete coupling during SPPS. 2. Incomplete cleavage from the resin.	1. Monitor each coupling step during synthesis. 2. Extend cleavage time to 4 hours or use a stronger cleavage cocktail if necessary.
Side Products Observed in LC-MS	1. Inadequate scavengers during cleavage. 2. Oxidation of Met or Cys residues.	1. Ensure TIS/water or other appropriate scavengers are used. 2. Work under an inert atmosphere (e.g., Argon) during cleavage and cyclization.
Polymerization During Cyclization	Peptide concentration is too high, favoring intermolecular reactions.	Perform the cyclization reaction at high dilution (≤ 0.5 mg/mL). Add the linear peptide solution slowly to the reaction buffer using a syringe pump.[6]

References

• Coin, I., Beyermann, M. & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. [Link][2]

• Luxembourg Bio Technologies. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Protocol Exchange. [Link][3]

• Zhang, L., et al. (2015). A highly efficient in situ N-acetylation approach for solid phase synthesis. RSC Advances. [Link]

• Decklever, T., et al. (2011). Leucine/Peptide Composition and Method of Formulation.

• Birudukota, S., et al. (2024). The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in chlordiazepoxide hydrochloride drug substance. Journal of Applied Pharmaceutical Science. [Link]

• PubChem. Leucine Biosynthesis | Pathway. National Institutes of Health. [Link]

• Fujii, K., et al. (2017). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Molecules. [Link][9]

• Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [Link][8]

• van der Woude, L. A., et al. (2021). Macrocyclic peptides as allosteric inhibitors of nicotinamide N-methyltransferase (NNMT). RSC Medicinal Chemistry. [Link][10]

• DeOgny, L., et al. (1991). Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides. Google Patents (US5066716A). [4]

• Kawakami, T., et al. (2014). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. MedChemComm. [Link][5]

• Robey, F. A., et al. (2000). Selective and facile cyclization of N-chloroacetylated peptides from the C4 domain of HIV Gp120 in LiCl/DMF solvent systems. Journal of Peptide Research. [Link][6]

• Balaji, B. S. & Dalal, N. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Green Chemistry Letters and Reviews. [Link][11]

• DeOgny, L., et al. (1989). Automated synthesis and use of N-chloroacetyl-modified peptides for the preparation of synthetic peptide polymers and peptide-protein immunogens. Peptide Research. [Link][7]

• Balaji, B. S. & Dalal, N. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. ResearchGate. [Link]

• Royal Society of Chemistry. (n.d.). . RSC Advances. [Link]

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Aapptec. [Link][13]

• Hughes, J. L. & Leopold, E. J. (1995). Cleavage and deprotection of peptide resins using chloro- and bromotrialkylsilanes. Peptide Research. [Link]

• Shingare, M. S. & Siddiqui, H. (2007). Reaction of aryl amine with chloroacetyl chloride in the presence of... ResearchGate. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link][1]

• Pasqualucci, C. (2002). Analytical methods for the monitoring of solid phase organic synthesis. Il Farmaco. [Link]

• Royal Society of Chemistry. (n.d.). Cleaving protected peptides from 2-chlorotrityl chloride resin. Moving away from dichloromethane. Green Chemistry. [Link]

• ResearchGate. (n.d.). (A) Chemical structures of chloroacetyl-modified tripeptides (Cl-3X,... [Link]

• Clark, J. (n.d.). reaction between acyl chlorides and amines - addition / elimination. Chemguide. [Link][14]

• Google Patents. (n.d.). Method for synthesizing L-2-methyl norleucine. CN111187793A.

• LibreTexts. (2024). 24.7: Reactions of Amines. Chemistry LibreTexts. [Link][12]

• Royal Society of Chemistry. (n.d.). Three approaches to the synthesis of L-leucine selectively labelled with carbon-13 or deuterium in either diastereotopic methyl group. Perkin 1. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Bollhagen, R., et al. (1994). A new reagent for the cleavage of fully protected peptides synthesised on 2-chlorotrityl chloride resin. J. Chem. Soc., Chem. Commun.[Link]

• BiotechReview. (2014, March 14). Biosynthesis of Leucine [Video]. YouTube. [Link]

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Application Notes and Protocols for Reactions of Chloroacetyl-L-leucine

Abstract

This comprehensive guide provides detailed experimental protocols and theoretical insights for the chemical reactions of N-Chloroacetyl-L-leucine. As a bifunctional molecule, it possesses a reactive chloroacetyl group and a chiral leucine backbone, making it a valuable building block in synthetic organic chemistry, particularly in the fields of peptide synthesis, bioconjugation, and drug development.[1] This document is intended for researchers, scientists, and professionals in drug development, offering a blend of practical, step-by-step procedures and the underlying scientific principles that govern these reactions. We will delve into the two primary reactive pathways of Chloroacetyl-L-leucine: amide bond formation via its carboxylic acid moiety and nucleophilic substitution at the α-chloro position.

Introduction: The Versatility of a Chloroacetylated Amino Acid

N-acylated amino acids, such as Chloroacetyl-L-leucine, are a pivotal class of molecules that bridge the gap between simple amino acids and complex peptides or protein conjugates.[1] The acylation of L-leucine with a chloroacetyl group introduces a key electrophilic center without compromising the inherent chirality of the amino acid.[1] This dual functionality is the cornerstone of its utility. The carboxylic acid can participate in standard peptide coupling reactions to form amide bonds, while the chloroacetyl group provides a reactive handle for covalent modification through nucleophilic substitution.[2][3][4] This allows for the site-specific introduction of reporter molecules, crosslinkers, or other functionalities onto peptides and proteins.[5]

The presence of the α-chloro group makes the resulting N-chloroacetylated product a valuable intermediate for subsequent nucleophilic substitutions, enabling the synthesis of more complex molecular architectures.[3] Understanding and controlling the reaction conditions for both the amide formation and the substitution reaction are critical for achieving high yields and purity in the desired products.

Safety, Handling, and Storage

2.1 Hazard Identification

Chloroacetyl-L-leucine is classified as a hazardous substance. It is known to cause skin and serious eye irritation.[6][7] The precursor, chloroacetyl chloride, is highly toxic if swallowed, in contact with skin, or if inhaled, and it causes severe skin burns and eye damage.

Table 1: Hazard Statements and Precautionary Measures [6][7]

Hazard Statement	Precautionary Statement
H315: Causes skin irritation	P264: Wash hands thoroughly after handling.
H319: Causes serious eye irritation	P280: Wear protective gloves/eye protection/face protection.
P302+P352: IF ON SKIN: Wash with plenty of water.
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P332+P317: If skin irritation occurs: Get medical help.

2.2 Personal Protective Equipment (PPE)

When handling Chloroacetyl-L-leucine and its reagents, it is mandatory to use the following PPE:

• Eye/Face Protection: Tightly fitting safety goggles with side-shields.[6]

• Skin Protection: Impervious laboratory coat and chemical-resistant gloves (e.g., nitrile).[6]

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[6]

2.3 Storage

Store Chloroacetyl-L-leucine in a tightly sealed container in a cool, dry, and well-ventilated place.[8] It is sensitive to moisture and light.[8]

Core Reactions and Experimental Protocols

This section details the experimental setups for the two primary reaction types involving Chloroacetyl-L-leucine.

Reaction Type 1: Amide Bond Formation via the Carboxylic Acid

The carboxylic acid moiety of Chloroacetyl-L-leucine can be coupled with a primary or secondary amine to form an amide bond. This is a cornerstone reaction in peptide synthesis.[9] The general principle involves the activation of the carboxylic acid to make it more susceptible to nucleophilic attack by the amine.

Diagram 1: General Workflow for Amide Bond Formation

Caption: Workflow for amide bond formation.

Protocol 3.1.1: DCC/HOBt Mediated Amide Coupling

This protocol utilizes dicyclohexylcarbodiimide (DCC) as a coupling reagent and hydroxybenzotriazole (HOBt) to suppress side reactions and minimize racemization.

Materials:

• Chloroacetyl-L-leucine

• Amine of interest

• Dicyclohexylcarbodiimide (DCC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve Chloroacetyl-L-leucine (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM.

• Activation: Cool the solution to 0 °C in an ice bath. Add DCC (1.1 eq) to the solution and stir for 30 minutes at 0 °C. A white precipitate of dicyclohexylurea (DCU) will form.

• Coupling: Add the amine (1.0 eq) and DIEA (1.2 eq) to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, filter off the DCU precipitate. Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Rationale: DCC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate. HOBt then reacts with this intermediate to form an active ester, which is less prone to racemization and reacts cleanly with the amine. DIEA acts as a non-nucleophilic base to neutralize the hydrochloride salt of the amine if it is used as such and to scavenge any acid generated during the reaction.

Reaction Type 2: Nucleophilic Substitution at the α-Chloro Position

The chloroacetyl group is an excellent electrophile, readily undergoing Sₙ2 reactions with a variety of nucleophiles.[4][10] This reaction is fundamental for bioconjugation, allowing for the attachment of Chloroacetyl-L-leucine derivatives to biomolecules containing nucleophilic functional groups like thiols (from cysteine) or amines (from lysine).[2][5]

Diagram 2: Nucleophilic Substitution Mechanism

Caption: Sₙ2 mechanism for nucleophilic substitution.

Protocol 3.2.1: Thiol-Alkylation for Bioconjugation

This protocol describes the reaction of a Chloroacetyl-L-leucine derivative with a thiol-containing molecule, such as a cysteine residue in a peptide.

Materials:

• Chloroacetyl-L-leucine derivative (e.g., an amide from Protocol 3.1.1)

• Thiol-containing molecule (e.g., N-acetyl-L-cysteine)

• Phosphate buffer (0.1 M, pH 7.5)

• Inert atmosphere (Nitrogen or Argon)

• Magnetic stirrer and stir bar

• Reaction vessel

Procedure:

• Reactant Preparation: Dissolve the thiol-containing molecule in the phosphate buffer in a reaction vessel.

• Inert Atmosphere: Purge the solution with nitrogen or argon for 15-20 minutes to remove dissolved oxygen, which can oxidize the thiol.

• Addition of Electrophile: Dissolve the Chloroacetyl-L-leucine derivative in a minimal amount of a water-miscible organic solvent (e.g., DMF or DMSO) and add it dropwise to the thiol solution under the inert atmosphere.

• Reaction: Stir the reaction mixture at room temperature. The reaction is typically complete within a few hours. Monitor the reaction by HPLC or LC-MS.

• Purification: Once the reaction is complete, the product can be purified by reverse-phase HPLC.

Rationale: The thiol group is a potent nucleophile, especially in its deprotonated thiolate form.[5] Conducting the reaction at a slightly basic pH (7.5) ensures a sufficient concentration of the more nucleophilic thiolate anion, accelerating the reaction. An inert atmosphere is crucial to prevent the oxidative dimerization of the thiol to a disulfide, which is a common side reaction.

Summary of Reaction Conditions

The choice of solvent, base, and temperature is critical for the success of these reactions. The following table provides a general guideline for optimizing reaction conditions.

Table 2: Recommended Reaction Parameters

Reaction Type	Solvent	Base	Temperature (°C)	Key Considerations
Amide Bond Formation	Anhydrous DCM, DMF, THF	DIEA, NMM, TEA[11]	0 to Room Temp	Maintain anhydrous conditions to prevent hydrolysis of the activated ester.
Nucleophilic Substitution (Thiol)	Aqueous Buffer (pH 7-8), DMF	-	Room Temp	An inert atmosphere is recommended to prevent thiol oxidation.
Nucleophilic Substitution (Amine)	Aprotic Polar Solvents (DMF, DMSO)	Non-nucleophilic base (e.g., K₂CO₃, DIEA)	Room Temp to 50 °C	The basicity of the amine and steric hindrance will affect the reaction rate.

Conclusion

Chloroacetyl-L-leucine is a highly adaptable chemical entity with significant potential in various research and development applications. The protocols outlined in this guide provide a robust starting point for its use in both peptide synthesis and bioconjugation. By understanding the principles behind the experimental choices, researchers can effectively troubleshoot and optimize these reactions for their specific needs. Adherence to safety protocols is paramount when working with this and related compounds.

References

• N-(2-Chloroacetyl)-L-leucine SDS, 688-12-0 Safety Data Sheets - ECHEMI. [URL: https://www.echemi.com/sds/N-(2-Chloroacetyl)-L-leucine-cas-688-12-0.html]
• CHLOROACETYL-L-LEUCINE - Safety Data Sheet - ChemicalBook. [URL: https://www.chemicalbook.com/ShowMSDSByCAS_EN.aspx?cas_no=688-12-0]
• Chemical Safety Data Sheet MSDS / SDS - CHLOROACETYL-DL-NORLEUCINE - ChemicalBook. [URL: https://www.chemicalbook.com/ShowMSDSByCAS_EN.aspx?cas_no=67206-26-2]
• A facile amidation of chloroacetyl chloride using DBU. [URL: https://www.tsijournals.com/articles/a-facile-amidation-of-chloroacetyl-chloride-using-dbu.pdf]
• Amino acid and peptide bioconjugates - Books - The Royal Society of Chemistry. [URL: https://books.rsc.
• Smart mechanochemistry: optimizing amino acid acylation with one factor at a time, design of experiments and machine learning methods - RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2023/gc/d3gc01267k]
• 2 - SAFETY DATA SHEET. [URL: https://www.sigmaaldrich.com/US/en/sds/sial/22880]
• SAFETY DATA SHEET - Fisher Scientific. [URL: https://www.fishersci.com/msds?productName=A13149]
• N-Acylation with Chloroacetyl Chloride: Application Notes and Protocols - Benchchem. [URL: https://www.benchchem.
• CHLOROACETYL-DL-LEUCINE synthesis - ChemicalBook. [URL: https://www.chemicalbook.com/synthesis/7154-83-8.htm]
• Reagents and conditions: (i) chloroacetyl chloride, TEA, DCM, −15 °C to... - ResearchGate. [URL: https://www.researchgate.net/figure/Reagents-and-conditions-i-chloroacetyl-chloride-TEA-DCM-15-C-to-0-C-2-h-80-93_fig2_359306029]
• The Fascinating Chemistry of α‐Haloamides - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5114002/]
• Ch27 : Synthesis of amino acids - University of Calgary. [URL: https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch27/ch27-3-1-1.html]
• DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE. [URL: https://www.researchgate.net/publication/329587425_DIRECT_LINKAGE_OF_CHLOROACETAMIDES_OF_AMINO_ACIDS_TO_THEOPHYLLINE]
• What is the suitable condition for formation of amide using chloroacetyl chloride as a reagent. [URL: https://www.researchgate.net/post/What_is_the_suitable_condition_for_formation_of_amide_using_chloroacetyl_chloride_as_a_reagent]
• Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide - MDPI. [URL: https://www.mdpi.com/1420-3049/23/9/2280]
• Nucleophilic substitution reactions of α-haloketones: A computational study - University of Pretoria. [URL: https://repository.up.ac.za/handle/2263/75730]
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• EP0022185B1 - Process for the preparation of chloroacetyl chloride - Google Patents. [URL: https://patents.google.
• Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). [URL: https://www.masterorganicchemistry.
• Chloroacetyl products from aminoalcohols and aminoacids. - ResearchGate. [URL: https://www.researchgate.net/figure/Chloroacetyl-products-from-aminoalcohols-and-aminoacids_fig1_262534579]
• Nucleophilic substitution reactions (video) - Khan Academy. [URL: https://www.khanacademy.org/science/organic-chemistry/substitution-elimination-reactions/nucleophilic-substitution-mcat/v/nucleophilic-substitution-reactions]
• CHLOROACETYL-L-LEUCINE 688-12-0 wiki - Guidechem. [URL: https://www.guidechem.com/wiki/CHLOROACETYL-L-LEUCINE-cas-688-12-0.html]
• Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8491913/]
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Application Note: A Multi-Platform Approach to the Analytical Characterization of Chloroacetyl-L-leucine

Abstract

This technical guide provides a comprehensive overview of the essential analytical methodologies for the characterization and quality control of Chloroacetyl-L-leucine, a critical intermediate in pharmaceutical synthesis and bioconjugation. We present detailed protocols for identity, purity, and structural confirmation using a suite of orthogonal techniques: High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Elemental Analysis. This document is intended for researchers, quality control analysts, and drug development professionals seeking robust and reliable methods to ensure the integrity of Chloroacetyl-L-leucine products.

Introduction: The Role and Importance of Chloroacetyl-L-leucine Characterization

N-Chloroacetyl-L-leucine is a derivative of the essential amino acid L-leucine, functionalized with a reactive chloroacetyl group. This modification transforms the amino acid into a versatile building block, where the chloroacetyl moiety serves as an electrophilic handle for covalent modification of nucleophilic species, such as cysteine residues in proteins or other thiols.[1] Its application is prevalent in the synthesis of targeted therapeutics, peptide modifications, and the development of enzyme inhibitors.

Given its role as a reactive precursor, the purity and structural integrity of Chloroacetyl-L-leucine are paramount. Impurities, such as residual L-leucine, di-acylated products, or hydrolysis byproducts, can lead to undesirable side reactions, reduced yield of the final product, and the introduction of potentially harmful contaminants. Therefore, a multi-faceted analytical approach is required to establish a comprehensive quality profile, ensuring batch-to-batch consistency and suitability for its intended use. This guide details the critical analytical tests and provides validated protocols for their execution.

Physicochemical Properties and Product Specifications

A thorough characterization begins with understanding the fundamental properties of the molecule and defining clear acceptance criteria for the product.

Property	Specification	Reference
Appearance	White to off-white crystalline powder	Visual Inspection
Molecular Formula	C₈H₁₄ClNO₃	---
Molecular Weight	207.65 g/mol	---
Melting Point	Approx. 136 °C	USP <741>
Purity (HPLC)	≥ 99.0%	Section 3
Identity (FTIR)	Conforms to reference spectrum	Section 6
Structure (NMR)	Conforms to expected structure	Section 4
Mass (MS)	Conforms to theoretical m/z	Section 5
Elemental Composition	Conforms to theoretical values ±0.4%	Section 7

Chromatographic Purity and Assay by Reverse-Phase HPLC

High-Performance Liquid Chromatography (HPLC) is the cornerstone for determining the purity of Chloroacetyl-L-leucine and quantifying it against a reference standard. The N-acylation significantly increases the hydrophobicity of the molecule compared to native L-leucine, allowing for excellent retention and separation on reverse-phase columns like C18.

Causality Behind Experimental Choices:

• Reverse-Phase (C18): The non-polar nature of the leucine sidechain combined with the acetyl group makes the analyte ideally suited for retention on a C18 stationary phase.

• UV Detection: While the molecule lacks a strong chromophore, the amide bond provides sufficient UV absorbance at low wavelengths (205-220 nm) for sensitive detection without the need for derivatization.[2]

• Acidified Mobile Phase: Using a mobile phase with a low pH (e.g., containing 0.1% trifluoroacetic acid - TFA) ensures that the carboxylic acid group is protonated, leading to a single, well-defined analyte peak and improved peak shape.

Workflow for HPLC Purity Analysis```dot

Caption: Decision logic for confirming molecular identity using high-resolution MS.

Protocol 5.1: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent such as 50:50 acetonitrile:water with 0.1% formic acid.

• Instrumentation: Use an ESI-MS system, preferably a high-resolution instrument (e.g., Q-TOF or Orbitrap).

• Acquisition: Infuse the sample directly or via an LC system. Acquire data in positive ion mode.

• Data Analysis:

  • Identify the peak corresponding to the [M+H]⁺ ion.

  • The theoretical monoisotopic mass of [C₈H₁₄ClNO₃+H]⁺ is 208.0735 .

  • Observe the characteristic isotopic pattern for a molecule containing one chlorine atom (an M+2 peak approximately one-third the intensity of the M peak).

  • Confirm that the measured mass is within an acceptable error margin (e.g., ≤ 5 ppm) of the theoretical mass.

Functional Group Identification by FTIR Spectroscopy

FTIR spectroscopy is a rapid and effective method for confirming the presence of key functional groups and providing a unique fingerprint for the molecule, which can be compared against a reference standard.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Assignment
~3300	N-H Stretch (Amide)
~2800-3000	C-H Stretch (Aliphatic)
~2500-3300 (broad)	O-H Stretch (Carboxylic Acid)
~1710	C=O Stretch (Carboxylic Acid)
~1650	C=O Stretch (Amide I)
~1550	N-H Bend (Amide II)
~650-800	C-Cl Stretch

Protocol 6.1: FTIR Analysis

• Prepare the sample using a standard method such as a KBr pellet or Attenuated Total Reflectance (ATR).

• Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Compare the sample spectrum to that of a qualified reference standard. The positions and relative intensities of the major absorption bands should be concordant.

Elemental Composition Verification

Elemental analysis provides the mass percentages of carbon, hydrogen, nitrogen, and chlorine in the compound. This fundamental technique verifies the empirical formula and serves as a quantitative measure of purity with respect to inorganic impurities or residual solvents.

Theoretical Elemental Composition (C₈H₁₄ClNO₃):

• Carbon (C): 46.27%

• Hydrogen (H): 6.79%

• Chlorine (Cl): 17.07%

• Nitrogen (N): 6.74%

• Oxygen (O): 23.12% (often calculated by difference)

Protocol 7.1: Elemental Analysis

• Submit a precisely weighed sample (typically 1-3 mg) to an elemental analyzer. [3][4]2. The instrument performs combustion analysis to convert the elements into simple gases (CO₂, H₂O, N₂), which are then quantified. [5]Halogens are typically determined by a separate method.

• Compare the experimental percentages to the theoretical values. The results should be within ±0.4% of the theoretical values to confirm the elemental composition.

Conclusion

The analytical characterization of Chloroacetyl-L-leucine requires a multi-pronged strategy to ensure its identity, purity, and structural integrity. The orthogonal methods described herein—HPLC for purity, NMR for definitive structure, MS for molecular weight, FTIR for functional group fingerprinting, and elemental analysis for elemental composition—form a robust quality control package. Implementing these protocols will provide researchers and developers with the necessary confidence in the quality of their material, ensuring reproducibility and safety in downstream applications.

References

• MDPI. Analysis of Derivatized N-Acyl Amino Acid Surfactants Using HPLC and HPLC/MS. Available from: [Link]

• Polypeptide Group. Quality control in peptide manufacturing: specifications for GMP peptides. Available from: [Link]

• Universal Lab. Basic principles and tests of organic element analysis. Available from: [Link]

• Exeter Analytical. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Available from: [Link]

• ResearchGate. Chapter 6 Elemental Analysis and Biological Characterization. Available from: [Link]

• PubChem - National Center for Biotechnology Information. L-Leucine. Available from: [Link]

• ICH. ICH Harmonised Tripartite Guideline: Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products Q6B. Available from: [Link]

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• 4. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]
• 5. researchgate.net [researchgate.net]

Chloroacetyl-L-leucine in Proteomics Research: A Guide to Covalent Probe Applications

Introduction: The Power of Covalent Probes in Unraveling Proteome Function

In the intricate landscape of the cellular proteome, understanding protein function, identifying novel drug targets, and elucidating mechanisms of action are paramount challenges. Chemical proteomics, a field at the intersection of chemistry and biology, offers powerful tools to navigate this complexity. Among these, covalent probes have emerged as indispensable reagents for activity-based protein profiling (ABPP) and the discovery of covalent ligands.[1][2][3] These probes utilize a reactive electrophilic "warhead" to form a stable covalent bond with nucleophilic amino acid residues on proteins, effectively "tagging" them for identification and quantification by mass spectrometry.

This guide focuses on the application of Chloroacetyl-L-leucine, a specific type of covalent probe, in proteomics research. The molecule itself is elegantly simple: an L-leucine amino acid N-terminally modified with a chloroacetyl group. This chloroacetyl moiety serves as a reactive electrophile, primarily targeting nucleophilic residues such as cysteine.[4][5] The L-leucine component, far from being a mere scaffold, can influence the probe's properties, potentially mediating interactions with protein binding pockets that have an affinity for branched-chain amino acids.[6][7]

This document provides a detailed exploration of the applications of Chloroacetyl-L-leucine, complete with theoretical insights and practical, step-by-step protocols for researchers, scientists, and drug development professionals.

Application Notes: Strategic Insights for Experimental Design

The Chemistry of Covalent Targeting with Chloroacetyl-L-leucine

The utility of Chloroacetyl-L-leucine as a proteomic probe is rooted in the reactivity of its chloroacetyl group. This functional group is an electrophile that readily reacts with nucleophilic amino acid side chains, most notably the thiol group of cysteine residues, to form a stable thioether bond.[5] This reaction is the cornerstone of its application in covalently labeling proteins.

The L-leucine portion of the molecule can play a significant role in directing the probe to specific protein targets.[6] Many proteins, including enzymes and metabolic proteins, have binding sites that recognize and accommodate amino acids. The hydrophobicity and branched nature of leucine may favor binding to proteins that process or are regulated by such amino acids. This inherent, albeit weak, targeting can be exploited in screening and profiling experiments.

Core Application: Competitive Profiling for Covalent Ligand Discovery

A primary application of Chloroacetyl-L-leucine is in competitive activity-based protein profiling (competitive ABPP). This powerful technique allows for the identification of protein targets of a covalent small molecule inhibitor.[8][9] The underlying principle is straightforward: if a protein is engaged by a covalent inhibitor, its reactive residue will be occupied and thus unavailable to be labeled by Chloroacetyl-L-leucine. By comparing the protein labeling profiles in the presence and absence of the inhibitor, one can identify the inhibitor's targets.

This approach is particularly valuable for:

• Target Deconvolution: Identifying the specific cellular targets of a compound discovered through phenotypic screening.

• Selectivity Profiling: Assessing the proteome-wide selectivity of a covalent inhibitor to identify potential off-targets.

• Binding Site Identification: Pinpointing the specific amino acid residue that a covalent ligand modifies.

Visualizing the Workflow and Mechanism

To better illustrate the concepts discussed, the following diagrams outline the structure of Chloroacetyl-L-leucine, its mechanism of action, and the competitive ABPP workflow.

Caption: Structure of Chloroacetyl-L-leucine and its covalent labeling mechanism.

Caption: Workflow for competitive activity-based protein profiling (ABPP).

Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for a competitive ABPP experiment using a modified Chloroacetyl-L-leucine probe that includes a reporter tag for enrichment. For this protocol, we will assume the use of a "clickable" version of the probe, such as Chloroacetyl-L-leucine-alkyne, which allows for the subsequent attachment of a biotin tag via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry".[3][10][11]

Protocol 1: Competitive Labeling in Live Cells

Objective: To identify the protein targets of a covalent inhibitor in a cellular context.

Materials:

• Cultured mammalian cells (e.g., HEK293T, HeLa)

• Cell culture medium (e.g., DMEM) and supplements

• Covalent inhibitor of interest (dissolved in DMSO)

• Chloroacetyl-L-leucine-alkyne probe (dissolved in DMSO)

• DMSO (vehicle control)

• PBS (phosphate-buffered saline)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• Click chemistry reagents: Azide-biotin, CuSO₄, TBTA, sodium ascorbate

• Streptavidin agarose beads

• Wash buffers (e.g., PBS with 0.1% SDS)

• Digestion buffer (e.g., 8M urea in 100mM Tris-HCl, pH 8.5)

• Reducing agent (e.g., DTT)

• Alkylating agent (e.g., iodoacetamide)

• Trypsin (mass spectrometry grade)

• LC-MS/MS system

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 80-90% confluency.

  • Treat cells with the covalent inhibitor at the desired concentration for the appropriate time. Include a DMSO vehicle control.

  • After inhibitor treatment, add the Chloroacetyl-L-leucine-alkyne probe to a final concentration of 10-50 µM and incubate for 1-2 hours.

• Cell Lysis and Protein Quantification:

  • Wash cells twice with cold PBS.

  • Lyse cells in lysis buffer on ice for 30 minutes.

  • Clarify lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Click Chemistry Reaction:

  • To 1 mg of proteome, add the click chemistry reagents in the following order: azide-biotin (100 µM), CuSO₄ (1 mM), TBTA (100 µM), and freshly prepared sodium ascorbate (1 mM).

  • Incubate at room temperature for 1 hour with gentle rotation.

• Enrichment of Labeled Proteins:

  • Pre-wash streptavidin agarose beads with lysis buffer.

  • Add the bead slurry to the proteome and incubate for 1-2 hours at 4°C with rotation to capture biotinylated proteins.

  • Wash the beads extensively to remove non-specifically bound proteins. A typical wash series is: 1x with 1% SDS in PBS, 2x with PBS, 2x with water.

• On-Bead Digestion:

  • Resuspend the beads in digestion buffer.

  • Reduce disulfide bonds with DTT (5 mM) for 30 minutes at 37°C.

  • Alkylate free thiols with iodoacetamide (15 mM) for 30 minutes at room temperature in the dark.

  • Dilute the urea concentration to < 2M with 100mM Tris-HCl, pH 8.5.

  • Add trypsin and digest overnight at 37°C.

• LC-MS/MS Analysis and Data Interpretation:

  • Collect the supernatant containing the digested peptides.

  • Analyze the peptides by LC-MS/MS.

  • Use a quantitative proteomics software (e.g., MaxQuant) to identify and quantify peptides.

  • Proteins whose peptide signals are significantly reduced in the inhibitor-treated sample compared to the DMSO control are identified as targets of the covalent inhibitor.

Protocol 2: In Vitro Labeling of Cell Lysate

This protocol is an alternative for screening compounds that may have poor cell permeability.

Procedure:

• Prepare Cell Lysate:

  • Harvest and lyse untreated cells as described in Protocol 1, steps 2.1-2.4.

• Competitive Labeling in Lysate:

  • Aliquot the lysate (e.g., 1 mg of protein per sample).

  • Add the covalent inhibitor (or DMSO) to the lysate and incubate for 1 hour at 37°C.

  • Add the Chloroacetyl-L-leucine-alkyne probe and incubate for another hour at 37°C.

• Downstream Processing:

  • Proceed with the click chemistry reaction, enrichment, digestion, and LC-MS/MS analysis as described in Protocol 1, steps 3-6.

Quantitative Data Summary

The following table provides representative parameters for the experimental protocols described. These values should be optimized for specific cell lines and inhibitor compounds.

Parameter	Recommended Range	Notes
Cell Seeding Density	2-5 x 10⁶ cells	Per 10 cm dish
Inhibitor Concentration	0.1 - 100 µM	Determined by compound potency (e.g., IC₅₀)
Probe Concentration	10 - 50 µM	Higher concentrations can lead to off-targeting
Labeling Time	1 - 2 hours	Should be optimized
Protein Input for Enrichment	1 - 2 mg	Per sample
Trypsin:Protein Ratio	1:50 (w/w)	For overnight digestion

Conclusion and Future Outlook

Chloroacetyl-L-leucine and its derivatives are versatile tools in the chemical proteomics arsenal. Their application in competitive ABPP provides a robust platform for the discovery and characterization of covalent ligands, accelerating the development of novel therapeutics.[1][9] The simplicity of the chloroacetyl warhead, combined with the potential for the leucine moiety to influence target engagement, makes this class of probes particularly attractive. Future advancements may involve the development of Chloroacetyl-L-leucine probes with different reporter tags, such as fluorophores for imaging applications, or the incorporation of this reactive amino acid into more complex peptide-based probes for enhanced target specificity.[12][13] As mass spectrometry instrumentation continues to improve in sensitivity and speed, the utility of covalent probes like Chloroacetyl-L-leucine in dissecting complex biological systems is set to expand even further.

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• Activity-Based Protein Profiling: Discovering Novel Therapeutic Strategies for Disease. American Society for Biochemistry and Molecular Biology. [Link]

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• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: Chloroacetyl-L-leucine Synthesis &amp; Application

Welcome to the technical support center for Chloroacetyl-L-leucine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the synthesis and use of Chloroacetyl-L-leucine. Our goal is to empower you with the knowledge to anticipate and prevent common side reactions, ensuring the integrity and success of your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your work with Chloroacetyl-L-leucine in a question-and-answer format.

Question 1: I am experiencing a low yield of my desired N-Chloroacetyl-L-leucine. What are the likely causes and how can I improve it?

Answer:

A low yield in the N-acylation of L-leucine with chloroacetyl chloride is a common issue that can often be traced back to several factors. The primary culprits are typically hydrolysis of the acylating agent, suboptimal reaction conditions, or competing side reactions.

Probable Causes & Solutions:

• Hydrolysis of Chloroacetyl Chloride: Chloroacetyl chloride reacts rapidly with water to form the unreactive chloroacetic acid and hydrochloric acid[1][2]. This is the most frequent cause of low yield.

  • Solution: Ensure that your reaction is conducted under strictly anhydrous conditions. Use dry solvents, oven-dried glassware, and an inert atmosphere (e.g., nitrogen or argon).

• Inadequate pH Control: The pH of the reaction medium is critical. If the pH is too low, the amine group of L-leucine will be protonated, reducing its nucleophilicity. If the pH is too high, it can promote hydrolysis of the chloroacetyl chloride and potentially lead to other side reactions. For selective acylation, a basic catalyst is often used to achieve a high pH, typically in the range of 10-12.5[3].

  • Solution: Carefully control the pH of your reaction mixture. The use of a non-nucleophilic base, such as triethylamine or sodium carbonate, is recommended to neutralize the HCl gas byproduct of the reaction[2]. A buffered system, such as a sodium phosphate buffer (pH ~7.4), can also be effective for certain applications[4].

• Suboptimal Temperature: While many acylation reactions are run at room temperature, controlling the temperature can be crucial. Exothermic reactions can lead to increased side product formation.

  • Solution: Start the reaction at a lower temperature (e.g., 0°C) and allow it to slowly warm to room temperature. This can help to control the reaction rate and minimize side reactions[4]. Low temperatures are also known to suppress epimerization[5].

• Incorrect Stoichiometry: An incorrect ratio of reactants can lead to incomplete conversion of the starting material.

  • Solution: A slight excess of chloroacetyl chloride (e.g., 1.1-1.2 equivalents) is often used to ensure complete acylation of the L-leucine[4]. However, a large excess should be avoided as it can lead to the formation of impurities that are difficult to remove.

Question 2: My analytical results (e.g., HPLC, LC-MS) show a significant peak that I suspect is the D-enantiomer of my product. How can I prevent this epimerization?

Answer:

Epimerization, the change in configuration at a single stereocenter, is a well-documented side reaction in amino acid and peptide chemistry, particularly during the activation of the carboxyl group[6][7]. The alpha-proton of the amino acid is susceptible to abstraction under basic conditions, leading to a loss of stereochemical integrity.

Mechanisms and Prevention Strategies:

• Mechanism of Epimerization: The activation of the amino acid can make the alpha-proton more acidic and thus more easily removed by a base. This leads to the formation of a planar enolate intermediate, which can be re-protonated from either face, resulting in a mixture of L- and D-enantiomers[6][8].

• Controlling Reaction Temperature: Lowering the reaction temperature is a general strategy to reduce the rate of epimerization[5].

  • Recommendation: Perform the acylation at 0°C or even lower if your solvent system allows.

• Choice of Base: The type and amount of base used can significantly influence the extent of epimerization. Strong, sterically hindered bases are sometimes preferred.

  • Recommendation: Use the minimum amount of base necessary to neutralize the generated HCl. Triethylamine is a common choice[3]. Avoid strong bases like hydroxides if possible, as they can also promote hydrolysis.

• Use of Additives: In peptide synthesis, additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are used to suppress racemization by forming active esters that are less prone to epimerization[5][6][9].

  • Recommendation: While not always standard for simple acylations, if epimerization is a persistent issue, the addition of HOBt or a similar agent could be beneficial.

Question 3: I'm observing the formation of chloroacetic acid as a major byproduct. What steps can I take to minimize this?

Answer:

The presence of chloroacetic acid is a direct result of the hydrolysis of chloroacetyl chloride[1]. This indicates that water is present in your reaction system.

Troubleshooting Hydrolysis:

• Rigorous Anhydrous Technique:

  • Glassware: Ensure all glassware is thoroughly dried in an oven (e.g., at 120°C for several hours) and cooled under a stream of dry nitrogen or in a desiccator before use.

  • Solvents: Use anhydrous solvents. Commercially available anhydrous solvents are recommended. If you are drying your own solvents, ensure they are properly distilled and stored over molecular sieves.

  • Reagents: Ensure your L-leucine and any bases or other reagents are dry.

  • Atmosphere: Conduct the reaction under an inert atmosphere (nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

• Order of Addition: The way you combine your reagents can also make a difference.

  • Recommendation: Add the chloroacetyl chloride dropwise to the solution of L-leucine and base[4]. This ensures that the chloroacetyl chloride reacts with the amino acid as soon as it is introduced, minimizing its contact time with any trace amounts of water.

Question 4: I have detected a higher molecular weight impurity. Could this be a dimer, and how can I avoid its formation?

Answer:

The formation of higher molecular weight species, such as dimers, is a possibility, although less common than hydrolysis or epimerization under standard acylation conditions. Dimerization can occur through various pathways, including the reaction of the N-chloroacetyl-L-leucine product with unreacted L-leucine.

Potential Causes and Solutions:

• Localized High Concentrations of Reactants: If the reactants are not well mixed, localized areas of high concentration could promote side reactions.

  • Solution: Ensure efficient stirring throughout the reaction.

• Reaction of Product with Starting Material: The chloroacetyl group is an alkylating agent and could potentially react with the amine of another L-leucine molecule.

  • Solution: Maintaining a slight excess of the acylating agent and ensuring a sufficiently fast primary reaction can minimize this. Dropwise addition of the chloroacetyl chloride is also beneficial here.

• Thermal Degradation: At elevated temperatures, some amino acid derivatives can undergo dimerization[10].

  • Solution: Maintain a controlled, low temperature during the reaction.

Frequently Asked Questions (FAQs)

What are the primary side reactions to be aware of when synthesizing Chloroacetyl-L-leucine?

The most common side reactions are:

• Hydrolysis of chloroacetyl chloride to chloroacetic acid[1][2].

• Epimerization of the L-leucine chiral center to the D-enantiomer[6][7][8].

• Dimerization or other oligomerization reactions, though typically less prevalent[10][11].

• Over-acylation if other reactive functional groups are present and unprotected.

How should I properly handle and store Chloroacetyl-L-leucine and its precursor, chloroacetyl chloride?

• Chloroacetyl Chloride: This is a highly reactive, corrosive, and toxic compound[12][13]. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat[14][15]. It is moisture-sensitive and should be stored in a tightly sealed container under an inert atmosphere in a cool, dry place.

• Chloroacetyl-L-leucine: While less reactive than its precursor, it should still be handled with care. It is classified as a skin and eye irritant[14][15]. Store it in a cool, dry, and well-ventilated area, away from moisture.

What are the generally recommended reaction conditions to minimize side products?

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous, non-protic (e.g., Dichloromethane, Tetrahydrofuran)	Prevents hydrolysis of chloroacetyl chloride[1].
Temperature	0°C to room temperature	Controls reaction rate and minimizes epimerization[4][5].
Atmosphere	Inert (Nitrogen or Argon)	Excludes atmospheric moisture.
Base	Non-nucleophilic organic base (e.g., Triethylamine)	Neutralizes HCl byproduct without competing in the reaction[3].
pH	Slightly basic (if in an aqueous-organic system)	Ensures the amine group is deprotonated and nucleophilic[3].

Which analytical methods are most suitable for monitoring the reaction and identifying impurities?

• High-Performance Liquid Chromatography (HPLC): This is the most common and effective technique. A reversed-phase C18 column with a water/acetonitrile mobile phase (often with 0.1% TFA) can separate the starting material, product, and byproducts like chloroacetic acid[4][16][17]. Chiral HPLC methods can be used to detect and quantify epimerization.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides molecular weight information, which is invaluable for identifying unknown impurities, such as dimers or other adducts[17][18].

• Gas Chromatography (GC): Can be used for certain volatile impurities, sometimes requiring derivatization[19][20].

What are some effective methods for purifying the final Chloroacetyl-L-leucine product?

• Recrystallization: If the product is a solid and the impurities have different solubilities, recrystallization from a suitable solvent system (e.g., aqueous methanol or butanol) can be a highly effective purification method[21][22].

• Column Chromatography: Silica gel chromatography can be used to separate the product from non-polar impurities.

• Preparative HPLC: For high-purity requirements, preparative reversed-phase HPLC is an excellent option[4].

Visualizations

Key Reaction and Side Reaction Pathways

Caption: Main reaction pathway for the synthesis of N-Chloroacetyl-L-leucine and its major side reactions.

Troubleshooting Workflow for Low Yield

Caption: A troubleshooting workflow for diagnosing and resolving low product yield.

Experimental Protocol: Synthesis of N-Chloroacetyl-L-leucine

This protocol is designed to minimize the common side reactions discussed above.

Materials:

• L-Leucine

• Chloroacetyl chloride

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et3N), distilled

• Oven-dried glassware (round-bottom flask, dropping funnel)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

Procedure:

• Setup: Assemble the dry glassware under an inert atmosphere. To a round-bottom flask, add L-leucine (1.0 eq) and anhydrous DCM. Begin stirring to create a suspension.

• Base Addition: Add triethylamine (1.1 eq) to the suspension.

• Cooling: Cool the flask to 0°C using an ice bath.

• Acyl Chloride Addition: In a separate dry dropping funnel, dissolve chloroacetyl chloride (1.1 eq) in a small amount of anhydrous DCM. Add this solution dropwise to the stirred L-leucine suspension over 20-30 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0°C for one hour, then let it warm to room temperature and stir for an additional 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC or HPLC to confirm the consumption of L-leucine.

• Work-up:

  • Quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with dilute HCl (to remove excess triethylamine), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and concentrate the solvent in vacuo to obtain the crude N-Chloroacetyl-L-leucine.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.

References

• PubChem. (n.d.). Chloroacetyl chloride. National Institutes of Health. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Google Patents. (1978). US4126628A - Acylation of amino acids.

• Yufeng. (n.d.). Problem using Chloroacetyl Chloride. Retrieved from [Link]

• ChemRxiv. (2023). Peptide Synthesis Using Unprotected Amino Acids. Retrieved from [Link]

• ACS Publications. (2014). Identification of Amino Acid Epimerization and Isomerization in Crystallin Proteins by Tandem LC-MS. Analytical Chemistry. Retrieved from [Link]

• PubMed Central. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Retrieved from [Link]

• Semantic Scholar. (n.d.). Nucleoside N-acylation with active derivatives of amino acids. Retrieved from [Link]

• SlidePlayer. (n.d.). Epimerization of Peptide. Retrieved from [Link]

• PubMed Central. (2022). Epimerisation in Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2022). Summary of analytical methods for detecting amino acid impurities. Retrieved from [Link]

• REVA University. (n.d.). The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in chlordiazepoxide hydrochloride drug substance. Retrieved from [Link]

• National Institutes of Health. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Retrieved from [Link]

• Sciencemadness.org. (2020). Problem using Chloroacetyl Chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Chloroacetyl chloride. Retrieved from [Link]

• PubMed. (2012). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. Retrieved from [Link]

• European Union. (2018). Evaluation Report on the Analytical Methods submitted in connection with the Application for Authorisation of a Feed Additive. Retrieved from [Link]

• PubChem. (n.d.). L-leucine degradation I. Retrieved from [Link]

• MDPI. (2024). Chlorination of Aromatic Amino Acids: Elucidating Disinfection Byproducts, Reaction Kinetics, and Influence Factors. Retrieved from [Link]

• Google Patents. (1985). US4562152A - Process for obtaining pure L-leucine.
• Google Patents. (1984). EP0126887A2 - Process for obtaining pure L-leucine.

• MDPI. (2023). Non-Enzymatic Formation of N-acetylated Amino Acid Conjugates in Urine. Retrieved from [Link]

• ResearchGate. (2004). N-Acylation in Combinatorial Chemistry. Retrieved from [Link]

• Semantic Scholar. (2018). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. Retrieved from [Link]

• ResearchGate. (2021). Effect of fed-batch and chemostat cultivation processes of C. glutamicum CP for L-leucine production. Retrieved from [Link]

• ResearchGate. (2017). Dimerization reactions of amino acids by pyrolysis. Retrieved from [Link]

• PubMed. (2014). Chlorination of Amino Acids: Reaction Pathways and Reaction Rates. Retrieved from [Link]

• Google Patents. (1998). EP0861826A1 - Method for purifying branched chain amino acids.

• PubMed. (2014). Formation of deaminated dimer species of amino acids by atmospheric pressure chemical ionization. Retrieved from [Link]

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Technical Support Center: Optimizing pH for Chloroacetyl-L-leucine Conjugation

Prepared by the Senior Application Science Team

Welcome to the technical support center for bioconjugation. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) to address specific challenges encountered when optimizing the pH for chloroacetyl-L-leucine conjugation reactions.

Section 1: Core Principles & Frequently Asked Questions (FAQs)

This section addresses the fundamental scientific principles governing the conjugation reaction. Understanding these concepts is crucial for effective troubleshooting and optimization.

Q1: What is the fundamental reaction mechanism for the conjugation of a chloroacetyl group?

A: The core reaction is a nucleophilic substitution, specifically an alkylation. The chloroacetyl group contains an electrophilic carbon atom bonded to a chlorine atom. A nucleophilic group from a biomolecule (like the ε-amino group of a lysine residue or the thiol group of a cysteine residue) attacks this carbon, displacing the chloride ion (a good leaving group) and forming a stable covalent bond.[1] In the case of an amine, this results in a secondary amine linkage. For a thiol, a stable thioether bond is formed.

Caption: Nucleophilic attack on the chloroacetyl group.

Q2: Why is pH the most critical parameter to control in this reaction?

A: The pH of the reaction buffer dictates a critical balance between two opposing factors: the nucleophilicity of the target functional group and the stability of your reagents and target biomolecule.

• Nucleophilicity: Most target groups for this conjugation are primary amines (from lysine residues or the N-terminus) or thiols (from cysteine). For an amine to act as a nucleophile, it must be in its deprotonated, neutral state (-NH₂). At acidic or neutral pH, amines are predominantly in their protonated, non-nucleophilic ammonium form (-NH₃⁺). Increasing the pH shifts the equilibrium towards the more reactive -NH₂ form. Similarly, the nucleophilicity of a cysteine's thiol group (-SH) increases upon deprotonation to the thiolate anion (-S⁻) at alkaline pH.[2]

• Stability: The chloroacetyl group itself can undergo hydrolysis, where a water molecule attacks the electrophilic carbon. This side reaction is significantly accelerated at high pH. Furthermore, proteins can denature or even degrade under excessively alkaline (or acidic) conditions, compromising their biological function.[3]

Therefore, optimizing the pH is a process of identifying a "sweet spot" that maximizes nucleophilicity while minimizing hydrolysis and maintaining protein integrity.

Q3: What is the optimal starting pH range for conjugating Chloroacetyl-L-leucine to protein AMINES?

A: For targeting lysine residues (primary amines), a slightly alkaline pH is generally recommended. The pKa of the ε-amino group of lysine is approximately 10.5. To ensure a sufficient population of deprotonated, nucleophilic amines without dramatically increasing the rate of hydrolysis, a starting pH range of 7.5 to 8.5 is advisable.

• Below pH 7.5: The reaction rate will be very slow due to the low concentration of deprotonated amines.

• Above pH 8.5: The risk of chloroacetyl hydrolysis and potential protein instability increases significantly.

Reactions are often performed in buffers like phosphate or borate, which provide good buffering capacity in this range.[4][5]

Q4: How does the optimal pH differ when targeting CYSTEINE (thiol) groups?

A: The thiol group of cysteine is a much more potent nucleophile than an amine, and it has a lower pKa (typically around 8.3-8.6). This allows the conjugation to proceed efficiently at a lower pH. For targeting cysteines, the recommended pH range is typically 6.5 to 7.5 .[1]

• Advantages of this range:

  • High Selectivity: At this near-neutral pH, most lysine residues are fully protonated and non-reactive, leading to highly selective conjugation to cysteine.

  • Excellent Reagent Stability: The rate of hydrolysis of the chloroacetyl group is minimal in this pH range.

  • Biocompatibility: This pH range is ideal for maintaining the native structure and function of most proteins.[4]

Section 2: Experimental Protocol and Optimization Workflow

This section provides a general, step-by-step protocol for performing a pH optimization experiment for your chloroacetyl-L-leucine conjugation.

Experimental Protocol: pH Screening for Amine Conjugation

• Prepare Buffers: Prepare a set of reaction buffers (e.g., 100 mM sodium phosphate) at various pH points. For amine targeting, we recommend: pH 7.0, 7.5, 8.0, and 8.5.

• Protein Preparation: Your target protein must be in a buffer free of extraneous nucleophiles.[6] If your protein is in a buffer containing Tris or glycine, you MUST perform a buffer exchange into one of the reaction buffers (e.g., the pH 7.0 buffer) using a desalting column or dialysis.[7]

• Reagent Preparation: Dissolve the Chloroacetyl-L-leucine reagent in a compatible, anhydrous organic solvent (like DMSO or DMF) to create a concentrated stock solution immediately before use. Chloroacetyl groups are sensitive to moisture.[8]

• Reaction Setup:

  • Aliquot your protein solution into separate microcentrifuge tubes, one for each pH condition.

  • Add the Chloroacetyl-L-leucine stock solution to each tube to achieve the desired molar excess (a 10-20 fold molar excess over the protein is a good starting point). Ensure the final concentration of the organic solvent is low (typically <5% v/v) to avoid protein denaturation.

  • Gently mix and incubate the reactions at a controlled temperature (room temperature or 4°C are common starting points) for a set time (e.g., 2 hours).

• Quenching: Stop the reaction by adding a small molecule nucleophile, such as Tris or glycine, to a final concentration of ~50 mM. This will react with any remaining chloroacetyl groups.

• Analysis: Analyze the extent of conjugation for each pH point using techniques like SDS-PAGE (to observe a mass shift), mass spectrometry (for precise determination of conjugated species), or HPLC.

Data Presentation: Recommended Starting Conditions

Parameter	Recommended Range (Amine Target)	Recommended Range (Thiol Target)	Rationale
pH	7.5 - 8.5	6.5 - 7.5	Balances nucleophilicity with reagent stability and selectivity.[1]
Buffer	Sodium Phosphate, Borate	Sodium Phosphate, HEPES	Non-nucleophilic buffers with good capacity in the target pH range.
Temperature	4°C - 25°C	4°C - 25°C	Lower temperatures can reduce side reactions and protein degradation.
Molar Excess	10x - 50x	5x - 20x	Ensures sufficient driving force for the reaction; may require optimization.
Reaction Time	1 - 4 hours	1 - 2 hours	Thiol reactions are generally faster; monitor progress to determine optimum time.

Experimental Workflow Diagram

Caption: Decision tree for troubleshooting low conjugation yield.

References

• Balaji, B. S., & Dalal, N. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Phosphorus, Sulfur, and Silicon and the Related Elements, 194(4), 534-543. Available from: [Link]

• Matsuoka, Y., et al. (2022). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Molecules, 27(7), 2200. Available from: [Link]

• Creative Biolabs. (n.d.). Troubleshooting Guides. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Chloroacetyl products from aminoalcohols and aminoacids. Retrieved January 16, 2026, from [Link]

• Voynikov, Y., et al. (2015). DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE. PHARMACIA, 62(1). Available from: [Link]

• Lassen, K. M., et al. (2019). Chemical Conjugation to Less Targeted Proteinogenic Amino Acids. Chemistry – A European Journal, 25(1), 8-18. Available from: [Link]

• Balaji, B. S., & Dalal, N. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. ResearchGate. Available from: [Link]

• Bentley, T. W., & Jones, R. O. (2005). Mechanisms of solvolyses of acid chlorides and chloroformates. Chloroacetyl and phenylacetyl chloride as similarity models. The Journal of organic chemistry, 70(25), 10437–10443. Available from: [Link]

• Bio-Techne. (n.d.). Antibody Conjugation Troubleshooting. Retrieved January 16, 2026, from [Link]

• Reuveny, Z., & Aldridge, W. N. (1969). Effect of pH on inhibition and spontaneous reactivation of acetylcholinesterase treated with esters of phosphorus acids and of carbamic acids. Biochemical Journal, 115(2), 167–173. Available from: [Link]

• Ishida, T., et al. (2023). De novo discovery of bicyclic cysteine-rich peptides targeting gasdermin D. Proceedings of the National Academy of Sciences, 120(10), e2215112120. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6577, Chloroacetyl chloride. Retrieved January 16, 2026, from [Link]

• Creative Biolabs. (n.d.). Chemical Conjugation. Retrieved January 16, 2026, from [Link]

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impact of buffer composition on Chloroacetyl-L-leucine reactivity

Welcome to the technical support guide for Chloroacetyl-L-leucine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical solutions for experiments involving this versatile reagent. We will explore the critical impact of buffer composition on its reactivity and provide troubleshooting strategies to ensure the success of your experimental outcomes.

Section 1: Fundamental Principles of Reactivity

This section addresses the core chemical principles governing the use of Chloroacetyl-L-leucine. Understanding these fundamentals is key to designing robust experiments and troubleshooting effectively.

Q1: What makes Chloroacetyl-L-leucine a reactive molecule?

A: The reactivity of Chloroacetyl-L-leucine stems from the chloroacetyl group attached to the N-terminus of the leucine amino acid. This group contains a carbon-chlorine (C-Cl) bond where the carbon atom is electrophilic. Chlorine is an excellent leaving group, making this carbon susceptible to nucleophilic attack. This functionality allows for the formation of stable, covalent bonds with specific nucleophiles.[1]

Q2: What are the primary biological nucleophiles that react with Chloroacetyl-L-leucine?

A: The chloroacetyl group is predominantly reactive towards soft nucleophiles, with the most significant target in a biological context being the sulfhydryl (thiol) group of cysteine residues.[2] The reaction forms a highly stable thioether bond. While it can also react with other nucleophiles like the imidazole ring of histidine or the epsilon-amino group of lysine, the reaction with thiols is significantly faster and more specific under controlled conditions, making it a favored method for site-specific modification and peptide cyclization.[2][3]

Q3: Why is pH the most critical buffer parameter for this reaction?

A: The pH of the reaction buffer is paramount because it dictates the protonation state of the target nucleophile. For the most common reaction with cysteine, the reactive species is not the protonated thiol (R-SH) but the deprotonated, anionic thiolate (R-S⁻). The pKa of a typical cysteine thiol group is around 8.3–8.6.

• At pH < 7: The cysteine residue is almost entirely in its protonated (R-SH) form, which is a poor nucleophile. The reaction will be exceedingly slow.

• At pH ≈ 8.5: The concentrations of R-SH and R-S⁻ are roughly equal. The reaction rate increases significantly as the concentration of the highly nucleophilic thiolate rises.

• At pH > 9: The equilibrium shifts further towards the thiolate, maximizing the reaction rate. However, excessively high pH can also accelerate the undesirable hydrolysis of the chloroacetyl group, leading to an inactive hydroxyacetyl byproduct.

Therefore, the optimal pH is a compromise, typically falling in the range of 8.0 to 9.0 , to ensure a sufficient concentration of the reactive thiolate while minimizing hydrolysis.[2][4][5]

Caption: Troubleshooting flowchart for low reaction yield.

Q5: I'm observing a significant side product with a mass of +18 Da relative to my starting material. What is it?

A: A mass increase of +18 Da (or more precisely, +17.03 Da for O vs. Cl, minus HCl) corresponds to the hydrolysis of the chloroacetyl group to a hydroxyacetyl group. This is the most common side reaction.

• Cause: The electrophilic carbon of the chloroacetyl group is attacked by water or hydroxide ions. This process is accelerated at very high pH (> 9.5) or during prolonged reaction times.

• Solution:

  • Lower the reaction pH slightly (e.g., from 9.0 to 8.5) to find a balance between thiolate reactivity and hydrolysis.

  • Decrease the reaction time. Monitor the reaction by LC-MS and quench it once the desired product has formed.

  • Ensure your reaction is run at a controlled temperature (e.g., room temperature), as higher temperatures can accelerate hydrolysis.

Section 3: Frequently Asked Questions (FAQs)

This section provides answers to common practical questions regarding experimental setup and execution.

Q6: What are the recommended buffers for reactions with Chloroacetyl-L-leucine?

A: The key is to use a non-nucleophilic buffer that is effective in the optimal pH range of 8.0-9.0. Avoid buffers with primary or secondary amines such as Tris, Bicine, or Tricine.

Buffer System	pKa (at 25°C)	Recommended pH Range	Notes
Phosphate (Na/K)	7.21 (pKa2)	7.5 - 8.5	Commonly used, non-nucleophilic. Can sometimes cause precipitation with divalent cations.
HEPES	7.55	7.5 - 8.5	Good buffering capacity, generally very compatible with biological molecules.
Borate	9.24	8.5 - 9.5	Excellent choice for reactions requiring a pH > 8.5.
Triethylammonium Acetate (TEEA)	~10.4	8.0 - 9.0	Often used in peptide chemistry; volatile and can be removed during lyophilization. [5]

Q7: How can I improve the solubility of my peptide for the reaction?

A: Many peptides, especially those that are large or hydrophobic, have poor aqueous solubility. If your peptide precipitates upon addition to the buffer, the reaction cannot proceed efficiently. Consider these strategies:

• Organic Co-solvents: Add a water-miscible organic solvent. Acetonitrile (ACN), Dimethylformamide (DMF), or Dimethyl sulfoxide (DMSO) at 10-40% (v/v) can significantly improve solubility. [6]Always test the solubility of your peptide in small-scale trials first.

• Denaturants: For larger proteins, mild denaturants like Guanidinium HCl (2-4 M) or Urea (4-6 M) can be used to expose the cysteine residue, but ensure they don't interfere with downstream applications.

• pH Adjustment: Sometimes, adjusting the pH away from the peptide's isoelectric point (pI) can increase its net charge and improve solubility.

Q8: How should I prepare and store Chloroacetyl-L-leucine stock solutions?

A: To minimize hydrolysis and maintain reactivity, stock solutions should be prepared in an anhydrous, aprotic organic solvent like DMF or DMSO. Prepare small aliquots and store them desiccated at -20°C or -80°C. Avoid repeated freeze-thaw cycles. Do not prepare aqueous stock solutions for long-term storage, as the reagent will readily hydrolyze.

Section 4: Experimental Protocol

This section provides a validated, step-by-step protocol for a common application: the intramolecular cyclization of a linear peptide containing an N-terminal chloroacetyl group and a downstream cysteine residue.

Protocol: Intramolecular Thioether Cyclization of a Peptide

This protocol is designed as a self-validating system to confirm the reactivity and optimize conditions before applying them to more complex systems.

1. Reagent Preparation:

• Peptide Stock: Prepare a 10 mM stock solution of your linear peptide (e.g., ClAc-Gly-Asn-Pro-Cys-NH₂) in 50% Acetonitrile / 50% water.

• Reaction Buffer: Prepare a 200 mM Sodium Phosphate buffer, pH 8.5. Filter through a 0.22 µm filter.

2. Reaction Setup:

• In a clean microcentrifuge tube, add 800 µL of the 200 mM Phosphate Buffer (pH 8.5).

• Add 100 µL of Acetonitrile to act as a co-solvent.

• Add 100 µL of the 10 mM peptide stock solution. This brings the final peptide concentration to 1 mM in a total volume of 1 mL with 10% ACN and a buffer concentration of 160 mM.

• Vortex gently to mix. The final pH should be verified and adjusted to 8.5 if necessary.

3. Reaction and Monitoring:

• Incubate the reaction at room temperature (20-25°C).

• Monitor the reaction progress by taking aliquots at specific time points (e.g., 0, 15 min, 30 min, 1 hr, 2 hr, 4 hr).

• To quench the reaction for analysis, mix 10 µL of the reaction mixture with 90 µL of 0.1% Trifluoroacetic Acid (TFA) in water.

• Analyze the quenched aliquots by LC-MS. Look for the disappearance of the starting material's mass and the appearance of a new peak with a mass that is ~34 Da lower (loss of HCl).

4. Data Analysis:

• Integrate the peak areas from the LC chromatogram for the starting material and the cyclized product to determine the reaction conversion over time.

• Confirm the identity of the product by its mass spectrum.

Caption: Experimental workflow for peptide cyclization.

References

• ResearchGate. (PDF) Leucine-Responsive Regulatory Protein in Acetic Acid Bacteria Is Stable and Functions at a Wide Range of Intracellular pH Levels. Available from: [Link]

• Nutrition & Metabolism. Potential antiproteolytic effects of L-leucine: observations of in vitro and in vivo studies. Available from: [Link]

• SciSpace. A study of the kinetics of the reaction between thiol compounds and chloroacetamide. Available from: [Link]

• PubMed Central. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Available from: [Link]

• ResearchGate. (PDF) Cu(II) Complex of L-Leucine Favor a Different Type of Crystal Structure from Cu(II)-L-Val and Cu(II)-L-Ile. Available from: [Link]

• PubChem. Chloroacetyl-L-valine. Available from: [Link]

• MDPI. Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Available from: [Link]

• PubMed Central. Oxidation of l-leucine amino acid initiated by hydroxyl radical: are transition metal ions an enhancement factor? Available from: [Link]

• Reddit. Peptide synthesis troubleshooting using unnatural amino acids. Available from: [Link]

• Master Organic Chemistry. Introduction to Peptide Synthesis. Available from: [Link]

• PubMed Central. L-leucine increases the sensitivity of drug-resistant Salmonella to sarafloxacin by stimulating central carbon metabolism and increasing intracellular reactive oxygen species level. Available from: [Link]

• ResearchGate. Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. Available from: [Link]

• ResearchGate. A kinetic study of thiol addition to N-phenylchloroacetamide. Available from: [Link]

• Japanese Pharmacopoeia. L-Leucine. Available from: [Link]

• A-T Children's Project. N-Acetyl-L-Leucine Clinical Trial for A-T. Available from: [Link]

• AAPPTec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available from: [Link]

• RSC Publishing. A kinetic study of thiol addition to N-phenylchloroacetamide. Available from: [Link]

• ACS Publications. Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Available from: [Link]

• SynGAP Research Fund. Drug Repurpose Update #1 – Tanganil ® (Acetyl-Leucine) for potential management of SynGAP1-related disorder symptoms. Available from: [Link]

• Biotage. Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Available from: [Link]

• PubMed Central. Amino Acid Profiles and Biopotentiality of Hydrolysates Obtained from Comb Penshell (Atrina pectinata) Viscera Using Subcritical Water Hydrolysis. Available from: [Link]

• MDPI. Solid Phase and Stability Investigation of a Co-Crystal in the l-Valine/l-Leucine System. Available from: [Link]

• PubMed. Therapeutic potential of acetyl-DL-leucine and its L-enantiomer in posterior fossa syndrome: Mechanistic insights. Available from: [Link]

• YouTube. BCH3023 Hydrolysis Reactions of Proteins Yielding Amino Acids. Available from: [Link]

• PubMed Central. Chloroacetamide-Modified Nucleotide and RNA for Bioconjugations and Cross-Linking with RNA-Binding Proteins. Available from: [Link]

• YouTube. Amino Acid Peptide Linkage and Hydrolysis Reactions. Available from: [Link]

• UCI Department of Chemistry. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available from: [Link]

• PubChem. L-leucine. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chloroacetamide‐Modified Nucleotide and RNA for Bioconjugations and Cross‐Linking with RNA‐Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide [mdpi.com]

Technical Support Center: Quenching Excess Chloroacetyl-L-leucine in a Reaction Mixture

Introduction

Chloroacetyl-L-leucine is a valuable bifunctional reagent in chemical synthesis, particularly in the fields of medicinal chemistry and drug development. Its utility stems from the presence of two reactive sites: a highly electrophilic acyl chloride and a reactive alkyl chloride. This dual reactivity allows for its use as a versatile building block, but it also presents unique challenges, especially when it comes to quenching excess reagent in a reaction mixture. Incomplete or improper quenching can lead to the formation of unwanted side products, complicating purification and compromising the yield and purity of the desired product.

This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals on effectively quenching excess Chloroacetyl-L-leucine. We will delve into the underlying chemical principles, provide detailed troubleshooting guides in a Q&A format, and offer step-by-step protocols for quenching and subsequent analysis.

Troubleshooting Guide

This section addresses common issues encountered during the quenching of Chloroacetyl-L-leucine in a question-and-answer format.

Q1: I've quenched my reaction, but I'm seeing multiple spots on my TLC plate, and I'm not sure which is my desired product.

A1: This is a common issue arising from the bifunctional nature of Chloroacetyl-L-leucine and the choice of quenching agent. Here's a systematic approach to troubleshoot this:

• Understand the Potential Side Products: Depending on your nucleophilic quencher, you can form several products. For instance, if you use a primary amine as a quencher, you could have a reaction at the acyl chloride to form an amide, or at the alkyl chloride to form a secondary amine. It's also possible to have a double reaction, where two molecules of your amine react with one molecule of Chloroacetyl-L-leucine.

• Run Control Experiments: Spot your starting material, your crude reaction mixture before quenching, and the quenched reaction mixture on the same TLC plate. This will help you identify which spots are new.

• Optimize Your Quenching Strategy:

  • Aqueous Base Quench: A simple and often effective method is to quench with a mild aqueous base like sodium bicarbonate solution. This will primarily hydrolyze the highly reactive acyl chloride to the corresponding carboxylic acid, which can often be easily separated from your desired product by extraction.

  • Amine Quenchers: If you are using an amine to quench, consider using a secondary amine like diethylamine. This will react with the acyl chloride to form a tertiary amide, which is less likely to undergo further reactions.

• Characterize the Byproducts: If the issue persists, it may be necessary to isolate and characterize the major byproducts using techniques like LC-MS or NMR to understand the unintended reaction pathways.

Q2: My desired product is an amide formed from Chloroacetyl-L-leucine, but my yield is consistently low after quenching and work-up.

A2: Low yields after quenching and work-up can be attributed to several factors. Here's a checklist to diagnose the problem:

• Incomplete Initial Reaction: Before quenching, ensure your primary reaction has gone to completion. Monitor the reaction by TLC or HPLC to confirm the consumption of the limiting reagent.

• Hydrolysis of Chloroacetyl-L-leucine: Chloroacetyl-L-leucine is moisture-sensitive. Ensure you are using anhydrous solvents and an inert atmosphere during your reaction to prevent premature hydrolysis of the acyl chloride.

• Product Solubility: Your desired amide product might have some solubility in the aqueous layer during work-up. To minimize this, use a saturated brine solution for the final wash and consider back-extracting the aqueous layers with your organic solvent.

• Improper Quenching pH: When quenching with an aqueous base, ensure the pH is not too high. A very high pH can lead to the hydrolysis of your desired amide product, especially if it is sensitive. A pH of 8-9 is generally sufficient to neutralize any acid and quench the excess acyl chloride.

• Choice of Quenching Agent: If you are using a nucleophilic quencher, it might be reacting with your product. Consider a non-nucleophilic quenching strategy, such as adding a small amount of water or a hindered alcohol.

Q3: After quenching with an amine, I'm having difficulty separating my product from the quenched byproduct.

A3: This is a common purification challenge. Here are some strategies to improve separation:

• Optimize Your Chromatography:

  • TLC Mobile Phase Screening: Experiment with different solvent systems for your TLC to maximize the separation between your product and the byproduct. A good starting point for N-acyl amino acids is a mixture of butanol, acetic acid, and water.[1]

  • Column Chromatography Gradient: If you are using column chromatography, a shallow gradient of your polar solvent can often improve the resolution between closely eluting compounds.

• Chemical Modification of the Byproduct: Consider using a quenching amine that introduces a functional group that can be easily removed. For example, using an amine with a Boc-protecting group allows for the easy removal of the byproduct by treatment with acid.

• Liquid-Liquid Extraction: If there is a significant difference in the pKa of your product and the byproduct, you may be able to use acid-base extractions to separate them. For example, if your product is neutral and the quenched byproduct has a basic nitrogen, you can wash the organic layer with a dilute acid to remove the byproduct into the aqueous phase.

Frequently Asked Questions (FAQs)

What is the best general-purpose quenching agent for Chloroacetyl-L-leucine?

For general purposes, a saturated aqueous solution of sodium bicarbonate is a good first choice. It is effective at hydrolyzing the reactive acyl chloride to the more stable carboxylic acid, which is often easily separable from the desired product. This method avoids the introduction of additional organic impurities.

How can I be sure that all the Chloroacetyl-L-leucine has been quenched?

The most reliable way is to use an analytical technique to monitor the disappearance of the starting material.

• Thin-Layer Chromatography (TLC): This is a quick and easy method. Spot a small aliquot of the quenched reaction mixture on a TLC plate. The absence of the Chloroacetyl-L-leucine spot (compared to a standard) indicates a complete reaction.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is the preferred method. You can monitor the disappearance of the Chloroacetyl-L-leucine peak. There are methods available for the analysis of amino acids and their derivatives without the need for derivatization, often using HILIC columns.[2][3][4]

What are the safety precautions I should take when working with Chloroacetyl-L-leucine and quenching agents?

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[5]

• Fume Hood: Chloroacetyl-L-leucine is a reactive acyl chloride and can release HCl gas upon contact with moisture. All manipulations should be performed in a well-ventilated fume hood.

• Quenching Process: The quenching of acyl chlorides can be exothermic. Add the quenching agent slowly and with stirring, and consider using an ice bath to control the temperature.

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines.

Experimental Protocols

Protocol 1: General Quenching of Excess Chloroacetyl-L-leucine with Aqueous Bicarbonate

This protocol is suitable for reactions where the desired product is stable to mild aqueous base and is not highly water-soluble.

Materials:

• Reaction mixture containing excess Chloroacetyl-L-leucine

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Cool the Reaction Mixture: Cool the reaction mixture to 0 °C in an ice bath. This will help to control any exotherm during the quench.

• Slow Addition of Bicarbonate: Slowly add the saturated aqueous NaHCO₃ solution to the stirred reaction mixture. You will likely observe gas evolution (CO₂). Continue adding the bicarbonate solution until the gas evolution ceases.

• Check the pH: Check the pH of the aqueous layer with pH paper. It should be in the range of 8-9.

• Phase Separation: Transfer the mixture to a separatory funnel. Allow the layers to separate.

• Extraction: Extract the aqueous layer with your chosen organic solvent (e.g., 3 x 50 mL).

• Combine Organic Layers: Combine all the organic extracts.

• Wash with Brine: Wash the combined organic layers with brine (1 x 50 mL) to remove any remaining water-soluble impurities.

• Dry and Concentrate: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain your crude product.

Protocol 2: Quenching Excess Chloroacetyl-L-leucine with a Secondary Amine

This protocol is useful when you want to form a stable, easily separable amide byproduct.

Materials:

• Reaction mixture containing excess Chloroacetyl-L-leucine

• Secondary amine (e.g., diethylamine)

• Anhydrous aprotic solvent (e.g., dichloromethane, THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Cool the Reaction Mixture: Cool the reaction mixture to 0 °C in an ice bath.

• Add the Amine: Slowly add a solution of the secondary amine (e.g., 1.5 equivalents relative to the initial excess of Chloroacetyl-L-leucine) in your reaction solvent to the stirred reaction mixture.

• Warm to Room Temperature: Allow the reaction mixture to warm to room temperature and stir for 30-60 minutes to ensure complete quenching.

• Aqueous Work-up: Add saturated aqueous NaHCO₃ solution to the reaction mixture and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer with your organic solvent.

• Combine and Wash: Combine the organic layers and wash with brine.

• Dry and Concentrate: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product will contain your desired compound and the N,N-diethyl-2-chloroacetamide of leucine. These can then be separated by chromatography.

Analytical Methods

Thin-Layer Chromatography (TLC) Monitoring

TLC is an invaluable tool for monitoring the progress of your reaction and the effectiveness of the quench.

Typical TLC Conditions for N-Acyl Amino Acids:

• Stationary Phase: Silica gel 60 F₂₅₄ plates

• Mobile Phase: A mixture of n-butanol, acetic acid, and water is a classic system for amino acids and their derivatives. A good starting ratio is 4:1:1 or 8:2:2.[1]

• Visualization:

  • UV Light (254 nm): If your compounds are UV active.

  • Ninhydrin Stain: This is a general stain for primary and secondary amines. It will stain L-leucine and any unreacted primary/secondary amine starting materials or products purple.[1]

  • Potassium Permanganate Stain: This is a general stain for compounds that can be oxidized, which can be useful for visualizing a variety of organic molecules.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC provides a more quantitative measure of reaction completion and purity.

Method for Analysis of N-Acyl Amino Acids without Derivatization:

While derivatization is common for amino acid analysis, it is possible to analyze N-acyl amino acids directly using Hydrophilic Interaction Liquid Chromatography (HILIC).

• Column: A silica-based HILIC column.

• Mobile Phase: An isocratic or gradient mixture of a buffered aqueous solution (e.g., 2.5 mM potassium dihydrogen phosphate, pH 2.85) and acetonitrile. A typical starting point is a high percentage of acetonitrile (e.g., 75%).[2][3][4]

• Detector: UV detector (if the molecule has a chromophore) or an Evaporative Light Scattering Detector (ELSD) for universal detection.

Visualizing the Quenching Workflow

The following diagram illustrates the decision-making process for quenching excess Chloroacetyl-L-leucine.

Caption: A decision workflow for quenching and analysis.

References

• Bhandare, P., Madhavan, P., Rao, B. M., & Rao, N. S. (2010). Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research, 2(5), 372-380. ([Link])

• BioTech Beacons. (2025, September 18). Thin Layer Chromatography (TLC) of Amino Acids — Detailed Guide. ([Link])

• Grokipedia. (n.d.). Schotten–Baumann reaction. ([Link])

• Wikipedia. (n.d.). Schotten–Baumann reaction. ([Link])

• Iqbal, J., & Khan, M. A. (2014). Analysis of amino acids by high performance liquid chromatography. Journal of Chemical and Pharmaceutical Research, 6(5), 133-139. ([Link])

• Janini, G. M., & Uden, P. C. (1976). Preparation of N-Acyl Derivatives of Amino Acids from Acyl Chlorides and Amino Acids in the Presence of Cationic Surfactants. A Variation of the Schotten—Baumann Method of Benzoylation of Amino Acids. Journal of Chemical Education, 53(12), 779. ([Link])

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. ([Link])

• BioTech Beacons. (2025, September 18). Thin Layer Chromatography (TLC) of Amino Acids — Detailed Guide. ([Link])

• Laskar, S., & Sinhababu, A. (2012). Identification of Amino acids on Thin-layer Chromatography Plates with a New Reagent. Journal of the Indian Chemical Society, 89(10), 1415-1417. ([Link])

• ResearchGate. (2025, August 7). HPLC of amino acids without derivatization. ([Link])

• Bhandare, P., Madhavan, P., Rao, B. M., & Rao, N. S. (2010). Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research, 2(5), 372-380. ([Link])

• Kovačević, M., & Gamulin, O. (2007). Optimization of the TLC Separation of Seven Amino Acids. Journal of Planar Chromatography--Modern TLC, 20(5), 343-348. ([Link])

• Bhandare, P., Madhavan, P., Rao, B. M., & Rao, N. S. (2010). Determination of amino acid without derivatization by using HPLC - HILIC column. ([Link])

• Acta Scientific. (2021, July 29). Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. ([Link])

• Ali, M., & Mohammad, A. (2014). Thin Layer Chromatography of Amino Acids. International Journal of Pharmaceutical Sciences and Research, 5(8), 3144-3156. ([Link])

• ResearchGate. (2025, August 6). TLC Separation of Amino Acids with a Green Mobile Phase. ([Link])

• ResearchGate. (2015, November 16). Direct linkage of chloroacetamides of amino acids to theophylline. ([Link])

• AMI Scientific. (n.d.). N-Chloroacetyl-L-Leucine TCI Analytical reagent. ([Link])

• Google Patents. (n.d.).

• PubMed Central. (2021, November 30). Transamination-Like Reaction Catalyzed by Leucine Dehydrogenase for Efficient Co-Synthesis of α-Amino Acids and α-Keto Acids. ([Link])

• Organic Syntheses. (n.d.). N-tert-BUTOXYCARBONYL-L-LEUCINAL. ([Link])

• ResearchGate. (n.d.). Scheme 1 Coupled chemical reaction in the synthesis of L-tert-Leucine. ([Link])

• MDPI. (n.d.). Transamination-Like Reaction Catalyzed by Leucine Dehydrogenase for Efficient Co-Synthesis of α-Amino Acids and α-Keto Acids. ([Link])

• PubMed Central. (2014, May 16). Amino acid motifs in natural products: synthesis of O-acylated derivatives of (2S,3S)-3-hydroxyleucine. ([Link])

• TSI Journals. (n.d.). Mass & IR Spectra Studies of the Reaction Product of L-Leucine & Se4N3Br. ([Link])

Sources

• 1. Thin Layer Chromatography (TLC) of Amino Acids — Detailed Guide | BioTech Beacons [biotechbeacon.com]
• 2. benchchem.com [benchchem.com]
• 3. jocpr.com [jocpr.com]
• 4. [PDF] Determination of amino acid without derivatization by using HPLC - HILIC column | Semantic Scholar [semanticscholar.org]
• 5. echemi.com [echemi.com]

Technical Support Center: Purification of Chloroacetyl-L-leucine Modified Peptides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with chloroacetyl-L-leucine modified peptides. This guide is designed to provide in-depth troubleshooting and practical advice to overcome the unique challenges encountered during the purification of these valuable molecules. The inherent reactivity of the chloroacetyl group, while essential for conjugation and cyclization, introduces specific complexities into the purification process.[1] This resource will equip you with the knowledge to anticipate, diagnose, and resolve these issues, ensuring the successful isolation of your target peptide.

I. Frequently Asked Questions (FAQs)

Q1: Why is the purification of chloroacetyl-L-leucine modified peptides so challenging?

The primary challenge stems from the electrophilic nature of the chloroacetyl group. This functional group is designed to react with nucleophiles, most notably the thiol group of cysteine residues, to form stable thioether bonds for applications like peptide cyclization or conjugation to carrier proteins.[1][2][3] However, this reactivity can also lead to undesirable side reactions during synthesis and purification, especially under non-acidic conditions.[2] Common issues include oligomerization, reaction with scavengers, and hydrolysis of the chloroacetyl group.

Q2: What are the most common impurities I should expect to see in my crude sample?

Beyond the typical impurities from solid-phase peptide synthesis (SPPS) such as deletion sequences, truncated peptides, and residual protecting groups, chloroacetylated peptides are prone to specific side products[4][5]:

• Hydrolyzed peptide: The chloroacetyl group can be hydrolyzed to a hydroxyacetyl group, resulting in a +18 Da mass shift.

• Oligomers/Polymers: Intermolecular reactions between the chloroacetyl group of one peptide and a nucleophilic side chain (like cysteine) of another can lead to dimers, trimers, and higher-order polymers.[6]

• Adducts with scavengers: Thiol-based scavengers used during cleavage (e.g., triisopropylsilane - TIS) can potentially form adducts with the reactive chloroacetyl group.

• Cyclized peptide (if a downstream cysteine is present): While often the desired product, premature cyclization can occur if conditions are not carefully controlled.[7][8]

Q3: At what pH should I conduct my purification?

To maintain the integrity of the chloroacetyl group, it is crucial to perform purification under acidic conditions.[2] A pH range of 2-4 is generally recommended for all purification steps, including dissolution and RP-HPLC. The acidic environment protonates nucleophilic side chains, minimizing their reactivity towards the chloroacetyl moiety and preventing premature reactions.[9]

Q4: Can I use standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for purification?

Yes, RP-HPLC is the most common and effective method for purifying chloroacetyl-L-leucine modified peptides.[2][10][11] However, specific considerations for the mobile phase and gradient are necessary to achieve optimal separation and recovery.

II. Troubleshooting Guide

This section addresses specific problems you might encounter during the purification process, providing explanations and actionable solutions.

Problem 1: Poor Peak Shape and Resolution in RP-HPLC

Symptoms:

• Broad, tailing, or fronting peaks.

• Co-elution of the target peptide with impurities.

Potential Causes & Solutions:

Cause	Explanation	Recommended Solution(s)
Peptide Aggregation	The hydrophobic nature of the leucine residue and other nonpolar amino acids can lead to peptide aggregation, especially at high concentrations.[12]	- Lower the sample concentration before injection.- Incorporate organic solvents like acetonitrile or isopropanol in the sample solvent.- Use a stronger ion-pairing agent in the mobile phase, such as trifluoroacetic acid (TFA).[13]
Secondary Interactions with Silica	Residual silanol groups on the silica-based stationary phase can interact with basic residues in the peptide, causing peak tailing.	- Use a high-purity, end-capped C18 column. - Ensure a low pH of the mobile phase (pH 2-3) with 0.1% TFA to suppress silanol activity.[13]
Inappropriate Gradient	A steep gradient may not provide sufficient resolution, while a shallow gradient can lead to peak broadening.	- Optimize the gradient slope. Start with a broad scouting gradient, then run a shallower gradient around the elution point of your target peptide.

Problem 2: Low Recovery of the Target Peptide

Symptoms:

• The amount of purified peptide is significantly lower than expected based on the crude analysis.

Potential Causes & Solutions:

Cause	Explanation	Recommended Solution(s)
Precipitation on Column	The peptide may be poorly soluble in the initial mobile phase conditions, causing it to precipitate at the head of the column.	- Dissolve the crude peptide in a solvent with a higher organic content before injection. Ensure the injection volume is minimal to avoid solvent effects.- Start the HPLC gradient with a higher initial percentage of organic solvent (Mobile Phase B).
Irreversible Adsorption	Highly hydrophobic peptides can bind irreversibly to the stationary phase.	- Consider a column with a different stationary phase, such as C8 or C4, which are less retentive.- Add a small amount of isopropanol to the mobile phase to increase its elution strength.
Degradation During Lyophilization	The chloroacetyl group can be susceptible to degradation if residual acids or bases are not completely removed.	- Ensure complete removal of TFA during the lyophilization process. Multiple co-evaporations with a volatile solvent like acetonitrile can be beneficial.- Store the lyophilized peptide at -20°C or lower to minimize degradation.

Problem 3: Presence of Unexpected Peaks in the Chromatogram

Symptoms:

• Multiple peaks are observed in the analytical chromatogram of the purified fraction.

Potential Causes & Solutions:

Cause	Explanation	Recommended Solution(s)
Hydrolysis of Chloroacetyl Group	Exposure to neutral or basic pH, even for a short period, can lead to the hydrolysis of the chloroacetyl group to a hydroxyacetyl group.	- Strictly maintain acidic conditions (pH 2-4) throughout the entire purification process.[2]- Use freshly prepared, high-purity solvents and additives.
Oxidation of Susceptible Residues	Amino acids like methionine and tryptophan can be oxidized during synthesis or purification.[5][14]	- Degas all solvents to remove dissolved oxygen.- Add antioxidants like DTT or TCEP to the sample if compatible with the chloroacetyl group (use with caution and under acidic conditions).
Formation of Oligomers	If the peptide sequence contains a nucleophilic residue like cysteine, intermolecular reactions can occur, leading to dimerization or polymerization.[6]	- Purify the peptide immediately after cleavage and cleavage cocktail removal. - Work with dilute peptide solutions to minimize intermolecular interactions.

III. Experimental Protocols

Protocol 1: General RP-HPLC Purification of Chloroacetyl-L-leucine Modified Peptides

• Sample Preparation:

  • Dissolve the crude peptide in a minimal volume of a suitable solvent. A good starting point is 50:50 acetonitrile/water with 0.1% TFA.

  • If solubility is an issue, small amounts of DMSO or formic acid can be used, but ensure the final injection volume is small.[12]

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 5 µm particle size, 100 Å pore size).

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Flow Rate: Dependent on column dimensions (e.g., 1 mL/min for a 4.6 mm ID column).

  • Detection: 214 nm and 280 nm.

  • Gradient: A typical starting gradient is 5-65% B over 30 minutes. This should be optimized based on the hydrophobicity of the peptide.

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the main peak.

  • Analyze the purity of each fraction by analytical RP-HPLC and mass spectrometry to confirm the identity and purity of the target peptide.[15]

• Lyophilization:

  • Pool the pure fractions and freeze them at -80°C.

  • Lyophilize until a dry powder is obtained.

Protocol 2: Mass Spectrometry Analysis

Mass spectrometry is crucial for identifying the target peptide and any impurities.[16]

• Technique: Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI). ESI is often coupled with LC for online analysis.[16]

• Expected Mass: Calculate the theoretical mass of your chloroacetyl-L-leucine modified peptide.

• Common Adducts to Look For:

  • Hydrolysis: [M+H]+ + 18 Da

  • Dimer: [2M+H]+

  • Sodium Adduct: [M+Na]+

  • Potassium Adduct: [M+K]+

IV. Visualization of Key Processes

Workflow for Purification and Analysis

Caption: A typical workflow for the purification and analysis of chloroacetyl-L-leucine modified peptides.

Common Side Reactions

Caption: Common side reactions that can occur with chloroacetyl-modified peptides during synthesis and purification.

V. References

• Linder, W., & Robey, F. A. (1987). Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides. Google Patents.

• AnaSpec. (n.d.). Loading protocols. Peptideweb.com. [Link]

• Michiue, H., et al. (2020). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Molecules. [Link]

• Goto, Y., et al. (2011). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. PubMed. [Link]

• MolecularCloud. (2023). 6 peptide impurities that appear during the synthesis & storage of peptides. MolecularCloud. [Link]

• Robey, F. A., et al. (2000). Selective and facile cyclization of N-chloroacetylated peptides from the C4 domain of HIV Gp120 in LiCl/DMF solvent systems. PubMed. [Link]

• Quora. (n.d.). What are the common challenges faced in peptide purification using chromatography? Quora. [Link]

• Aapptec Peptides. (n.d.). Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin. Aapptec Peptides. [Link]

• Vinogradov, A. A., et al. (2022). De novo discovery of bicyclic cysteine-rich peptides targeting gasdermin D. PNAS. [Link]

• Goto, Y., et al. (2011). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. ResearchGate. [Link]

• Neuland Labs. (2018). Overcoming Challenges in Complex Peptide Purification. Neuland Labs. [Link]

• G-Trafford, et al. (2023). A mass spectrometry-based proteomics strategy to detect long-chain S-acylated peptides. bioRxiv. [Link]

• MDPI. (2023). An Overview of the Potential of Mass Spectrometry in the Study of Peptide Drug Conjugates. MDPI. [Link]

• SciSpace. (n.d.). HPLC analysis and purification of peptides. SciSpace. [Link]

• MDPI. (2021). Investigation of Impurities in Peptide Pools. MDPI. [Link]

• Chen, W., et al. (2021). Challenges and solutions for the downstream purification of therapeutic proteins. PMC. [Link]

• ResearchGate. (n.d.). Challenges and solutions for the downstream purification of therapeutic proteins. ResearchGate. [Link]

• ResearchGate. (n.d.). Typical examples of impurities observed in synthesized peptides. ResearchGate. [Link]

• ResearchGate. (2021). (PDF) Investigation of Impurities in Peptide Pools. ResearchGate. [Link]

• ResearchGate. (n.d.). Side Reactions Upon Amino Acid/Peptide Carboxyl Activation. ResearchGate. [Link]

• RSC Publishing. (n.d.). Low pH-triggering changes in peptide secondary structures. RSC Publishing. [Link]

• Polypeptide. (n.d.). Control Strategies for Synthetic Therapeutic Peptide APIs - Part II: Raw Material Considerations. Polypeptide. [Link]

• PubMed Central. (n.d.). HPLC Analysis and Purification of Peptides. PubMed Central. [Link]

• ResearchGate. (n.d.). Peptide Oxidation/Reduction Side Reactions. ResearchGate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of N-Acetyl-L-leucine in Modern Peptide Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• ACS Publications. (n.d.). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. ACS Publications. [Link]

• PubMed. (2022). Decoding the Challenges: navigating Intact Peptide Mass Spectrometry-Based Analysis for Biological Applications. PubMed. [Link]

• Nature Protocols. (2007). Purification of naturally occurring peptides by reversed-phase HPLC. Nature Protocols. [Link]

• MDPI. (2020). Strategies for Improving Peptide Stability and Delivery. MDPI. [Link]

• NIH. (2017). Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays. NIH. [Link]

• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [Link]

• ACE HPLC. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. ACE HPLC. [Link]

• Anapharm Bioanalytics. (n.d.). Basic Peptide LC-MSMS Analysis: Overcoming Key Challenges. Anapharm Bioanalytics. [Link]

• ResearchGate. (n.d.). EFFECT OF pH ON STRUCTURE AND STABILITY OF COLLAGEN-LIKE PEPTIDE: INSIGHT FROM MOLECULAR DYNAMICS SIMULATION. ResearchGate. [Link]

• Agilent. (2023). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Agilent. [Link]

• Toppr. (n.d.). Peptides are amides formed by condensation of amino group of one α-amino acid with the carboxyl roup of the other amino acid with the elimination of a molecule of water. For example. Toppr. [Link]

• JoVE. (n.d.). Protocol for High-Yield Production of Photo-Leucine-Labeled Proteins in Escherichia coli. JoVE. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US5066716A - Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides - Google Patents [patents.google.com]
• 3. pnas.org [pnas.org]
• 4. 6 peptide impurities that appear during the synthesis & storage of peptides: | MolecularCloud [molecularcloud.org]
• 5. mdpi.com [mdpi.com]
• 6. Selective and facile cyclization of N-chloroacetylated peptides from the C4 domain of HIV Gp120 in LiCl/DMF solvent systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Overcoming Challenges in Complex Peptide Purification | Neuland Labs [neulandlabs.com]
• 11. Purification of naturally occurring peptides by reversed-phase HPLC | Springer Nature Experiments [experiments.springernature.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. hplc.eu [hplc.eu]
• 14. researchgate.net [researchgate.net]
• 15. Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jchemrev.com [jchemrev.com]

avoiding non-specific labeling with Chloroacetyl-L-leucine

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Chloroacetyl-L-leucine is a valuable reagent for covalently modifying proteins. Its utility stems from the haloacetyl functional group, which acts as an electrophile, reacting with nucleophilic amino acid side chains to form a stable, irreversible covalent bond. This makes it a powerful tool for applications such as activity-based protein profiling (ABPP), identifying ligand binding sites, and creating stable protein conjugates. However, the very reactivity that makes this reagent useful can also be a significant source of experimental artifacts due to non-specific labeling.

This guide provides a comprehensive troubleshooting framework to help you minimize non-specific labeling and ensure the integrity and reproducibility of your results. We will delve into the underlying chemical principles, offer step-by-step optimization protocols, and provide clear visual aids to navigate the complexities of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is non-specific labeling with Chloroacetyl-L-leucine and why is it a problem?

A1: Non-specific labeling refers to the covalent modification of amino acid residues on your target protein, or other proteins in a complex mixture, that are not the intended site of interaction. Chloroacetyl groups are reactive electrophiles that preferentially target strong nucleophiles. While the intended target might be a particularly reactive cysteine or lysine in a specific microenvironment (e.g., a catalytic active site), other solvent-exposed nucleophilic residues (Cys, Lys, His, and sometimes Ser, Thr, Tyr) can also be modified, especially under suboptimal conditions. This is problematic becau[1][2]se it can lead to:

• False-positive results: Misidentification of interaction sites.

• High background signal: Obscured signals in detection assays like Western blotting or fluorescence imaging.

• Altered protein str[3][4][5]ucture and function: Unintended modifications can disrupt the protein's native conformation and activity, compromising the validity of functional assays.

• Poor reproducibilit[6]y: Inconsistent results between experimental replicates.

Q2: What is the primary chemical mechanism of labeling and non-specific side reactions?

A2: The primary mechanism is a nucleophilic substitution reaction (SN2). A nucleophilic amino acid side chain (e.g., the thiol of cysteine or the amine of lysine) attacks the carbon atom bearing the chlorine, displacing the chloride ion and forming a stable thioether or amine bond, respectively. Non-specific labeling occurs when this reaction happens at sites other than the intended one, driven by factors that increase the reactivity of the reagent or the nucleophilicity of off-target residues.

Diagram: Mechanism of Covalent Labeling

Caption: A logical workflow for troubleshooting non-specific labeling issues.

Problem 1: High background or multiple non-specific bands on a gel (e.g., Western Blot).

This is the most common indicator of non-specific labeling.

• Probable Cause A: Reagent concentration is too high. Excess Chloroacetyl-L-leucine will react with any available nucleophile after the primary target site is saturated.

  • Solution: Perform a concentration titration experiment to find the lowest effective concentration of the reagent that labels your target without significant background. (See Protocol 1 ).

• [3][7]Probable Cause B: Reaction time is too long. Even at optimal concentrations, extended incubation can drive the reaction with less favorable, off-target sites.

  • Solution: Perform a time-course experiment (e.g., 15 min, 30 min, 1 hr, 2 hr) to determine the shortest time required for sufficient target labeling.

• Probable Cause C: Suboptimal pH. The reaction buffer pH may be favoring the reactivity of off-target residues over your intended target.

  • Solution: Test a range of pH values around the pKa of your suspected target residue. For cysteine, a pH range of 7.0-8.5 is a good starting point. For lysine, a higher pH may be required, but this also increases the risk of modifying other residues. (See Protocol 2 ).

• Probable Cause D: Unquenched reagent. Residual, unreacted Chloroacetyl-L-leucine can continue to react with proteins (like SDS-PAGE sample buffer components or the gel matrix) during downstream processing.

  • Solution: Quench the reaction with a small molecule nucleophile before proceeding with analysis. (See Protocol 3 ).

Problem 2: Loss of protein activity or function after labeling.

This suggests that the modification is occurring at a site critical for the protein's function or structural integrity, which may or may not be the intended site.

• Probable Cause A: Non-specific modification in a critical region. The reagent may be labeling a residue in the active site, an allosteric site, or a region required for conformational stability.

  • Solution: In a[6]ddition to the steps in Problem 1, consider using a competitive inhibitor or substrate to protect the active site during labeling. If labeling is reduced in the presence of the competitor, it provides strong evidence that the modification is occurring at or near the binding site.

• Probable Cause B: Over-modification. The protein may be modified at multiple sites, leading to denaturation or aggregation.

  • Solution: Reduce the reagent concentration and incubation time significantly. The goal is to achieve substoichiometric labeling (less than 1 label per protein molecule on average) to preserve function. Use analytical techniques like mass spectrometry to determine the extent of labeling.

Key Experimental Protocols

Protocol 1: Optimizing Chloroacetyl-L-leucine Concentration

• Setup: Prepare a series of reaction tubes. For each tube, use a constant amount of your target protein or cell lysate.

• Reagent Dilution: Prepare a serial dilution of your Chloroacetyl-L-leucine stock solution. Aim to test a range of final concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM, 100 µM). Include a "no reagent" negative control.

• Incubation: Add the different concentrations of the reagent to the protein samples and incubate for a fixed time and temperature (e.g., 30 minutes at room temperature).

• Quenching: Stop all reactions simultaneously by adding a quenching agent like DTT or L-cysteine to a final concentration of 10-20 mM.

• Analysis: Analyze [8][9]the samples by SDS-PAGE and Western blot (or another appropriate detection method).

• Evaluation: Identify the lowest concentration that provides a strong signal for your target protein with the minimal amount of background bands or smear.

Parameter	Recommended Starting Range	Purpose
Reagent Concentration	1 µM - 100 µM	Find the optimal balance between specific and non-specific signal.
Protein Concentration	0.1 - 2 mg/mL	Ensure sufficient material for detection without overloading.
Incubation Time	30 minutes (fixed)	Keep time constant to isolate the effect of concentration.
Temperature	4°C to 25°C (fixed)	Keep temperature constant. Lower temperatures can increase specificity.

Protocol 2: Screening for Optimal pH in Labeling Reactions

• Buffer Preparation: Prepare a set of buffers with identical composition but varying pH values (e.g., prepare 100 mM phosphate buffers at pH 6.5, 7.0, 7.5, 8.0, and 8.5). Avoid buffers with primary amines like Tris.

• Setup: Aliquot your protein sample into separate tubes for each pH to be tested.

• pH Adjustment (Optional): If your protein is in a different buffer, you may need to perform a buffer exchange into the desired reaction buffer.

• Reaction: Add Chloroacetyl-L-leucine (at the optimal concentration determined in Protocol 1) to each tube.

• Incubation: Incubate all samples for a fixed time and temperature.

• Quenching & Analysis: Stop the reactions and analyze the results as described in Protocol 1.

• Evaluation: Determine the pH at which the signal-to-noise ratio (specific labeling vs. background) is highest.

Protocol 3: Control Experiment using a Quenching Agent

Excess alkylating reagents can cause artifacts in downstream analysis. Quenching the reaction is a critical step.

• Perform Labeling: [8][10][11] Carry out your labeling reaction under the optimized conditions determined from the protocols above.

• Select Quenching Agent: Choose a small molecule with a highly reactive nucleophile. Common choices include:

  • Dithiothreitol (DTT): Final concentration of 10-20 mM.

  • β-Mercaptoethanol (BME): Final concentration of 20-50 mM.

  • L-Cysteine or Glutathione: Final concentration of 10-20 mM. Cysteine quenching is particularly effective at preserving the activity of downstream enzymes like trypsin.

• Quench Reaction: A[8][11]dd the quenching agent to your reaction mixture and incubate for 10-15 minutes at room temperature. The quencher will scavenge any remaining unreacted Chloroacetyl-L-leucine.

• Proceed to Analysis: Your sample is now ready for downstream applications like SDS-PAGE, mass spectrometry, or activity assays.

By systematically applying these principles and protocols, you can transform non-specific labeling from a frustrating hurdle into a controllable variable, ensuring the generation of high-quality, reliable data in your research.

References

• Valk, T. M., et al. (2020). Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions. PMC, NIH. [Link]

• Chen, Y., et al. (2025). The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation. ResearchGate. [Link]

• Chen, Y., et al. (2025). The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation. Matilda. [Link]

• Chen, Y., et al. (2025). The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation. PubMed. [Link]

• Bio-Rad Antibodies. (n.d.). Western Blot Troubleshooting: High Background Signal on the Blot. Bio-Rad Antibodies. [Link]

• Elabscience. (2018). Western Blot Troubleshooting Tips. Elabscience. [Link]

• American Research Products. (n.d.). Western blot troubleshooting: high background. American Research Products Blog. [Link]

• Gau, B. C., et al. (2012). Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. IntechOpen. [Link]

Sources

• 1. Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein Labeling: Methods and Mechanisms - Creative Proteomics [creative-proteomics.com]
• 3. Western blot troubleshooting guide! [jacksonimmuno.com]
• 4. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 5. arp1.com [arp1.com]
• 6. Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. matilda.science [matilda.science]
• 11. The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Improve the Efficiency of Chloroacetyl-L-leucine Coupling

Welcome to the Technical Support Center for the synthesis of N-Chloroacetyl-L-leucine. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this crucial coupling reaction. Here, we move beyond simple protocols to explain the "why" behind the "how," providing you with the in-depth knowledge to troubleshoot and enhance your experimental outcomes.

Introduction: The Chemistry of Chloroacetyl-L-leucine Coupling

The synthesis of N-Chloroacetyl-L-leucine is a cornerstone reaction for introducing a reactive chloroacetyl moiety onto the essential amino acid L-leucine. This derivative is a valuable building block in medicinal chemistry, serving as a precursor for a wide range of pharmaceutical compounds and as a tool for bioconjugation. The most common method for this transformation is the N-acylation of L-leucine with chloroacetyl chloride, a reaction that, while seemingly straightforward, presents several challenges that can impact yield and purity.

This guide will provide a comprehensive overview of the key parameters influencing the efficiency of this coupling reaction, troubleshooting strategies for common issues, and detailed protocols to ensure reproducible, high-yield synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing N-Chloroacetyl-L-leucine?

A1: The synthesis is typically achieved through a nucleophilic acyl substitution reaction between L-leucine and chloroacetyl chloride. The amino group of L-leucine acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. This reaction is often carried out under Schotten-Baumann conditions, which involve a biphasic system with an aqueous base to neutralize the hydrochloric acid byproduct.[1][2]

Q2: Why is pH control so critical in this reaction?

A2: Maintaining an optimal pH is crucial for several reasons. The amino group of L-leucine needs to be in its deprotonated, nucleophilic state to react with chloroacetyl chloride. This is favored at alkaline pH. However, at excessively high pH, the competing hydrolysis of the highly reactive chloroacetyl chloride to chloroacetic acid becomes a significant side reaction, reducing the overall yield.[3] A pH range of 8-10 is generally considered optimal for balancing these two factors.[3]

Q3: What are the most common side reactions, and how can they be minimized?

A3: The primary side reaction is the hydrolysis of chloroacetyl chloride in the aqueous phase.[3][4] This can be minimized by performing the reaction at low temperatures (0-5 °C) and by adding the chloroacetyl chloride slowly to the reaction mixture. Another potential side reaction is the formation of a salt between the unreacted L-leucine and the HCl byproduct, which renders the amino acid unreactive. The presence of a base is essential to prevent this.[1]

Q4: Can I use a different acylating agent instead of chloroacetyl chloride?

A4: While other acylating agents exist, chloroacetyl chloride is highly reactive and cost-effective, making it a common choice.[5] The resulting α-chloro amide is also a versatile functional handle for further synthetic modifications.[5]

Q5: My product is an oil and won't crystallize. What should I do?

A5: The formation of an oil instead of a solid is a common issue in the synthesis of N-acyl amino acids.[6][7] This can be due to the presence of impurities or residual solvent. Thoroughly drying the product under high vacuum is the first step. If it remains an oil, attempting recrystallization from a different solvent system or purification by column chromatography may be necessary.[7] Inducing crystallization by scratching the inside of the flask or adding a seed crystal can also be effective.[6]

Troubleshooting Guide

Encountering issues during your synthesis can be frustrating. This section provides a systematic approach to diagnosing and resolving common problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Hydrolysis of Chloroacetyl Chloride: Reaction temperature is too high, or the pH is excessively alkaline.[3] 2. Incomplete Reaction: Insufficient base, poor quality of chloroacetyl chloride, or reaction time is too short.[7] 3. Product Loss During Workup: The product may have some solubility in the aqueous phase, especially if the pH is not properly adjusted before extraction.	1. Maintain the reaction temperature between 0-5 °C and control the pH in the 8-10 range.[3] Add the chloroacetyl chloride dropwise. 2. Use at least two equivalents of base. Ensure the chloroacetyl chloride is fresh and has been stored under anhydrous conditions. Monitor the reaction by TLC until the L-leucine is consumed. 3. Before extraction, acidify the aqueous layer to a pH of ~2 to ensure the product is in its protonated, less water-soluble form.
Multiple Spots on TLC	1. Unreacted L-leucine: Incomplete reaction. 2. Chloroacetic Acid: Hydrolysis of chloroacetyl chloride. 3. Diacylated Product: Though less common for amino acids, it's a possibility under forcing conditions.	1. Increase reaction time or add more chloroacetyl chloride. 2. This can be removed during the aqueous workup by washing the organic layer with water or a mild base. 3. Use a stoichiometric amount of chloroacetyl chloride (1.0-1.1 equivalents).
Product is an Oil, Not a Solid	1. Presence of Impurities: Unreacted starting materials or byproducts can act as a eutectic mixture.[7] 2. Residual Solvent: Traces of the reaction or extraction solvent can prevent crystallization.[7]	1. Purify the crude product using column chromatography or recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes, ethanol/water).[7][8] 2. Dry the product under high vacuum for an extended period, possibly with gentle heating.
Difficulty in Purification	1. Similar Polarity of Product and Impurities: Makes separation by chromatography or recrystallization challenging. 2. Emulsion during Extraction: The amphiphilic nature of the product can lead to stable emulsions.	1. Try a different solvent system for chromatography or recrystallization. For challenging separations, preparative HPLC may be necessary.[7] 2. Add brine (saturated NaCl solution) to the aqueous layer to break the emulsion. Centrifugation can also be effective.

Experimental Protocols & Data

Protocol 1: Optimized Aqueous Synthesis of N-Chloroacetyl-L-leucine

This modern protocol utilizes a biocompatible buffer system, offering high yields and simplified workup.[1][2]

Materials:

• L-Leucine

• Chloroacetyl Chloride

• Sodium Phosphate Buffer (0.1 M, pH 7.4)

• Dichloromethane (DCM)

• Hydrochloric Acid (1 M)

• Anhydrous Sodium Sulfate

• Standard laboratory glassware

Procedure:

• Dissolution: In a round-bottom flask, dissolve L-leucine (1.0 eq) in 0.1 M sodium phosphate buffer (pH 7.4) to a concentration of approximately 0.5 M.

• Cooling: Cool the solution to 0 °C in an ice bath with vigorous stirring.

• Addition of Acylating Agent: Add chloroacetyl chloride (1.1 eq) dropwise to the cold, stirring solution over 15-20 minutes.

• Reaction: Allow the reaction mixture to stir at room temperature for 30-60 minutes.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the L-leucine spot is no longer visible.

• Workup: Once the reaction is complete, acidify the mixture to pH 2 with 1 M HCl.

• Extraction: Extract the product with dichloromethane (3 x volume of the aqueous phase).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Chloroacetyl-L-leucine.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes or an ethanol/water mixture.[8]

Data Presentation

The following tables provide generalized data on how key reaction parameters can influence the outcome of N-acylation reactions, based on literature for similar transformations.[3][7]

Table 1: Effect of pH on N-Acylation Yield

pH	Relative Yield	Observations
< 7	Low	The amino group is protonated and non-nucleophilic.
8-10	High	Optimal balance between amine nucleophilicity and acyl chloride stability.[3]
> 11	Decreasing	Increased rate of chloroacetyl chloride hydrolysis.[3]

Table 2: Influence of Temperature on Yield and Purity

Temperature (°C)	Relative Yield	Purity	Notes
0 - 5	High	High	Slower reaction rate, but minimizes hydrolysis of chloroacetyl chloride.[7]
Room Temperature (~25)	Moderate-High	Moderate	Faster reaction, but a potential increase in byproducts from hydrolysis.[7]
> 40	Decreasing	Low	Significant increase in the rate of side reactions.[7]

Mechanistic Insights & Workflow Visualization

Understanding the reaction mechanism and optimizing the experimental workflow are key to achieving high efficiency.

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The lone pair of electrons on the nitrogen of L-leucine's amino group attacks the carbonyl carbon of chloroacetyl chloride, forming a tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion as a leaving group, and a proton is removed from the nitrogen (neutralized by the base) to yield the final N-Chloroacetyl-L-leucine product.

Caption: Mechanism of N-Chloroacetyl-L-leucine formation.

Experimental Workflow

A systematic approach to the synthesis and purification is essential for obtaining a high-purity product.

Caption: Experimental workflow for N-Chloroacetyl-L-leucine synthesis.

Characterization of N-Chloroacetyl-L-leucine

Proper characterization is essential to confirm the identity and purity of your product. Below are the expected spectral data for N-Chloroacetyl-L-leucine, with reference data from the closely related N-acetyl-L-leucine for comparison.

¹H NMR (Proton NMR):

• -CH(NH)-: A doublet of doublets or multiplet around 4.2-4.5 ppm.

• -CH₂- (isobutyl): A multiplet around 1.5-1.7 ppm.

• -CH- (isobutyl): A multiplet around 1.7-1.9 ppm.

• -CH₃ (isobutyl): Two doublets around 0.9 ppm.

• -CH₂Cl: A singlet around 4.1-4.3 ppm.

• -NH-: A broad singlet or doublet around 8.0-8.5 ppm.

• -COOH: A broad singlet at >10 ppm (if in a non-aqueous solvent).

¹³C NMR (Carbon NMR):

• -C=O (amide): ~168-172 ppm.

• -C=O (acid): ~175-180 ppm.

• -CH(NH)-: ~50-55 ppm.

• -CH₂- (isobutyl): ~40-45 ppm.

• -CH- (isobutyl): ~24-26 ppm.

• -CH₃ (isobutyl): ~21-23 ppm.

• -CH₂Cl: ~42-45 ppm.

Note: Chemical shifts can vary depending on the solvent and concentration. It is recommended to compare the spectra of your product with that of the starting material (L-leucine) to confirm the disappearance of the starting material signals and the appearance of new signals corresponding to the chloroacetyl group.

References

• BenchChem. (2025).
• Royal Society of Chemistry. (2022). Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction.
• Organic Chemistry Portal. Schotten-Baumann Reaction.
• Wikipedia. (2023). Leucine.
• BenchChem. (2025). Technical Support Center: Synthesis of Furoyl-leucine.
• Wikipedia. (2023). Schotten–Baumann reaction.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of Chloroacetyl-L-leucine Adducts

For researchers, scientists, and drug development professionals engaged in proteomics and drug discovery, the identification and characterization of protein adducts are paramount. Covalent modifications by reactive molecules can elucidate drug mechanisms, reveal toxicological pathways, and serve as biomarkers for exposure. Among the myriad of possible modifications, those arising from chloroacetyl groups are of significant interest due to their use as reactive probes and their potential formation from certain drug metabolites. This guide provides an in-depth comparison of mass spectrometry-based methodologies for the analysis of chloroacetyl-L-leucine adducts, offering field-proven insights and experimental protocols to empower your research.

The Significance of Chloroacetyl-L-leucine Adducts

Chloroacetyl-L-leucine adducts typically form at the N-terminus of a peptide or protein, where the primary amine of the N-terminal amino acid or the epsilon-amine of a lysine residue attacks the electrophilic carbon of the chloroacetyl group. Leucine, being a common amino acid, makes this adduct a relevant target for investigation. The formation of such an adduct introduces a specific mass shift and a unique chemical handle that can be exploited for detection and characterization by mass spectrometry.

The chloroacetyl moiety is a potent electrophile, readily reacting with nucleophilic residues on proteins, most notably the thiol group of cysteine. However, under appropriate conditions, it can also react with other nucleophiles such as the amino group of lysine and the N-terminal amine of a polypeptide chain. The reaction of L-leucine with chloroacetyl chloride to form N-chloroacetyl-L-leucine is a well-established synthetic route, confirming the chemical feasibility of this adduct formation on proteins and peptides.[1][2]

Core Principles of Mass Spectrometric Detection

The cornerstone of detecting any protein adduct is the precise measurement of its mass. The covalent addition of a chloroacetyl group to a leucine residue results in a predictable mass increase. This mass shift is the primary indicator of the presence of the adduct.

Calculating the Mass Shift:

The formation of an N-chloroacetyl adduct on a leucine residue involves the replacement of a hydrogen atom on the primary amine with a chloroacetyl group (COCH₂Cl).

• Mass of Chloroacetyl Group (C₂H₂ClO): ~76.49 Da

• Mass of Hydrogen (H): ~1.01 Da

• Net Mass Shift: ~75.48 Da

This calculated mass shift is the theoretical value. High-resolution mass spectrometers are capable of measuring this mass difference with high accuracy, enabling confident identification of the adduct.

Comparative Analysis of Mass Spectrometry Strategies

The choice of mass spectrometry workflow is critical for the successful analysis of chloroacetyl-L-leucine adducts. The two primary approaches are "bottom-up" proteomics and intact protein analysis. Each has its advantages and is suited for different research questions.

Strategy	Description	Advantages	Disadvantages	Best Suited For
Bottom-Up Proteomics	Proteins are enzymatically digested (e.g., with trypsin) into smaller peptides, which are then analyzed by LC-MS/MS.[2]	High sensitivity, allows for precise localization of the modification site, compatible with complex mixtures.	Can miss modifications on peptides that are not amenable to digestion or analysis, potential for sample loss during preparation.	Identifying the specific site of adduction within a protein, analyzing adducts in complex biological samples.
Intact Protein Analysis	The entire adducted protein is introduced into the mass spectrometer without prior digestion.	Provides information on the stoichiometry of adduction (number of adducts per protein), less sample preparation.	Lower sensitivity compared to bottom-up, does not provide site-specific information, challenging for large proteins and complex mixtures.	Determining the overall level of protein modification, analyzing relatively pure protein samples.

For the specific identification and characterization of chloroacetyl-L-leucine adducts, a bottom-up proteomics approach is generally the more powerful and informative strategy. It allows for the precise pinpointing of the modification on a specific leucine residue within the protein's sequence.

Tandem Mass Spectrometry (MS/MS) for Adduct Characterization

Tandem mass spectrometry (MS/MS) is indispensable for confirming the identity of the adducted peptide and localizing the modification. In an MS/MS experiment, the adducted peptide ion is isolated and fragmented, and the masses of the resulting fragment ions are measured.

The fragmentation of a peptide backbone in a mass spectrometer typically yields a series of b- and y-ions .[3] When a peptide is modified, any fragment ion that retains the modification will exhibit a corresponding mass shift. For an N-terminally located chloroacetyl-L-leucine adduct, all b-ions will show a mass increase corresponding to the mass of the chloroacetylated leucine residue, while the y-ions will remain unmodified. This predictable pattern provides unambiguous evidence for the location of the adduct at the N-terminus.

Experimental Workflow for Bottom-Up Analysis

The following diagram illustrates a typical bottom-up proteomics workflow for the analysis of chloroacetyl-L-leucine adducts.

Caption: Bottom-up proteomics workflow for adduct analysis.

Fragmentation Pathway of an N-Terminal Chloroacetyl-L-leucine Adducted Peptide

The fragmentation of a peptide N-terminally modified with chloroacetyl-L-leucine will produce a characteristic pattern of b- and y-ions. The following diagram illustrates this fragmentation.

Caption: Fragmentation of an N-terminally adducted peptide.

A noteworthy characteristic to investigate during MS/MS analysis is the potential for a neutral loss of the chloroacetyl group or related fragments. While not definitively documented for chloroacetyl-L-leucine, similar modifications can exhibit characteristic neutral losses that can be used as a diagnostic tool in data analysis.[4][5] For instance, a neutral loss of HCl (36.46 Da) or the entire chloroacetyl group (76.49 Da) could be monitored for in the MS/MS spectra.

Recommended Experimental Protocol: Targeted Analysis of Chloroacetyl-L-leucine Adducts

This protocol outlines a targeted mass spectrometry approach for the sensitive detection and quantification of a specific chloroacetyl-L-leucine adducted peptide.

1. Sample Preparation:

• Protein Extraction and Quantification: Extract proteins from your biological matrix of interest using a suitable lysis buffer. Quantify the total protein concentration using a standard method (e.g., BCA assay).

• Reduction and Alkylation:

  • To 100 µg of protein, add dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 56 °C for 30 minutes.

  • Cool the sample to room temperature. Add iodoacetamide to a final concentration of 55 mM. Incubate in the dark at room temperature for 20 minutes.

• Proteolytic Digestion:

  • Dilute the sample with 50 mM ammonium bicarbonate to reduce the denaturant concentration.

  • Add sequencing-grade trypsin at a 1:50 (trypsin:protein) ratio.

  • Incubate overnight at 37 °C.

• Sample Cleanup: Desalt the peptide mixture using a C18 solid-phase extraction (SPE) cartridge according to the manufacturer's protocol. Elute the peptides in a solvent compatible with your LC-MS system (e.g., 50% acetonitrile, 0.1% formic acid).

2. LC-MS/MS Analysis:

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled to a nano-flow liquid chromatography system.

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 75 µm i.d. x 15 cm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Develop a suitable gradient to achieve good separation of your peptide of interest (e.g., 2-40% B over 60 minutes).

• Mass Spectrometry Method:

  • MS1 Scan: Acquire full scan mass spectra over a mass range that includes your predicted adducted peptide precursor ion (e.g., m/z 300-1800).

  • Targeted MS/MS (Parallel Reaction Monitoring - PRM):

    • Create an inclusion list containing the m/z of your predicted chloroacetyl-L-leucine adducted peptide.

    • Set the instrument to trigger MS/MS fragmentation only for the precursor ion(s) in your inclusion list.

    • Optimize the collision energy (HCD or CID) to achieve optimal fragmentation of the adducted peptide.

3. Data Analysis:

• Software: Use specialized proteomics software (e.g., MaxQuant, Proteome Discoverer, Skyline) to analyze the raw data.

• Database Searching: Search the acquired MS/MS spectra against a relevant protein database.

  • Variable Modification: Include the calculated mass of the chloroacetyl modification on leucine residues as a variable modification.

• Manual Validation: Manually inspect the MS/MS spectra of identified adducted peptides to confirm the presence of the characteristic mass-shifted fragment ions.

Alternative and Complementary Techniques

While targeted bottom-up proteomics is a robust method, other techniques can provide complementary information.

• Data-Independent Acquisition (DIA): In DIA, the mass spectrometer fragments all ions within a specified m/z range, providing a comprehensive record of all fragment ions. This approach is beneficial for untargeted screening of adducts without prior knowledge of their presence.

• Intact Protein Analysis with Top-Down Proteomics: For smaller proteins, top-down proteomics, where the intact protein is fragmented in the mass spectrometer, can provide information on the overall adduction pattern and potentially localize the modification without the need for enzymatic digestion.

Conclusion: A Path Forward for Your Research

The analysis of chloroacetyl-L-leucine adducts by mass spectrometry is a powerful tool for advancing our understanding of drug-protein interactions and cellular toxicology. By leveraging the high sensitivity and specificity of modern mass spectrometers and employing a well-designed bottom-up proteomics workflow, researchers can confidently identify and characterize these modifications. The key to success lies in the careful selection of analytical strategies, meticulous sample preparation, and a thorough understanding of the principles of peptide fragmentation. This guide provides the foundational knowledge and practical protocols to empower you to tackle the challenges of adduct analysis and unlock new insights in your research endeavors.

References

• Nikolova, V., & Tencheva, J. (n.d.). DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE. Retrieved from [Link]

• Kojima, R., et al. (2020). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Molecules, 25(15), 3483. Retrieved from [Link]

• Creasy, D. M., & Cottrell, J. S. (n.d.). Mass Spectrometry for Post-Translational Modifications. In Neuroproteomics. NCBI. Retrieved from [Link]

• ResearchGate. (n.d.). Neutral Losses and Ion Series. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). N-Acetyl-L-leucine. In NIST WebBook. Retrieved from [Link]

• TSI Journals. (n.d.). Mass & IR Spectra Studies of the Reaction Product of L-Leucine & Se4N3Br. Retrieved from [Link]

• Vékey, K., et al. (2008). Leucine enkephalin--a mass spectrometry standard. Journal of mass spectrometry : JMS, 43(3), 301–311. Retrieved from [Link]

• Barnes, S., & Renfrow, M. (2011). Peptide ion fragmentation in mass spectrometry. UAB. Retrieved from [Link]

• NIST. (n.d.). Combining fragment-ion and neutral-loss matching during mass spectral library searching: A new general purpose algorithm applicable to illicit drug identification. Retrieved from [Link]

• Goto, Y., et al. (2021). De novo discovery of bicyclic cysteine-rich peptides targeting gasdermin D. Proceedings of the National Academy of Sciences of the United States of America, 118(3). Retrieved from [Link]

• ACD/Labs. (n.d.). Identifying fragments using a Neutral Loss spectrum. Retrieved from [Link]

• Brodbelt, J. S. (2016). Ion Activation Methods for Peptides and Proteins. Analytical chemistry, 88(1), 30–51. Retrieved from [Link]

• Matrix Science. (n.d.). Mascot help: Peptide fragmentation. Retrieved from [Link]

• V. H. Wysocki, G. A. A. (1993). Fragmentation of Protonated Peptides: Surface- Induced Dissociation in Conjunction with a Quantum Mechanical Approach. J. Am. Soc. Mass Spectrom., 4, 1, 69-82. Retrieved from [Link]

• Zhang, Z. (2004). Tandem Parallel Fragmentation of Peptides for Mass Spectrometry. Analytical chemistry, 76(14), 3908–3913. Retrieved from [Link]

• Lebrilla, C. B., et al. (1999). Fragmentation Reactions in the Mass Spectrometry Analysis of Neutral Oligosaccharides. Analytical Chemistry, 71(15), 3206-3213. Retrieved from [Link]

• ResearchGate. (n.d.). Neutral loss of amino acid residues from protonated peptides in collision-induced dissociation generates N- or C-terminal sequence ladders. Retrieved from [Link]

• Zhang, J., et al. (2012). Complications in the Assignment of 14 and 28 Da Mass Shift Detected by Mass Spectrometry as in Vivo Methylation from Endogenous Proteins. Journal of proteome research, 11(10), 5031–5041. Retrieved from [Link]

• Jackson, G., et al. (2022). Differentiation of leucine and isoleucine residues in peptides using charge transfer dissociation mass spectrometry (CTD-MS). Journal of Mass Spectrometry, 57(2), e4804. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Leucine. In NIST WebBook. Retrieved from [Link]

• Chinese Journal of Chromatography. (n.d.). Mass spectra of leucine (a) and its internal standard (b). Retrieved from [Link]

• SpectraBase. (n.d.). L-Leucine, N-(2-chloroethoxycarbonyl)-N-methyl-, 2-chloroethyl ester - Optional[13C NMR]. Retrieved from [Link]

• Rapid Novor. (2021). Isoleucine and Leucine. Retrieved from [Link]

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A Multi-Pronged Strategy for Validating Protein Modification by Chloroacetyl-L-leucine

In the fields of chemical biology and covalent drug development, the precise identification of a molecule's binding site is paramount. Chloroacetyl-L-leucine is a valuable chemical probe and covalent ligand, but its utility is directly tied to our ability to confidently map its site of interaction on a target protein. This guide provides a comprehensive, multi-layered strategy for the unambiguous validation of Chloroacetyl-L-leucine modification sites. We will move beyond simple discovery and delve into the orthogonal validation methods required for publication-quality, trustworthy results.

The Chemistry of Covalent Modification: Understanding the Reaction

The chloroacetyl group is an electrophilic moiety that readily reacts with nucleophilic amino acid residues on a protein's surface. The primary targets for chloroacetylation are residues with available lone-pair electrons, making certain amino acids far more likely to be modified than others.

Primary Target Residues:

• Cysteine: The thiol group (-SH) of cysteine is a potent nucleophile, making it a highly probable site for modification.

• Histidine: The imidazole side chain of histidine can also be targeted by chloroacetyl groups.

• Lysine: The primary amine (-NH2) on the lysine side chain is another potential site of reaction.[1]

The reaction proceeds via a nucleophilic substitution mechanism, where the amino acid side chain attacks the carbon atom bearing the chlorine, displacing the chloride ion and forming a stable covalent bond. Understanding this fundamental chemistry is the first step in forming a hypothesis about potential modification sites.

Part I: Discovery - Mass Spectrometry for Putative Site Identification

Mass spectrometry (MS) is the cornerstone of post-translational modification (PTM) analysis, offering unparalleled sensitivity and the ability to pinpoint the exact location of a modification.[2][3][4] The general workflow involves covalently labeling the target protein, digesting it into smaller peptides, and analyzing these peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass of the Chloroacetyl-L-leucine adduct will result in a specific mass shift in the modified peptide, which can be identified through specialized database searches.[5][6][7]

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} dot Caption: High-level workflow for identifying modification sites.

Experimental Protocol: Sample Preparation for MS Analysis

• Protein Labeling: Incubate the purified target protein with Chloroacetyl-L-leucine under optimized conditions (e.g., specific buffer, pH, temperature, and incubation time). Include a control sample of the protein incubated without the compound.

• Removal of Excess Reagent: Remove unreacted Chloroacetyl-L-leucine using a desalting column or dialysis.

• Denaturation and Reduction: Denature the protein in a buffer containing urea or guanidinium chloride. Reduce disulfide bonds with dithiothreitol (DTT).

• Alkylation: Alkylate free cysteine residues with an alkylating agent like iodoacetamide. This step is crucial to prevent disulfide bond reformation.

• Proteolytic Digestion: Dilute the sample to reduce the denaturant concentration and digest the protein into peptides using a protease such as trypsin.

• Sample Cleanup: Desalt the peptide mixture using a C18 solid-phase extraction cartridge.

Comparison of Fragmentation Techniques for Robust Identification

During tandem mass spectrometry (MS/MS), peptide ions are fragmented to determine their amino acid sequence. The choice of fragmentation method is critical, especially for analyzing labile PTMs.[8]

Fragmentation Method	Principle	Pros for Chloroacetyl-L-leucine Modification	Cons
Higher-Energy C-trap Dissociation (HCD)	Collisional activation that cleaves peptide backbone bonds.	Generates high-resolution, accurate mass fragment ions (b- and y-ions). Generally good for most stable modifications.[8][9]	Can sometimes lead to the loss of labile modifications from the peptide before the backbone is sufficiently fragmented.
Electron Transfer Dissociation (ETD)	Electron transfer to a multiply charged peptide, causing fragmentation.	Preserves labile PTMs by cleaving the peptide backbone at different locations (c- and z-ions) without energetic collisions.[8][10][11] Ideal for labile modifications.[11]	Less effective for peptides with low charge states (e.g., 2+). Slower scan rates can identify fewer total peptides in a complex mixture.[8]

Recommendation: For initial screening, HCD is often sufficient and provides high-quality fragmentation data. However, if the modification appears labile or if site localization is ambiguous, employing ETD or a combined approach (EThcD) is highly recommended to obtain complementary fragmentation information and increase confidence in the site assignment.[12]

Part II: Confirmation - Orthogonal Strategies for Unambiguous Validation

While mass spectrometry is a powerful discovery tool, relying on it alone is insufficient for high-confidence site validation. Orthogonal methods, which use different experimental principles, are essential to confirm the MS findings.[13][14]

Method 1: Site-Directed Mutagenesis

The most direct way to validate a putative modification site is to remove it and observe the effect. Site-directed mutagenesis allows for the specific substitution of the target amino acid with a non-reactive one (e.g., Cysteine to Alanine).[13][15][16][17]

dot graph TD { graph [fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} dot Caption: Logic of site-directed mutagenesis for validation.

Experimental Protocol: Mutagenesis and Re-analysis

• Mutagenesis: Using a commercial kit or a standard PCR-based method, introduce a point mutation in the gene encoding the target protein to change the codon of the putative modification site (e.g., TGC for Cysteine to GCC for Alanine).[18]

• Sequence Verification: Sequence the entire gene to confirm the desired mutation is present and that no unintended mutations were introduced.

• Protein Expression and Purification: Express and purify the mutant protein using the same procedure as the wild-type protein.

• Labeling and Analysis: Treat the mutant protein with Chloroacetyl-L-leucine under the same conditions as the wild-type.

• Mass Spectrometry Analysis: Analyze the labeled mutant protein by MS. The absence of the specific mass shift on the peptide of interest strongly validates the original site identification.

Method 2: Functional Assays

If the protein has a measurable activity (e.g., enzymatic activity, binding to a partner protein), linking the covalent modification to a change in this function provides powerful evidence.

Experimental Design:

• Establish a Baseline: Measure the activity of the wild-type protein in the absence of the modifier.

• Test the Modifier's Effect: Measure the protein's activity after treatment with Chloroacetyl-L-leucine. A significant change (inhibition or activation) suggests the modification impacts function.

• Test the Mutant: Measure the activity of the mutant protein (e.g., Cys to Ala) with and without the modifier.

Interpreting the Results:

Protein Version	Treatment	Expected Outcome (e.g., Enzyme Activity)	Interpretation
Wild-Type	None	100%	Baseline activity.
Wild-Type	+ Modifier	10%	The modifier inhibits protein function.
Mutant (Cys -> Ala)	None	95%	The mutation itself does not disrupt function.
Mutant (Cys -> Ala)	+ Modifier	93%	The modifier has no effect on the mutant, confirming the modification at the mutated site is responsible for the functional change.

Synthesizing the Evidence: Building a Conclusive Case

• Mass Spectrometry Data: High-resolution MS/MS spectra clearly showing the modified peptide and localizing the mass shift to a specific amino acid.

• Mutagenesis Data: Demonstrating that the removal of the putative target residue by site-directed mutagenesis abolishes the modification as measured by mass spectrometry.

• Functional Data: Showing that the functional consequence of the modifier on the wild-type protein is lost when the target residue is mutated.

By integrating these three pillars of evidence, researchers can move from a putative hit to a rigorously validated site of modification, providing a solid foundation for further research in drug development and chemical biology.

References

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• Has anyone successfully determined post translational modifications? ResearchGate. [Link]

• CID,ETD and HCD Fragmentation to Study Protein Post-Translational Modifications. OMICS International. [Link]

• Using Covalent Labeling and Mass Spectrometry to Study Protein Binding Sites of Amyloid Inhibiting Molecules. PMC - NIH. [Link]

• ETD Outperforms CID and HCD in the Analysis of the Ubiquitylated Proteome. ResearchGate. [Link]

• ETD Outperforms CID and HCD in the Analysis of the Ubiquitylated Proteome. PMC - NIH. [Link]

• Chloroacetyl products from aminoalcohols and aminoacids. ResearchGate. [Link]

• Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides.

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A Senior Application Scientist's Guide to Haloacetyl-L-leucine Reactivity: Chloroacetyl vs. Iodoacetyl Derivatives

For researchers, scientists, and drug development professionals engaged in bioconjugation, proteomics, and chemical biology, the precise modification of biomolecules is paramount. Haloacetyl reagents are a cornerstone of this field, prized for their ability to form stable covalent bonds with nucleophilic amino acid residues, most notably cysteine. Within this class, a critical choice often arises between chloroacetyl and iodoacetyl derivatives. This guide provides an in-depth, objective comparison of the reactivity of Chloroacetyl-L-leucine and Iodoacetyl-L-leucine, grounded in chemical principles and supported by experimental frameworks to inform your selection.

The Underlying Chemistry: A Tale of Two Halides

The reactivity of both Chloroacetyl-L-leucine and Iodoacetyl-L-leucine is governed by the bimolecular nucleophilic substitution (SN2) mechanism.[1][2] In this reaction, a nucleophile, such as the thiol group (-SH) of a cysteine residue, attacks the electrophilic carbon atom adjacent to the carbonyl group. This concerted step leads to the formation of a stable thioether bond and the simultaneous displacement of the halide ion (chloride or iodide), which serves as the leaving group.

The fundamental difference in reactivity between these two molecules stems directly from the leaving group ability of the halide.[3][4][5][6] A good leaving group is one that can stabilize the negative charge it acquires upon departing. The stability of the halide anions follows the order: I⁻ > Br⁻ > Cl⁻ > F⁻.[4][5] This trend is inversely related to their basicity; iodide (I⁻) is the conjugate base of a very strong acid (hydroiodic acid, HI), making it a very weak base and thus an excellent, stable leaving group.[3][4][5] Consequently, the carbon-iodine bond is weaker and more easily broken than the carbon-chlorine bond.

This principle dictates that Iodoacetyl-L-leucine is inherently more reactive than Chloroacetyl-L-leucine .

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A Comparative Guide to the Stability of Thioether Bonds Formed via Chloroacetyl-L-leucine Chemistry

For researchers, scientists, and drug development professionals, the covalent linkage's stability is a cornerstone of bioconjugate design, directly influencing therapeutic efficacy, pharmacokinetics, and safety. An ideal linker must be robust enough to endure systemic circulation, yet permit the release of its payload under specific conditions if required. The thioether bond, formed through the reaction of a haloacetyl group with a cysteine thiol, is prized for its intrinsic stability.[1]

This guide provides an in-depth technical assessment of the stability of the thioether bond specifically derived from Chloroacetyl-L-leucine. We will explore the chemical principles governing its stability, present validated experimental protocols for its assessment, and compare its performance profile against other common conjugation chemistries. Our focus is not just on the "what" but the "why," offering insights into experimental design to ensure the generation of trustworthy and actionable data.

The Foundation: Understanding Chloroacetyl-Mediated Thioether Linkage

The formation of a thioether bond using a chloroacetyl group is a classic SN2 (bimolecular nucleophilic substitution) reaction. The thiol side chain of a cysteine residue acts as the nucleophile, attacking the electrophilic carbon of the chloroacetyl group and displacing the chloride leaving group. This reaction is highly efficient and selective for thiols under mild physiological conditions (pH 7-8).[2][3]

The resulting thioether linkage (R-S-CH₂-CO-Peptide) is a key advantage. Unlike linkages formed from maleimide chemistry, which produce a thiosuccinimide ring susceptible to retro-Michael addition and subsequent thiol exchange with abundant biological thiols like glutathione, the chloroacetyl-derived thioether is a simple, acyclic bond.[4][5][6] This structural difference makes it inherently resistant to this deconjugation pathway, a critical feature for in vivo stability. Furthermore, in stark contrast to disulfide bonds, thioether bonds are stable in the highly reducing intracellular environment, preventing premature payload cleavage by agents like glutathione.[7][8]

Caption: Mechanism of stable thioether bond formation.

Key Factors Governing Thioether Bond Stability

The robustness of a bioconjugate is not determined by the linker alone but by its behavior within a complex chemical and biological system. The primary degradation pathways for a Chloroacetyl-L-leucine conjugate do not typically involve the scission of the C-S bond itself, but rather modifications to the sulfur atom or cleavage of adjacent bonds.

• pH and Hydrolytic Stability: The thioether bond is exceptionally stable across a wide pH range. While extreme pH and temperature can cause hydrolysis of nearby amide bonds in the peptide backbone, the thioether linkage itself remains intact under typical physiological and storage conditions.[9]

• Oxidative Lability: The sulfur atom in a thioether is susceptible to oxidation, primarily by reactive oxygen species (ROS). This process can convert the thioether to a sulfoxide and subsequently to a sulfone.[7][10] While this is a potential liability, the oxidation by hydrogen peroxide (H₂O₂), a common ROS, is kinetically very slow.[10] However, stronger oxidants like hypochlorite can induce this transformation much more rapidly.[10] This is a critical consideration for conjugates intended for inflammatory environments where ROS levels are elevated.

• Enzymatic and Reductive Stability: The thioether bond is not a substrate for common proteases. The overall enzymatic stability of the conjugate is therefore dictated by the susceptibility of the attached peptide or protein to proteolysis. As previously mentioned, its resistance to reduction is a fundamental advantage over disulfide linkages, especially for intracellular applications.[7]

A Validated Framework for Stability Assessment

To objectively assess the stability of a Chloroacetyl-L-leucine conjugate, a multi-faceted approach is required. The following protocols provide a self-validating system to generate reliable data for candidate selection and optimization.

Caption: General workflow for assessing conjugate stability.

Objective: To determine the intrinsic stability of the conjugate under defined pH and oxidative stress, providing a baseline performance profile.

Methodology:

• Preparation: Prepare stock solutions of the Chloroacetyl-L-leucine conjugate in a suitable aqueous buffer (e.g., 10 mM phosphate buffer, pH 7.4).

• Incubation Setup:

  • pH Liability: Dilute the conjugate to a final concentration (e.g., 1 mg/mL) in separate buffers at pH 4.0 (acetate buffer), 7.4 (phosphate buffer), and 9.0 (borate buffer).

  • Oxidative Liability: Dilute the conjugate to the same final concentration in pH 7.4 phosphate buffer containing a controlled concentration of an oxidizing agent (e.g., 0.1% hydrogen peroxide).

• Time Course: Incubate all samples at 37°C. At designated time points (e.g., 0, 2, 8, 24, 48, and 72 hours), withdraw an aliquot from each condition and immediately quench any reaction by freezing at -80°C or by adding a quenching agent if necessary.

• Analysis: Analyze the samples by reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection or, preferably, by liquid chromatography-mass spectrometry (LC-MS) to identify and quantify the parent conjugate and any degradation products (e.g., oxidized forms).

• Data Interpretation: Calculate the percentage of the parent conjugate remaining at each time point relative to T=0. Determine the half-life (t½) for each condition.

Condition	Expected Half-Life (t½)	Anticipated Primary Degradation Product
pH 4.0, 37°C	> 1 week	Minimal degradation; potential for peptide backbone hydrolysis at sensitive sites.
pH 7.4, 37°C	> 1 week	Highly stable; serves as baseline control.
pH 9.0, 37°C	> 1 week	Minimal degradation; potential for peptide backbone hydrolysis at sensitive sites.
0.1% H₂O₂, pH 7.4, 37°C	Hours to Days	Sulfoxide (+16 Da), Sulfone (+32 Da)

Objective: To evaluate the conjugate's stability in a complex biological matrix that mimics the in vivo circulatory environment. This is a critical step for predicting pharmacokinetic behavior.

Methodology:

• Preparation: Spike the Chloroacetyl-L-leucine conjugate into fresh human or mouse serum (or plasma) to a final concentration (e.g., 100 µg/mL). It is highly recommended to also spike a stable internal standard (e.g., a non-cleavable antibody or a stable isotopically labeled version of the conjugate) to control for sample processing variability.[11]

• Incubation: Incubate the serum/plasma samples at 37°C in a shaking water bath to ensure homogeneity.

• Time Course: At designated time points (e.g., 0, 1, 6, 24, 48, 96, and 168 hours), withdraw aliquots and immediately freeze them at -80°C to halt any enzymatic or chemical degradation.

• Sample Processing: Thaw the samples and subject them to a validated extraction method to isolate the conjugate from the bulk of serum proteins. This could involve immunoaffinity capture (for antibody conjugates) or protein precipitation followed by solid-phase extraction (SPE).[12]

• Analysis: The definitive analytical technique for this assay is LC-MS/MS.[13][14] This method provides the required sensitivity and selectivity to accurately quantify the intact conjugate in a complex matrix, distinguishing it from metabolites or degradation products.[13]

• Data Interpretation: Calculate the percentage of intact conjugate remaining at each time point, normalized using the internal standard. This data provides a clear picture of the conjugate's stability in circulation.

Time (hours)	Expected % Intact Chloroacetyl-Leu Conjugate Remaining
0	100%
24	> 95%
72	> 90%
168	> 85%

Comparative Performance and Field Insights

The choice of linker chemistry is a critical decision in drug development with profound implications.[15][16] The data generated from the protocols above allow for a direct and objective comparison of the Chloroacetyl-L-leucine thioether linkage against other common alternatives.

Linkage Type	Stability to Reduction	Stability to Thiol Exchange	Primary In Vivo Liability	Expert Insight
Thioether (Chloroacetyl)	Excellent	Excellent	Oxidation at high ROS concentrations.	The gold standard for applications requiring a permanent, non-reducible linkage. Its stability simplifies PK/PD modeling.
Thioether (Maleimide)	Excellent	Variable to Poor [5]	Retro-Michael reaction leading to payload exchange with albumin/glutathione.[4][6]	Inherently unstable unless next-generation maleimides or post-conjugation hydrolysis steps are used to stabilize the linkage.[6][17]
Disulfide	Poor	Good	Rapid cleavage in the reducing intracellular environment; potential for cleavage in circulation.	Best suited for intracellular delivery where cleavage is desired. Stability can be tuned by modulating steric hindrance.[15][18]
Amide	Excellent	Excellent	Susceptible to enzymatic cleavage by proteases.[4]	Extremely stable chemically, but can be designed for specific enzymatic release at a target site.

Why this matters: For a systemic therapeutic where the goal is to have the conjugate reach its target intact, the chloroacetyl-derived thioether offers superior stability and predictability over maleimide-based linkers, which can suffer from premature drug release due to thiol exchange.[4][5] This enhanced stability often translates to a wider therapeutic window and reduced off-target toxicity.[16][19]

Conclusion

The thioether bond formed from Chloroacetyl-L-leucine represents a robust and highly stable linkage for bioconjugation. Its resistance to hydrolysis, reduction, and thiol-exchange reactions makes it an exemplary choice for developing therapeutics that require long-term stability in systemic circulation. While susceptibility to oxidation exists, it is generally a slow process under normal physiological conditions.

The experimental framework detailed in this guide provides a reliable methodology for quantifying this stability. By employing rigorous, validated assays and understanding the chemical principles behind potential degradation pathways, researchers can confidently assess the performance of their conjugates, make informed decisions in candidate selection, and ultimately design more effective and safer biotherapeutics.

References

• Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. National Institutes of Health (NIH). [Link]

• Long-Term Stabilization of Maleimide–Thiol Conjugates. ACS Publications. [Link]

• Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks. ACS Publications. [Link]

• Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. National Institutes of Health (NIH). [Link]

• Site-Specific Stability Evaluation of Antibody–Drug Conjugate in Serum Using a Validated Liquid Chromatography–Mass Spectrometry Method. ACS Publications. [Link]

• Site-Specific Stability Evaluation of Antibody-Drug Conjugate in Serum Using a Validated Liquid Chromatography-Mass Spectrometry Method. PubMed. [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. National Institutes of Health (NIH). [Link]

• Converting disulfide bridges in native peptides to stable methylene thioacetals. National Institutes of Health (NIH). [Link]

• A novel in vitro serum stability assay for antibody therapeutics incorporating internal standards. National Institutes of Health (NIH). [Link]

• Synthesis and Activity of Thioether-Containing Analogues of the Complement Inhibitor Compstatin. National Institutes of Health (NIH). [Link]

• De novo discovery of bicyclic cysteine-rich peptides targeting gasdermin D. PNAS. [Link]

• Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. PubMed. [Link]

• Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. ResearchGate. [Link]

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A Comparative Guide to the Cross-Reactivity of Chloroacetyl-L-leucine with Nucleophilic Amino Acids

For researchers, scientists, and drug development professionals engaged in covalent inhibitor design, targeted protein modification, and chemical biology, a thorough understanding of the reactivity and selectivity of electrophilic warheads is paramount. Chloroacetyl-L-leucine, a member of the haloacetylamide class of reagents, is a valuable tool for the targeted covalent modification of proteins. Its utility, however, is contingent on a precise understanding of its potential for cross-reactivity with various nucleophilic amino acid residues. This guide provides an in-depth comparison of the reactivity of Chloroacetyl-L-leucine with key nucleophilic amino acids, supported by established chemical principles and detailed experimental protocols for empirical validation.

The Chemical Rationale: Nucleophilicity and Reaction Mechanisms

The reaction between Chloroacetyl-L-leucine and a nucleophilic amino acid side chain proceeds via a bimolecular nucleophilic substitution (SN2) reaction. The chloroacetyl group presents an electrophilic carbon atom, which is susceptible to attack by an electron-rich nucleophile. The inherent nucleophilicity of the amino acid side chain is the primary determinant of the reaction rate.

The nucleophilicity of amino acid side chains is influenced by several factors, including the electronegativity of the nucleophilic atom, its polarizability, steric hindrance, and its pKa in the local microenvironment.[1] The order of nucleophilicity for the most common nucleophilic residues at physiological pH is generally considered to be:

Cysteine > Histidine > Lysine > Serine > Threonine > Tyrosine

Cysteine, with its highly polarizable thiol group, is the most potent nucleophile among the canonical amino acids, making it a primary target for electrophilic reagents like chloroacetylamides.[2] The reactivity of the thiol group is highly pH-dependent, as the thiolate anion (RS-) is a significantly stronger nucleophile than the protonated thiol (RSH).[3][4]

dot

Figure 1: A simplified representation of the SN2 reaction between Chloroacetyl-L-leucine and a nucleophilic amino acid.

Comparative Reactivity Profile

While cysteine is the most reactive nucleophilic amino acid, the potential for cross-reactivity with other residues, particularly histidine and lysine, must be carefully considered. The following table summarizes the expected relative reactivity of Chloroacetyl-L-leucine with key nucleophilic amino acids based on their inherent nucleophilicity and the principles of SN2 reactions.

Amino Acid	Nucleophilic Group	pKa (Side Chain)	Expected Relative Reactivity with Chloroacetyl-L-leucine	Rationale
Cysteine	Thiol (-SH)	~8.3	Very High	The thiolate anion is a powerful nucleophile.[2]
Histidine	Imidazole	~6.0	Moderate	The imidazole ring is a good nucleophile, especially when deprotonated.
Lysine	Epsilon-amino (-NH₂)	~10.5	Low to Moderate	The primary amine is a potent nucleophile only when deprotonated, which is a minor species at physiological pH.[1]
Serine	Hydroxyl (-OH)	~13	Very Low	The hydroxyl group is a weak nucleophile unless deprotonated to the alkoxide ion, which requires a very high pH.[1]
Threonine	Hydroxyl (-OH)	~13	Very Low	Similar to serine, the hydroxyl group is a poor nucleophile at physiological pH.
Tyrosine	Phenol (-OH)	~10.1	Very Low	The phenolate anion is a better nucleophile than the protonated phenol, but its reactivity is still significantly lower than that of cysteine.

It is crucial to note that the local protein microenvironment can significantly influence the pKa of an amino acid side chain, potentially enhancing the reactivity of residues that are typically less nucleophilic at physiological pH.[3][5] For instance, the presence of nearby basic residues can lower the pKa of a lysine, increasing its nucleophilicity. Conversely, neighboring acidic residues can decrease the nucleophilicity of a cysteine.[6]

Experimental Validation: Protocols for Assessing Cross-Reactivity

To empirically determine the cross-reactivity of Chloroacetyl-L-leucine, a series of well-controlled experiments are essential. The following protocols provide a framework for these investigations.

Kinetic Analysis of Reactivity using High-Performance Liquid Chromatography (HPLC)

This protocol allows for the quantitative determination of the second-order rate constants for the reaction of Chloroacetyl-L-leucine with a panel of N-acetylated amino acids, which serve as mimics for residues within a peptide chain.

Experimental Workflow:

dot

Figure 2: Workflow for kinetic analysis of Chloroacetyl-L-leucine reactivity using HPLC.

Detailed Protocol:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of Chloroacetyl-L-leucine in a suitable organic solvent (e.g., acetonitrile or DMSO).

  • Prepare 10 mM stock solutions of N-acetyl-L-cysteine, N-acetyl-L-histidine, Nα-acetyl-L-lysine, N-acetyl-L-serine, N-acetyl-L-threonine, and N-acetyl-L-tyrosine in an appropriate aqueous buffer (e.g., 100 mM sodium phosphate, pH 7.4).

• Reaction Setup:

  • In a temperature-controlled reaction vessel, combine the Chloroacetyl-L-leucine stock solution and one of the N-acetylated amino acid stock solutions to achieve final concentrations of 1 mM each.

  • Initiate the reaction by adding the Chloroacetyl-L-leucine solution and start a timer.

• HPLC Monitoring:

  • At regular time intervals (e.g., 0, 2, 5, 10, 20, 30, and 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding an equal volume of a quenching solution (e.g., 1% trifluoroacetic acid in water).

  • Inject the quenched sample onto a reverse-phase C18 HPLC column.

  • Use a gradient of water with 0.1% TFA (Solvent A) and acetonitrile with 0.1% TFA (Solvent B) for separation. A typical gradient might be 5-95% Solvent B over 20 minutes.

  • Monitor the elution profile at a suitable wavelength (e.g., 214 nm or 220 nm).

• Data Analysis:

  • Integrate the peak areas corresponding to the unreacted Chloroacetyl-L-leucine and the N-acetylated amino acid at each time point.

  • Plot the natural logarithm of the reactant concentration versus time. The slope of the resulting linear plot will be the pseudo-first-order rate constant (k').

  • Calculate the second-order rate constant (k) by dividing k' by the concentration of the reactant in excess.

Identification of Modification Sites by Mass Spectrometry

This protocol is designed to identify which amino acid residues in a model peptide are modified by Chloroacetyl-L-leucine.

Experimental Workflow:

dot

Figure 3: Workflow for identifying amino acid modification sites by mass spectrometry.

Detailed Protocol:

• Reaction:

  • Dissolve a model peptide containing a variety of nucleophilic residues (e.g., ACys-His-Lys-Ser-Gly-Ala) in a suitable buffer (e.g., 50 mM ammonium bicarbonate, pH 8.0).

  • Add Chloroacetyl-L-leucine to the peptide solution at a 10-fold molar excess.

  • Incubate the reaction mixture at room temperature for 1-2 hours.

• Sample Preparation for Mass Spectrometry:

  • Quench the reaction by adding formic acid to a final concentration of 1%.

  • Desalt the peptide sample using a C18 ZipTip or equivalent.

• LC-MS/MS Analysis:

  • Inject the desalted sample onto a nano-LC system coupled to a high-resolution mass spectrometer.

  • Separate the peptides using a reverse-phase column with a gradient of acetonitrile in 0.1% formic acid.

  • Acquire MS1 scans to identify the masses of the peptides. Look for a mass shift corresponding to the addition of the chloroacetyl-L-leucine moiety minus HCl (+175.07 Da).

  • Configure the instrument to perform data-dependent MS/MS fragmentation on the detected modified peptide ions.

• Data Analysis:

  • Analyze the MS/MS spectra using appropriate software to identify the amino acid sequence of the modified peptide.

  • The fragmentation pattern will reveal the site of modification. For example, in collision-induced dissociation (CID), a modification on a specific residue will result in a mass shift of the corresponding b- and y-ions.[7]

Conclusion and Best Practices

The empirical data generated from these protocols will provide a clear and objective comparison of the cross-reactivity of Chloroacetyl-L-leucine. While cysteine is unequivocally the primary target, the potential for modification of other nucleophilic residues, particularly under conditions that favor their deprotonation, should not be disregarded.

• pH Control: Carefully control the pH of the reaction to maximize selectivity for cysteine. Reactions at near-neutral pH (7.0-7.5) generally favor cysteine modification while minimizing reactions with lysine.

• Stoichiometry: Use the lowest possible excess of the chloroacetyl reagent to achieve the desired level of modification, thereby reducing the probability of off-target reactions.

• Reaction Time: Monitor the reaction progress and quench it once the desired level of modification of the target residue is achieved to prevent further non-specific labeling.

• Empirical Validation: Always validate the selectivity of Chloroacetyl-L-leucine in your specific biological system using the mass spectrometry-based methods outlined in this guide.

By combining a strong theoretical understanding with rigorous experimental validation, researchers can confidently employ Chloroacetyl-L-leucine as a precise tool for their chemical biology and drug discovery endeavors.

References

• Biemann, K. (1978). Mass spectrometric sequencing of peptides and proteins. Pure and Applied Chemistry, 50(2), 149-158.
• Bridgewater College Digital Commons. (2022).
• Collet, J. F., & Messens, J. (2010). Analysis and Functional Prediction of Reactive Cysteine Residues. Antioxidants & Redox Signaling, 13(7), 1051–1061.
• Cui, T., & Wang, P. (2022). Fast Cysteine Bioconjugation Chemistry. Chinese Journal of Chemistry, 40(12), 1429-1440.
• Jackson, G. (2021). Differentiation of leucine and isoleucine residues in peptides using charge transfer dissociation mass spectrometry (CTD‐MS). Journal of Mass Spectrometry, 57(3), e4808.
• Lobo, A. P., & Amzel, L. M. (2012). pH-Dependent Conformational Changes in Proteins and Their Effect on Experimental pKas: The Case of Nitrophorin 4.
• Chemistry LibreTexts. (2019). Introduction to Amino Acid Reactivity.
• Lindley, H. (1960). A study of the kinetics of the reaction between thiol compounds and chloroacetamide. Biochemical Journal, 74(3), 577-584.
• Nakamura, T., et al. (2022). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Molecules, 27(22), 7800.
• Phillips, D. A., et al. (2023). A Highly Reactive Cysteine-Targeted Acrylophenone Chemical Probe That Enables Peptide/Protein Bioconjugation and Chemoproteomics Analysis. Journal of the American Chemical Society, 145(48), 26236–26248.
• RSC Publishing. (2024). A perspective on cysteine-reactive activity-based probes.
• RSC Publishing. (2019).
• ResearchGate. (2019).
• Schöne, L., & Herrmann, H. (2021). T- and pH-dependent OH radical reaction kinetics with glycine, alanine, serine, and threonine in the aqueous phase. Physical Chemistry Chemical Physics, 23(3), 1955-1968.
• YouTube. (2017). pH Effects on Amino Acid Structures.
• Zhang, W., et al. (2023). Structural characterisation and pH-dependent preference of pyrrole cross-link isoforms from reactions of oxoenal with cysteine and lysine side chains as model systems. Amino Acids, 55, 1077–1086.

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A Senior Application Scientist's Guide to Quantitative Analysis of Chloroacetyl-L-leucine Labeling Efficiency

Introduction: Beyond Qualitative Labeling

In the landscape of chemical biology and proteomics, the covalent labeling of proteins is a cornerstone technique for elucidating function, tracking localization, and developing novel therapeutics. Chloroacetyl-L-leucine represents a class of haloacetyl reagents employed for the alkylation of nucleophilic side chains on proteins. However, simply achieving a label is insufficient for rigorous scientific inquiry. The critical question is not if a protein is labeled, but to what extent and with what specificity.

This guide provides a comprehensive framework for the quantitative analysis of Chloroacetyl-L-leucine labeling efficiency. We will dissect the underlying chemistry, present a comparative analysis against two prevalent alternative labeling strategies—Maleimide and N-hydroxysuccinimide (NHS) ester chemistries—and provide detailed, field-tested protocols for robust quantification. This document is designed for researchers who require not just data, but validated, reproducible, and meaningful quantitative insights into their protein labeling experiments.

Pillar 1: The Chemistry of Covalent Labeling

Understanding the reaction mechanism is fundamental to controlling and quantifying the outcome. The choice of labeling reagent dictates the target residues, reaction kinetics, and stability of the resulting conjugate.

Chloroacetyl-L-leucine: Targeting Nucleophiles via Alkylation

The chloroacetyl group is an electrophilic moiety that reacts with nucleophilic amino acid residues through an SN2 (bimolecular nucleophilic substitution) reaction. The primary target for this chemistry in situ is the sulfhydryl group of cysteine, which is highly nucleophilic, especially in its deprotonated thiolate form (-S⁻).[1][2] The reaction results in a stable, non-reducible thioether bond. While other nucleophiles like histidine or lysine can react, the kinetics are significantly slower, making cysteine the preferred target under controlled conditions.

Caption: Mechanism of Chloroacetyl labeling on a cysteine residue.

Alternative Chemistries: A Comparative Overview

To properly evaluate Chloroacetyl-L-leucine, we must compare it to other widely-used chemistries that target similar or different residues.

• Maleimide Chemistry (Cysteine-Specific): Maleimides are one of the most popular classes of reagents for cysteine modification.[3][4] They react with sulfhydryl groups via a Michael addition, forming a stable thioether bond.[][6] The reaction is highly selective for cysteines and proceeds rapidly at neutral pH (6.5-7.5).[3][7]

• N-hydroxysuccinimide (NHS) Ester Chemistry (Amine-Reactive): NHS esters are broadly used to label primary amines, found on the N-terminus of proteins and the side chain of lysine residues.[8][9] The reaction is an acylation that forms a stable amide bond and is most efficient at a slightly alkaline pH of 7.2-8.5.[10][11] A significant competing reaction is the hydrolysis of the NHS ester, which increases with pH and can reduce labeling efficiency.[10]

Caption: Reaction schemes for Chloroacetyl, Maleimide, and NHS Ester chemistries.

Pillar 2: Quantitative Comparison of Labeling Efficiency

The "efficiency" of a labeling reaction is a multi-faceted parameter. A truly quantitative assessment requires evaluating several key performance indicators, which are summarized below.

Table 1: Comparative Analysis of Protein Labeling Chemistries

Feature	Chloroacetyl-L-leucine	Maleimide Chemistry	NHS Ester Chemistry
Primary Target	Cysteine (Thiol)[1]	Cysteine (Thiol)[3]	Lysine, N-terminus (Primary Amines)[8]
Reaction Type	SN2 Alkylation	Michael Addition[]	Acylation[11]
Resulting Bond	Thioether (Stable)[1]	Thioether (Stable, but subject to retro-Michael reaction)[]	Amide (Highly Stable)[8]
Optimal pH	7.0 - 8.5	6.5 - 7.5[3]	7.2 - 8.5[10]
Reaction Speed	Fast[1]	Very Fast[]	Moderate to Fast
Key Strengths	Forms a very stable thioether bond; good specificity for cysteine.	High specificity for thiols; rapid kinetics under physiological conditions.	Targets abundant lysine residues; forms a very stable amide bond.
Key Weaknesses	Can show reactivity with other nucleophiles at high pH/concentration.	Labeled product can undergo hydrolysis or retro-Michael reaction, reducing stability.[4]	Can modify multiple sites, potentially affecting protein function; reagent is prone to hydrolysis.[10][11]

Pillar 3: A Validated Workflow for Quantitative Analysis

To achieve trustworthy and reproducible data, a systematic experimental workflow is essential. This workflow integrates sample preparation, the labeling reaction, and downstream analysis by mass spectrometry—the gold standard for site-specific quantification.

Caption: General workflow for quantitative analysis of protein labeling.

Experimental Protocols

• Protein Solubilization: Solubilize your protein of interest in a buffer compatible with your chosen labeling chemistry. For NHS esters, critically avoid amine-containing buffers like Tris or glycine.[11] A phosphate or bicarbonate buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5-8.0) is a robust choice.

• Protein Quantification: Accurately determine the protein concentration using a standard method like the BCA or Bradford assay.[12] This is crucial for controlling the molar ratio of the labeling reagent.

• (For Cysteine Labeling) Reduction of Disulfides: If your target cysteines are involved in disulfide bonds, they must be reduced. Incubate the protein with a 10- to 20-fold molar excess of a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) for 1 hour at room temperature. TCEP is preferred as it does not contain a thiol and will not compete in subsequent maleimide or chloroacetyl reactions.

• Buffer Exchange: Immediately before labeling, remove the reducing agent (if used) and exchange the protein into the final labeling buffer using a desalting column or dialysis.

Causality Note: The molar excess of the labeling reagent is a critical variable. A higher excess drives the reaction to completion but increases the risk of non-specific labeling and can make removal of the unreacted reagent more difficult. Start with a 10- to 20-fold molar excess and optimize as needed.

• Reagent Preparation: Dissolve the Chloroacetyl-L-leucine, Maleimide, or NHS-ester reagent in a suitable anhydrous solvent like DMSO or DMF to a high concentration (e.g., 10-50 mM) immediately before use.[10] NHS esters are particularly moisture-sensitive.[11]

• Initiate Labeling: Add the desired molar excess of the dissolved reagent to the protein solution while gently vortexing.

• Incubation:

  • Chloroacetyl & Maleimide: Incubate for 2 hours at room temperature or overnight at 4°C.[7]

  • NHS Ester: Incubate for 1 hour at room temperature. Longer incubation times can lead to significant reagent hydrolysis.

• Quenching: Stop the reaction by adding a small molecule that will scavenge any unreacted labeling reagent.

  • For Chloroacetyl/Maleimide: Add a thiol-containing compound like DTT or β-mercaptoethanol to a final concentration of ~10 mM.

  • For NHS Ester: Add Tris buffer to a final concentration of ~50 mM.

• Cleanup: Remove excess reagent and quenching agent by passing the sample through a desalting column.

• Denaturation & Digestion: Denature the protein (e.g., with 8 M urea), reduce disulfide bonds (with DTT), and alkylate free cysteines (with iodoacetamide) to ensure complete digestion. Dilute the urea and digest the protein into peptides overnight using a protease like Trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture using a high-resolution mass spectrometer. Employ a data-dependent (DDA) or data-independent (DIA) acquisition method.[13]

• Data Analysis:

  • Use a database search engine (e.g., MaxQuant, Proteome Discoverer, Spectronaut) to identify peptides from the MS/MS spectra.

  • Crucially, define the mass of your label as a variable modification on the target residue (e.g., Cysteine for Chloroacetyl/Maleimide, Lysine/N-terminus for NHS Ester).

  • Calculate Labeling Efficiency: The efficiency for a specific site is calculated by comparing the intensity of the labeled peptide to the sum of the intensities of the labeled and unlabeled versions of that same peptide.[14][15] Efficiency (%) = [Intensity of Labeled Peptide] / ([Intensity of Labeled Peptide] + [Intensity of Unlabeled Peptide]) x 100

Data Presentation: A Hypothetical Case Study

To illustrate the output of a quantitative comparison, consider the labeling of a hypothetical 50 kDa protein containing 3 cysteines and 20 lysines.

Table 2: Example Quantitative Labeling Data for a Model Protein

Parameter	Chloroacetyl-L-leucine	Maleimide-Fluorophore	NHS-Ester-Fluorophore
Reagent:Protein Molar Ratio	20:1	20:1	20:1
Degree of Labeling (DOL) *	1.8	2.1	5.4
MS-Identified Labeled Sites	Cys-54, Cys-182	Cys-54, Cys-182, Cys-250	Lys-12, Lys-45, Lys-98, Lys-110, Lys-175, N-Term
Labeling Efficiency (Cys-54)	92%	98%	Not Applicable
Labeling Efficiency (Cys-182)	85%	95%	Not Applicable
Labeling Efficiency (Cys-250)	<5% (Sterically Hindered)	15% (Sterically Hindered)	Not Applicable

*Degree of Labeling (DOL) can be estimated spectrophotometrically for fluorescent labels but is most accurately determined by mass spectrometry.[7]

Conclusion and Recommendations

The quantitative analysis of labeling efficiency is non-negotiable for high-impact research.

• Chloroacetyl-L-leucine serves as a reliable tool for targeting cysteines, forming a highly stable thioether linkage. Its efficiency is comparable to maleimides, though potentially with slightly slower kinetics. Its primary advantage lies in the stability of the final conjugate, which is not prone to the retro-Michael reaction seen with some maleimide adducts.

• Maleimides remain the gold standard for rapid and highly specific cysteine labeling under physiological conditions.[3] They often exhibit slightly higher reactivity and efficiency for accessible cysteines compared to chloroacetyl reagents.

• NHS Esters are the workhorse for labeling abundant lysine residues. While effective, the reaction is less specific in terms of the number of sites modified, and precise control over the DOL can be challenging.

References

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• National Center for Biotechnology Information. (n.d.). Selective protein N-terminal labeling with N-hydroxysuccinimide esters - PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Research progress in the role and mechanism of Leucine in regulating animal growth and development - PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms | Request PDF. Retrieved from [Link]

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• PubMed. (2024). L-leucine promotes the synthesis of milk protein and milk fat in bovine mammary epithelial cells through the AKT/mTOR signaling pathway under hypoxic conditions. Retrieved from [Link]

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A Researcher's Guide to Confirming the Functional Effects of Covalent Modification by Chloroacetyl-L-leucine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously confirm and characterize the functional consequences of protein modification by Chloroacetyl-L-leucine. We move beyond simple binding assays to delineate an integrated, multi-assay strategy that establishes a clear line of causality from covalent target engagement to downstream cellular effects. The methodologies described herein are designed to be self-validating, providing the robust data necessary for confident decision-making in chemical biology and drug discovery programs.

Introduction: The Covalent Challenge

Chloroacetyl-L-leucine is a molecule designed with dual functionality. The L-leucine component can provide a degree of binding specificity, guiding the molecule to proteins that recognize this essential amino acid, such as those in the mTOR signaling pathway.[1][2][3] The chloroacetyl group, however, is an electrophilic "warhead" designed to form a stable, covalent bond with nucleophilic amino acid residues (e.g., Cysteine, Lysine) on the target protein.

Confirming the biological effect of such a modifier is a multi-step process. It is not enough to show that a downstream pathway is modulated; one must first prove that the molecule physically and covalently binds to its intended target within a cellular context. This guide outlines a logical progression of experiments to build this evidentiary case, from initial confirmation of the covalent adduct to the ultimate functional readouts.

Part 1: Foundational Assays for Confirming Covalent Target Engagement

The first and most critical step is to obtain direct, physical evidence of the covalent modification event. Mass spectrometry (MS) is the gold-standard technology for this purpose, providing unambiguous confirmation of the mass change associated with the adduct formation.[4][5]

Mass Spectrometry (MS) for Adduct Confirmation

MS-based approaches offer definitive proof of covalent binding and can pinpoint the precise site of modification.[5] This is crucial for understanding the mechanism of action and for guiding structure-activity relationship (SAR) studies. There are two complementary MS workflows.

• Intact Protein Analysis: This "top-down" approach analyzes the whole protein. A shift in the protein's total mass corresponding to the mass of the Chloroacetyl-L-leucine molecule (minus the leaving group, chlorine) provides direct evidence of a 1:1 covalent binding event.[5]

• Peptide-Level Analysis: This "bottom-up" approach involves digesting the modified protein into smaller peptides (typically with trypsin) before MS analysis. This method identifies the specific peptide containing the modification and, through tandem MS (MS/MS), can pinpoint the exact amino acid residue that was covalently modified.[4][5]

Caption: Workflow for Mass Spectrometry-based confirmation of covalent modification.

• Incubation: Incubate the purified target protein with a 5-10 fold molar excess of Chloroacetyl-L-leucine for 1-2 hours at room temperature. Include a vehicle-only (e.g., DMSO) control.

• Sample Cleanup: Remove excess, unbound modifier using a desalting column or buffer exchange spin column.

• Reduction and Alkylation: Reduce disulfide bonds with dithiothreitol (DTT) and alkylate free cysteines with iodoacetamide (IAM). This step is critical to ensure that any observed modification is from the compound, not from disulfide scrambling.

• Proteolytic Digestion: Digest the protein into peptides using trypsin overnight at 37°C.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture using a high-resolution mass spectrometer. The instrument will fragment the peptides and measure the mass of the fragments.

• Data Analysis: Use specialized software to search the MS/MS data against the protein's sequence. A successful search will identify peptides whose mass has increased by that of the acetyl-L-leucine adduct, and the fragmentation pattern will reveal the specific modified amino acid.[4]

Parameter	Expected Value	Purpose
Chloroacetyl-L-leucine MW	193.65 g/mol	Molecular Weight of modifier
Leaving Group (Cl)	35.45 g/mol	Atom lost during reaction
Adduct Mass Shift	+158.20 Da	Mass added to the target protein/peptide

Part 2: Cellular Assays for In-Situ Target Engagement

Confirming modification of a purified protein is a necessary first step, but it doesn't prove the interaction occurs in the complex environment of a living cell. Cellular assays are required to demonstrate target engagement and durability.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying target engagement in intact cells or cell lysates.[6][7] The principle is based on ligand-induced thermal stabilization: when a compound binds to its target protein, the protein becomes more resistant to heat-induced denaturation.[8][9]

Caption: The experimental workflow for a standard CETSA experiment.

• Cell Treatment: Culture cells to ~80% confluency. Treat one set of cells with Chloroacetyl-L-leucine at a desired concentration (e.g., 10 µM) and another set with vehicle (DMSO) for 1-2 hours.

• Harvest and Lyse: Harvest the cells, wash with PBS, and resuspend in a lysis buffer with protease inhibitors.

• Heating: Aliquot the lysate into PCR tubes. Heat the aliquots across a temperature gradient (e.g., from 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Separation: Centrifuge the tubes at high speed (e.g., 20,000 x g) for 20 minutes to pellet the aggregated, denatured proteins.

• Analysis: Carefully collect the supernatant, which contains the soluble, non-denatured protein. Analyze the amount of the target protein remaining in the supernatant at each temperature point by Western blotting.

• Data Interpretation: Plot the relative band intensity against temperature. A rightward shift in the melting curve for the compound-treated sample compared to the vehicle control indicates that Chloroacetyl-L-leucine bound to and stabilized the target protein, confirming cellular target engagement.

Washout Experiments

A key feature of a covalent inhibitor is its prolonged duration of action, which should persist even after the free compound is removed.[10] Washout experiments are designed to test this directly and are a powerful way to differentiate a covalent mechanism from a non-covalent one.[11][12]

• Treatment: Treat cells with Chloroacetyl-L-leucine for a sufficient time to allow target modification (e.g., 2 hours). As a crucial control, treat a parallel set of cells with a non-covalent analog (if available) or a known non-covalent inhibitor of the same target.

• Washout:

  • "Washout" Condition: Remove the media, wash the cells 3-4 times with fresh, compound-free media, and then add fresh media.

  • "No Washout" Condition: Leave the original compound-containing media on the cells.

• Incubation: Culture the cells for a period that allows for protein turnover (e.g., 12, 24, or 48 hours).[11]

• Functional Analysis: Lyse the cells and perform a functional assay. A common and effective readout is a Western blot for a downstream signaling marker that is affected by the target's activity (see Part 3).

• Data Interpretation: For a covalent modifier, the functional effect (e.g., inhibition of a downstream phosphorylation event) should be sustained in the "Washout" condition, nearly matching the "No Washout" condition. For the non-covalent inhibitor, the effect should be significantly diminished or completely reversed in the "Washout" condition as the compound diffuses away from its target.[11]

Part 3: Functional Assays to Measure Downstream Consequences

With target engagement confirmed, the final step is to measure the functional impact of the modification. Given the L-leucine moiety, a primary hypothesis is the modulation of the mTOR pathway, a central regulator of cell growth and metabolism that is sensitive to leucine levels.[2][3]

The mTOR Signaling Pathway: A Primary Hypothesized Target

L-leucine is a key activator of the mTORC1 complex.[1][3] Upon activation, mTORC1 phosphorylates several downstream targets, most notably p70 ribosomal S6 kinase 1 (S6K1) and eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1).[2][3] A covalent modifier targeting a protein in this pathway could either mimic or block this signaling.

Caption: Simplified mTORC1 signaling pathway, a likely target for a leucine-based modifier.

Western Blotting for Downstream Phosphorylation

This is the most direct and widely used assay to measure the functional output of the mTORC1 pathway. By using phospho-specific antibodies, one can quantify the change in the phosphorylation status of S6K1 and 4E-BP1, providing a direct measure of the modifier's effect on the pathway's activity.

• Cell Culture and Treatment: Plate cells and grow to ~80% confluency. It is often critical to serum-starve the cells for 4-16 hours to reduce basal pathway activity before treatment.

• Stimulation/Inhibition: Treat cells with Chloroacetyl-L-leucine across a dose-response range (e.g., 0.1 µM to 20 µM) for a defined period (e.g., 1-4 hours). Include positive (e.g., Leucine or insulin) and negative (e.g., Rapamycin, a known mTOR inhibitor) controls.

• Protein Extraction: Wash cells with ice-cold PBS and lyse in a buffer containing both protease and, crucially, phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Quantification and SDS-PAGE: Determine protein concentration using a standard method like the BCA assay to ensure equal loading.[13][14] Separate protein lysates via SDS-PAGE.

• Western Blotting: Transfer proteins to a membrane and probe with primary antibodies specific for phosphorylated S6K1 (p-S6K1 Thr389) and total S6K1. Do the same for p-4E-BP1 and total 4E-BP1. Probing for total protein levels is essential for normalization.

• Data Analysis: Quantify the band intensities. For each sample, calculate the ratio of the phosphorylated protein signal to the total protein signal. This normalization corrects for any differences in protein loading. Compare the normalized values across different treatment conditions.

Comparative Summary of Functional Assays

Assay	Type	Information Provided	Throughput	Key Strengths	Key Limitations
Intact Protein MS	Biochemical	Direct proof of covalent binding; Stoichiometry	Low	Unambiguous evidence of adduct formation.[4][5]	Does not provide modification site; Requires purified protein.
Peptide-Level MS/MS	Biochemical	Precise location of modification	Low	Pinpoints the exact amino acid residue modified.[4][5]	Technically complex; Requires purified protein.
CETSA	Cellular	Target engagement in a cellular context	Medium	Confirms binding in a native environment; Label-free.[6][7]	Does not directly measure function; Can be indirect.
Washout Experiment	Cellular	Evidence of covalent/irreversible action	Medium	Functionally demonstrates durability of effect, a hallmark of covalency.[11]	Requires a downstream functional readout; Can be time-consuming.
Phospho-Western Blot	Cellular	Direct measure of signaling pathway activity	Medium	Quantifies the immediate functional impact on the target pathway.	Only measures one or a few endpoints at a time.
Cell Viability Assay	Cellular	Overall impact on cell health/proliferation	High	Provides a global phenotypic readout of compound effect.	Non-specific; Does not reveal the mechanism of action.

Conclusion

To rigorously validate the effects of a covalent modifier like Chloroacetyl-L-leucine, a single assay is insufficient. A logical and systematic progression of experiments is required to build a compelling scientific narrative. By first using mass spectrometry to prove that a covalent adduct is formed, then employing cellular assays like CETSA and washout experiments to confirm durable target engagement in situ, and finally, measuring the downstream consequences on signaling pathways with techniques like phospho-protein Western blotting, researchers can confidently and accurately characterize the functional impact of their molecule. This integrated approach provides the high-quality, trustworthy data essential for advancing chemical probes and therapeutic candidates.

References

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• Technologies for Direct Detection of Covalent Protein–Drug Adducts. (2022). MDPI. Retrieved January 17, 2026, from [Link]

• Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2022). ACS Publications. Retrieved January 17, 2026, from [Link]

• Chemoproteomic methods for covalent drug discovery - PMC. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. (2022). bioRxiv. Retrieved January 17, 2026, from [Link]

• HiBiT Cellular Thermal Shift Assay (HiBiT CETSA). (n.d.). Springer Nature Experiments. Retrieved January 17, 2026, from [Link]

• Prolonged and tunable residence time using reversible covalent kinase inhibitors - PMC. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Covalent Adduct Chemical Ionization Mass Spectrometry. (n.d.). CORNELL UNIVERSITY. Retrieved January 17, 2026, from [Link]

• Using mass spectrometry chemoproteomics to advance covalent drug development. (2025). News-Medical.Net. Retrieved January 17, 2026, from [Link]

• Strategies for discovering and derisking covalent, irreversible enzyme inhibitors - PMC. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Discovery and Visualization of Uncharacterized Drug–Protein Adducts Using Mass Spectrometry. (2022). ACS Publications. Retrieved January 17, 2026, from [Link]

• CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Cell-Based Covalent-Capture Deubiquitinase Assay for Inhibitor Discovery. (2024). ACS Publications. Retrieved January 17, 2026, from [Link]

• Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. (2021). ACS Publications. Retrieved January 17, 2026, from [Link]

• A Practical Guide to Target Engagement Assays. (2025). Selvita. Retrieved January 17, 2026, from [Link]

• Covalent fragment screening in cell-based phenotypic models of disease: a collaborative approach. (2021). Drug Target Review. Retrieved January 17, 2026, from [Link]

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Validating the Specificity of Chloroacetyl-L-leucine as an Enzyme Inhibitor: A Comparative Guide

Introduction to Chloroacetyl-L-leucine and its Putative Target

Chloroacetyl-L-leucine belongs to the class of chloromethyl ketone analogues of amino acids. These compounds are known to act as inhibitors of certain peptidases[1][2]. The presence of the reactive chloromethyl ketone group suggests a potential mechanism of irreversible, covalent inhibition, where the inhibitor forms a stable bond with a nucleophilic residue in the enzyme's active site. The L-leucine moiety of the molecule suggests a specificity towards peptidases that recognize and cleave after leucine residues, with leucine aminopeptidase being a primary candidate target[1][2].

Leucine aminopeptidases (LAPs) are exopeptidases that catalyze the removal of N-terminal amino acids from proteins and peptides, with a preference for leucine residues. These enzymes are crucial in various physiological processes, making them a target for therapeutic intervention in different diseases[3].

The Imperative of Specificity Validation

An ideal enzyme inhibitor should exhibit high potency for its target enzyme while having minimal or no effect on other enzymes, especially those that are structurally related. A lack of specificity can lead to off-target effects, resulting in misleading experimental data in a research setting or adverse side effects in a clinical context. Therefore, a thorough validation of an inhibitor's specificity is a critical step in its development.

Experimental Workflow for Validating Inhibitor Specificity

The following sections detail a comprehensive experimental workflow to determine the potency, mechanism of action, and specificity of Chloroacetyl-L-leucine.

Determining Inhibitory Potency (IC50)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor. It is the concentration of the inhibitor required to reduce the activity of a specific enzyme by 50%.

This protocol is adapted for a 96-well plate format using L-leucine-p-nitroanilide as a substrate, which releases a yellow-colored product (p-nitroaniline) upon cleavage by leucine aminopeptidase, detectable at 405 nm.

Materials:

• Leucine Aminopeptidase (from porcine kidney or recombinant)

• L-leucine-p-nitroanilide (substrate)

• Tris-HCl buffer (50 mM, pH 8.0)

• Chloroacetyl-L-leucine

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • Dissolve L-leucine-p-nitroanilide in a small amount of DMSO and then dilute with Tris-HCl buffer to the desired final concentration (e.g., 1 mM).

  • Prepare a stock solution of Chloroacetyl-L-leucine in DMSO.

  • Prepare serial dilutions of Chloroacetyl-L-leucine in Tris-HCl buffer.

• Assay Setup:

  • In a 96-well plate, add 50 µL of the appropriate Chloroacetyl-L-leucine dilution to each well. For the control (uninhibited) wells, add 50 µL of Tris-HCl buffer with the same final concentration of DMSO.

  • Add 100 µL of the L-leucine-p-nitroanilide solution to all wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiate Reaction:

  • Add 50 µL of the leucine aminopeptidase solution to each well to start the reaction.

• Measurement:

  • Immediately measure the absorbance at 405 nm at regular intervals (e.g., every minute) for 15-30 minutes using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change of absorbance) for each inhibitor concentration.

  • Plot the percentage of enzyme activity against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Elucidating the Mechanism of Inhibition

Understanding whether an inhibitor acts reversibly or irreversibly is crucial. Given its chemical structure, Chloroacetyl-L-leucine is hypothesized to be a covalent, irreversible inhibitor.

Caption: Workflow for validating a covalent inhibitor.

• Pre-incubation: Incubate the enzyme with various concentrations of Chloroacetyl-L-leucine for different periods (e.g., 0, 15, 30, 60 minutes) before adding the substrate.

• Activity Measurement: After the pre-incubation, initiate the reaction by adding the substrate and measure the enzyme activity as described in the IC50 protocol.

• Analysis: If the inhibition increases with the pre-incubation time, it suggests a time-dependent, and likely covalent, mechanism. The data can be used to calculate the kinetic parameters kinact (the maximal rate of inactivation) and KI (the inhibitor concentration that gives half the maximal rate of inactivation).

Assessing Specificity: Counter-Screening

To validate the specificity of Chloroacetyl-L-leucine, it is essential to test its activity against a panel of other proteases, particularly those that are structurally related to leucine aminopeptidase or are known to be promiscuous targets.

• Other Aminopeptidases: Aminopeptidase N, Aminopeptidase B.

• Other Protease Classes:

  • Serine Proteases (e.g., Trypsin, Chymotrypsin, Elastase)

  • Cysteine Proteases (e.g., Papain, Cathepsin B)

  • Aspartic Proteases (e.g., Pepsin)

The IC50 values against these enzymes should be determined using appropriate substrates and assay conditions for each. A significantly higher IC50 value for the off-target enzymes compared to leucine aminopeptidase would indicate specificity.

Comparison with Alternative Leucine Aminopeptidase Inhibitors

To put the potential performance of Chloroacetyl-L-leucine into context, we can compare it to well-established inhibitors of leucine aminopeptidase.

Inhibitor	Target Enzyme(s)	Mechanism of Action	Potency (Ki)	Reference(s)
Bestatin	Leucine Aminopeptidase, Aminopeptidase B	Slow-binding, competitive	1 nM (Leucyl Aminopeptidase)	[3]
Amastatin	Aminopeptidase A, Leucine Aminopeptidase, Aminopeptidase M	Slow-binding, competitive	30 nM (Cytosolic Leucine Aminopeptidase)	[4]
Actinonin	Aminopeptidase M, Aminopeptidase N, Leucine Aminopeptidase, Peptide Deformylase	Reversible	Not specified for Leucine Aminopeptidase, but potent against others (e.g., 0.28 nM for Peptide Deformylase)	[1]
Chloroacetyl-L-leucine (Hypothesized)	Leucine Aminopeptidase	Covalent, irreversible	To be determined

Note: Ki values can vary depending on the enzyme source and assay conditions.

Conclusion and Future Directions

This guide outlines a systematic approach to rigorously validate the specificity of Chloroacetyl-L-leucine as an inhibitor of leucine aminopeptidase. The proposed experimental workflow, from initial potency determination to comprehensive specificity profiling, provides a robust framework for characterizing any novel enzyme inhibitor.

While the chloroacetyl group suggests a covalent mechanism of action, this must be experimentally verified. The true value of Chloroacetyl-L-leucine as a research tool or therapeutic lead will depend on its ability to demonstrate high potency and selectivity for its intended target. The provided data on established inhibitors like Bestatin, Amastatin, and Actinonin serve as a critical benchmark for these future studies. The lack of published quantitative data for Chloroacetyl-L-leucine highlights an opportunity for further research to fully characterize this compound and its potential utility.

References

• Fasani, F. A., & Lee, I. (2023). Covalent-reversible peptide-based protease inhibitors. Design, synthesis, and clinical success stories. RSC Medicinal Chemistry, 14(7), 1185–1203.
• Birch, P. L., el-Obeid, H. A., & Akhtar, M. (1972). The preparation of chloromethylketone analogues of amino acids: inhibition of leucine aminopeptidase. Archives of Biochemistry and Biophysics, 148(2), 447–451.
• Wilkes, S. H., & Prescott, J. M. (1985). The slow, tight binding of bestatin and amastatin to aminopeptidases. The Journal of Biological Chemistry, 260(24), 13154–13162.
• Wilkes, S. H., & Prescott, J. M. (1985). Inhibition of aminopeptidases by amastatin and bestatin derivatives. Effect of inhibitor structure on slow-binding processes. The Journal of Biological Chemistry, 260(24), 13154–13162.
• Zhang, Y., et al. (2021). Structural and Functional Basis of Potent Inhibition of Leishmanial Leucine Aminopeptidase by Peptidomimetics. ACS Omega, 6(29), 18735–18746.
• Chan, W. W. (1982). Inhibition of leucine aminopeptidase by amino acid hydroxamates. The Journal of Biological Chemistry, 257(14), 7955–7957.
• Grembecka, J., & Kafarski, P. (2001). Leucine aminopeptidase as a target for inhibitor design. Mini Reviews in Medicinal Chemistry, 1(2), 133–144.
• Akhtar, M., & Birch, P. L. (1972). The inhibition of amino acid-activating enzymes and leucine aminopeptidase by chloromethyl ketone analogues of amino acids. The Biochemical Journal, 126(3), 23P–24P.
• Hanson, K. M., & Havsteen, B. H. (1980). [Affinity labeling of leucine aminopeptidase with new substrate analog inhibitors]. Hoppe-Seyler's Zeitschrift fur physiologische Chemie, 361(6), 831–840.

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• 4. [Affinity labeling of leucine aminopeptidase with new substrate analog inhibitors] - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Chloroacetyl-L-leucine

An In-Depth Technical Guide for Laboratory Professionals

Navigating the complexities of chemical waste management is a critical aspect of ensuring laboratory safety and environmental responsibility. This guide provides a detailed protocol for the proper disposal of chloroacetyl-L-leucine, a compound frequently utilized in synthetic chemistry and drug development. As a Senior Application Scientist, my objective is to offer a comprehensive resource that not only outlines procedural steps but also elucidates the scientific rationale behind these recommendations, fostering a culture of safety and compliance within the research community.

Understanding the Hazard Profile of Chloroacetyl-L-leucine

Before proceeding with disposal, it is imperative to understand the inherent risks associated with chloroacetyl-L-leucine. According to safety data sheets (SDS), chloroacetyl-L-leucine is classified as a substance that can cause skin and serious eye irritation[1]. Handling this compound requires appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat[1][2].

While specific toxicity data for chloroacetyl-L-leucine is limited, the presence of the chloroacetyl group warrants caution. This functional group is present in more reactive compounds like chloroacetyl chloride, which is known to be corrosive and can cause severe skin burns and eye damage[3][4]. Although chloroacetyl-L-leucine is an acylated amino acid and generally more stable, the potential for hydrolysis to release chloroacetic acid, a toxic substance, necessitates careful handling and disposal.

Key Chemical Properties:

Property	Value	Source
Molecular Formula	C8H14ClNO3	[1][5]
CAS Number	688-12-0	[1][5]
Appearance	White to almost white powder or crystal	[1]
Hazards	Skin Irritation (Category 2), Eye Irritation (Category 2)	[1]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of chloroacetyl-L-leucine is not merely about discarding unwanted material; it is a systematic process designed to mitigate risks to personnel and the environment. The following workflow provides a clear, actionable plan for researchers.

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• 4. fishersci.com [fishersci.com]
• 5. CHLOROACETYL-L-LEUCINE - Safety Data Sheet [chemicalbook.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Chloroacetyl-L-leucine

This document provides essential, field-proven guidance on the safe handling of Chloroacetyl-L-leucine (CAS 688-12-0). As researchers and drug development professionals, our primary responsibility is to ensure a safe laboratory environment, which begins with a thorough understanding of the materials we handle and the implementation of robust safety protocols. This guide moves beyond a simple checklist, delving into the causality behind each recommendation to build a self-validating system of safety and trust in your operational procedures.

Hazard Identification: Understanding the Reactivity Profile

Chloroacetyl-L-leucine is classified with specific hazard statements:

• H315: Causes skin irritation .[1][2]

• H319: Causes serious eye irritation .[1][2]

However, a deeper analysis of its structure reveals the primary source of its hazard: the chloroacetyl group . This functional group is a type of acyl chloride, which is highly reactive, particularly with nucleophiles like water.[3][4] Upon contact with moisture (e.g., in the air, on skin, or mucous membranes), it can hydrolyze to produce hydrochloric acid (HCl) and chloroacetic acid, both of which are corrosive and contribute significantly to the observed irritation.[4][5] Therefore, all handling procedures must be designed to mitigate risks from the solid compound and its potential hydrolysis byproducts.

Core Protective Equipment: A Multi-Layered Defense

Effective protection is not about a single piece of equipment but an integrated system. The following table summarizes the required PPE for handling Chloroacetyl-L-leucine in various laboratory scenarios.

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving & Storage	Safety glasses with side shields	Nitrile gloves	Standard lab coat	Not generally required
Weighing Solid Powder	Tightly-fitting chemical splash goggles[1]	Double-gloved nitrile gloves	Fully-buttoned lab coat with cuffed sleeves	Recommended if not in a fume hood or ventilated enclosure
Preparing Solutions	Tightly-fitting chemical splash goggles and a face shield[5]	Double-gloved nitrile gloves	Chemical-resistant apron over a lab coat	Required; perform in a certified chemical fume hood[3]
Accidental Spill Cleanup	Tightly-fitting chemical splash goggles and a face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant, impervious clothing or suit[1]	Full-face respirator with appropriate cartridges for organic vapors and acid gases[1]

Procedural Guidance: Integrating Safety into Your Workflow

Merely wearing PPE is insufficient; the process of its use is critical. The following protocols provide a self-validating system for safe handling.

The Safe Handling Workflow

The logical flow from preparation to disposal is critical for minimizing exposure. This workflow emphasizes engineering controls as the primary barrier, with PPE serving as the essential final layer of defense.

Caption: Safe Handling Workflow for Chloroacetyl-L-leucine.

Step-by-Step Handling Protocol

This protocol is designed for weighing the solid and preparing a solution.

• Preparation : Designate a work area within a certified chemical fume hood.[3] Before bringing the chemical into the hood, ensure all necessary equipment (spatulas, weigh boats, solvent, glassware, waste container) is present.

• Don PPE : Put on a lab coat, tightly fitting safety goggles, and double nitrile gloves. If significant dust is anticipated, a face shield should be added.[1][5]

• Handling the Solid : Gently open the container inside the fume hood. Use a non-sparking spatula to weigh the desired amount of Chloroacetyl-L-leucine into a tared container. Avoid creating dust.[1]

• Dissolution : Add the solid portion-wise to the solvent in your reaction flask. Do not add solvent directly to the bulk solid, as this can cause a rapid exothermic reaction.

• Post-Handling : Tightly seal the source container. Decontaminate the spatula and weigh boat by carefully rinsing with a suitable solvent (e.g., the one used for the reaction) in the fume hood, collecting the rinse as hazardous waste.

Disposal Plan: A Cradle-to-Grave Approach

• Solid Waste : All contaminated solid waste, including gloves, weigh boats, and paper towels, must be placed in a clearly labeled, sealed container for halogenated organic waste.

• Liquid Waste : Unused solutions and rinse from decontamination should be collected in a designated, sealed container for halogenated liquid waste. Do not mix with other waste streams.

• Quenching Reactive Waste : For residual amounts on glassware, carefully quench by slowly adding the glassware to a beaker containing a stirred solution of sodium bicarbonate or another suitable weak base. This should be done in a fume hood.[6]

• Final Disposal : All waste must be disposed of through a licensed disposal company, following all local and institutional regulations.[7]

Emergency Protocols: Immediate and Corrective Actions

In the event of exposure, immediate and correct action is crucial.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2] An eyewash station must be readily accessible.[8][9]

• Skin Contact : Take off all contaminated clothing immediately.[1] Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical help if skin irritation occurs or persists.[1][2]

• Inhalation : Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][10]

• Ingestion : Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately.[1][10]

By adhering to these detailed protocols, you establish a robust safety framework that protects you and your colleagues, ensuring the integrity and success of your research.

References

• Material Safety Data Sheet - L-Leucine. Cellseco. [Link]

• Safety Data Sheet: L-Leucine. Carl ROTH. [Link]

• How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Yufeng. [Link]

• Material Safety Data Sheet - L-Leucine. Cole-Parmer. [Link]

• A Laboratory Accident of Acryloyl Chloride, Its Consequences, Treatment, and Safety Measures: An Arduous Lesson to All Researchers. ACS Publications. [Link]

• HAZARD SUMMARY - CHLOROACETYL CHLORIDE. NJ.gov. [Link]

• NIOSH Pocket Guide to Chemical Hazards - Chloroacetyl chloride. CDC. [Link]

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